Jacaric Acid methyl ester

Core Science & Biosynthesis

Jacaric Acid Methyl Ester: A Comprehensive Technical Guide to its Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Jacaric acid, a conjugated linolenic acid (CLNA) isomer, and its methyl ester derivative have emerged as potent bioactive compounds with significant therapeutic potential. Found in the seed oil of the Jacaranda mimosifolia plant, jacaric acid methyl ester is often utilized in research settings for its stability and cell permeability. Once administered, it is readily metabolized to the active jacaric acid form. This technical guide provides an in-depth analysis of the biological activities of jacaric acid, with a focus on its anti-cancer, immunomodulatory, and metabolic regulatory effects. The information presented herein is intended to serve as a comprehensive resource for researchers and professionals in the field of drug discovery and development.

Anti-Cancer Activities

Jacaric acid has demonstrated significant anti-proliferative and pro-apoptotic effects across a variety of cancer cell lines, exhibiting a notable selectivity for malignant cells over their normal counterparts.[1] The primary mechanisms underlying its anti-cancer activity include the induction of apoptosis, cell cycle arrest, and the promotion of lipid peroxidation.

Induction of Apoptosis

Jacaric acid is a potent inducer of programmed cell death in numerous cancer cell types, including leukemia, prostate, and colon cancer.[2][3][4] This process is mediated through both the intrinsic and extrinsic apoptotic pathways.

• Intrinsic Pathway: Treatment with jacaric acid leads to an increase in intracellular reactive oxygen species (ROS), which in turn disrupts mitochondrial membrane potential.[5] This is associated with the upregulation of the pro-apoptotic protein Bax and the downregulation of the anti-apoptotic protein Bcl-2.[1]

• Extrinsic Pathway: In hormone-dependent prostate cancer cells (LNCaP), jacaric acid has been shown to activate the extrinsic pathway by upregulating Death Receptor 5 (DR5).[3] This leads to the cleavage and activation of caspase-8 and subsequent downstream effector caspases.[3]

The convergence of these pathways on the activation of executioner caspases, such as caspase-3, results in the cleavage of key cellular substrates like poly(ADP-ribose) polymerase-1 (PARP-1), ultimately leading to cell death.[3]

Cell Cycle Arrest

Jacaric acid can halt the progression of the cell cycle, thereby inhibiting cancer cell proliferation. In human eosinophilic leukemia EoL-1 cells, jacaric acid treatment induces cell cycle arrest at the G0/G1 phase.[2] This prevents the cells from entering the S phase, where DNA replication occurs.

Quantitative Data: Cytotoxicity

The cytotoxic efficacy of jacaric acid has been evaluated in various cancer cell lines, with GI50 (Growth Inhibition 50) values highlighting its potent anti-proliferative activity.

Cell Line	Cancer Type	GI50 (µM)	Reference
Various Cancer Cell Lines	General	1 - 5	[5]

Immunomodulatory Activities

Jacaric acid exhibits significant immunomodulatory properties, influencing the function of key immune cells such as macrophages and mast cells.

Macrophage Activation

In murine peritoneal macrophages, jacaric acid has been shown to enhance their endocytic activity and increase the intracellular production of superoxide (B77818) anion.[6] Furthermore, it stimulates the production of nitric oxide and upregulates the secretion of pro-inflammatory cytokines, including interferon-γ, interleukin-1β, and tumor necrosis factor-α.[6] These findings suggest that jacaric acid can act as an immunopotentiator.

Anti-Allergic Effects

Jacaric acid has demonstrated anti-allergic properties by suppressing the allergic response in activated human mast cells.[7] Pre-treatment with jacaric acid significantly reduced the secretion of inflammatory mediators such as β-N-acetylglucosaminidase and tryptase, as well as T helper 2 (Th2) cytokines like interleukin-4 (IL-4) and interleukin-13 (IL-13).[7] This effect is associated with the downregulation of matrix metalloproteinase-2 (MMP-2) and MMP-9, and the upregulation of their inhibitor, tissue inhibitor of metalloproteinase-1 (TIMP-1).[7]

Metabolic Regulation

emerging evidence suggests that jacaric acid plays a role in regulating lipid metabolism. In vivo studies in mice have shown that dietary supplementation with jacaric acid can reduce the expression of stearoyl-CoA desaturase-1 (SCD-1) mRNA in the liver.[8] SCD-1 is a key enzyme responsible for the conversion of saturated fatty acids into monounsaturated fatty acids. By inhibiting SCD-1, jacaric acid may influence fatty acid composition in tissues and potentially exert anti-obesity and anti-diabetic effects.[8] It is important to note that jacaric acid is rapidly metabolized to conjugated linoleic acid (CLA) in rats, which is also known to have various biological activities.[9]

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of jacaric acid methyl ester on cancer cells.[10]

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells per well and allow them to adhere overnight.[10]

• Treatment: Treat the cells with various concentrations of jacaric acid methyl ester (dissolved in a suitable solvent like DMSO, with the final solvent concentration kept below 0.1%) for 24, 48, or 72 hours.[10]

• MTT Addition: Add 10 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.[10]

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[10]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The percentage of cell viability is calculated relative to the untreated control cells.

Cell Cycle Analysis (Flow Cytometry)

This protocol is used to determine the effect of jacaric acid methyl ester on the cell cycle distribution of cancer cells.[10]

• Cell Treatment and Harvesting: Treat cells with jacaric acid methyl ester, then harvest and wash with PBS.[10]

• Fixation: Fix the cells in ice-cold 70% ethanol (B145695) while vortexing gently and store at -20°C overnight.[10]

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing propidium (B1200493) iodide (PI) and RNase A. Incubate in the dark for 30 minutes.[10]

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The distribution of cells in the G0/G1, S, and G2/M phases of the cell cycle is determined based on the fluorescence intensity of PI.[10]

Signaling Pathways and Workflows

Signaling Pathways

Caption: Jacaric acid-induced apoptosis signaling pathways.

Experimental Workflow

Caption: Experimental workflow for MTT cell viability assay.

Conclusion

Jacaric acid methyl ester, as a precursor to the biologically active jacaric acid, represents a promising natural compound with a diverse pharmacological profile. Its potent anti-cancer activities, mediated through the induction of apoptosis and cell cycle arrest, make it a compelling candidate for further investigation in oncology. Furthermore, its immunomodulatory and metabolic regulatory properties suggest a broader therapeutic potential. The detailed methodologies and pathway visualizations provided in this guide are intended to facilitate further research and development of jacaric acid and its derivatives as potential therapeutic agents.

References

• 1. benchchem.com [benchchem.com]
• 2. Apoptosis- and differentiation-inducing activities of jacaric acid, a conjugated linolenic acid isomer, on human eosinophilic leukemia EoL-1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Jacaric acid and its octadecatrienoic acid geoisomers induce apoptosis selectively in cancerous human prostate cells: a mechanistic and 3-D structure-activity study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Jacaric acid, a linolenic acid isomer with a conjugated triene system, has a strong antitumor effect in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. The Immunomodulatory Activity of Jacaric Acid, a Conjugated Linolenic Acid Isomer, on Murine Peritoneal Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Anti-allergic effect of the naturally-occurring conjugated linolenic acid isomer, jacaric acid, on the activated human mast cell line-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. jacaric acid, a linolenic acid isomer with a conjugated triene system, reduces stearoyl-CoA desaturase expression in liver of mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Jacaric acid is rapidly metabolized to conjugated linoleic acid in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Jacaric Acid Methyl Ester: A Technical Guide to Natural Sources, Extraction, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Jacaric acid ((8Z,10E,12Z)-octadeca-8,10,12-trienoic acid), a conjugated linolenic acid (CLNA), has emerged as a compound of significant interest within the scientific community due to its potent and diverse biological activities. This technical guide provides a comprehensive overview of the natural sources of jacaric acid, with a primary focus on its most abundant origin. It further details methodologies for the extraction of jacaric acid and the subsequent preparation of its methyl ester, a form frequently utilized in research for analytical purposes. This document also elucidates the molecular pathways through which jacaric acid exerts its effects, particularly its pro-apoptotic and metabolic regulatory functions. Quantitative data, detailed experimental protocols, and visualizations of key signaling pathways are presented to serve as a practical resource for researchers.

Natural Sources of Jacaric Acid

The predominant and most well-documented natural source of jacaric acid is the seed oil of the Blue Jacaranda tree, Jacaranda mimosifolia.[1][2] The oil extracted from these seeds is exceptionally rich in this specific CLNA isomer.[1] While other CLNAs are present in various plant oils, such as punicic acid in pomegranate seed oil, significant natural sources of jacaric acid beyond Jacaranda mimosifolia are not extensively documented in scientific literature.[1]

Data Presentation: Jacaric Acid Content

For clarity and comparative ease, the quantitative data regarding the primary natural source of jacaric acid is summarized below.

Botanical Source	Family	Plant Part	Jacaric Acid Content in Oil (%)
Jacaranda mimosifolia	Bignoniaceae	Seeds	~32-36[1][3]

Extraction and Preparation of Jacaric Acid Methyl Ester

The isolation of jacaric acid from Jacaranda mimosifolia seeds first involves the extraction of the crude seed oil. Subsequently, the fatty acids within the oil are converted to their methyl esters for analysis or further use.

Experimental Protocol: Extraction of Crude Oil from Jacaranda mimosifolia Seeds

This protocol outlines a standard laboratory procedure for obtaining crude jacaranda seed oil using solvent extraction.

Materials:

• Dried Jacaranda mimosifolia seeds

• n-Hexane (analytical grade)

• Grinder or mill

• Soxhlet extraction apparatus

• Rotary evaporator

• Heating mantle

• Filter paper

Methodology:

• Seed Preparation: Dry the Jacaranda mimosifolia seeds to a moisture content of 5-10%.[4] Grind the dried seeds into a fine powder to increase the surface area for efficient extraction.[4]

• Soxhlet Extraction:

  • Accurately weigh the ground seed powder and place it into a cellulose (B213188) extraction thimble.

  • Assemble the Soxhlet apparatus with a round-bottom flask containing n-hexane, the thimble with the sample, and a condenser.

  • Heat the n-hexane to its boiling point. The solvent will vaporize, condense, and drip into the thimble, extracting the oil.[5]

  • Continue the extraction for 6-8 hours, allowing for multiple cycles of solvent washing through the sample.[5]

• Solvent Removal: After extraction, remove the n-hexane from the oil using a rotary evaporator to yield the crude seed oil.[5]

• Storage: Store the extracted crude oil in a sealed, airtight container, protected from light, at a low temperature to prevent oxidation.

Experimental Protocol: Preparation of Jacaric Acid Methyl Ester via Transesterification

This protocol describes the conversion of the fatty acids in the extracted oil to fatty acid methyl esters (FAMEs), including jacaric acid methyl ester.

Materials:

• Crude jacaranda seed oil

• Methanol (anhydrous)

• Potassium hydroxide (B78521) (KOH) or Sodium methoxide

• n-Hexane (analytical grade)

• Saturated sodium chloride solution

• Anhydrous sodium sulfate (B86663)

• Separatory funnel

• Magnetic stirrer and stir bar

• pH indicator paper

Methodology:

• Catalyst Preparation: Prepare a 0.5 M solution of potassium hydroxide in anhydrous methanol. This is the methanolic KOH catalyst. Ensure the KOH is fully dissolved.

• Transesterification Reaction:

  • In a round-bottom flask, dissolve a known amount of the crude jacaranda seed oil in n-hexane.

  • Add the methanolic KOH solution to the oil solution. A typical molar ratio is 1:20 of oil to methanol.

  • Stir the mixture vigorously at room temperature for 1-2 hours. The reaction progress can be monitored by thin-layer chromatography.

• Washing and Neutralization:

  • Transfer the reaction mixture to a separatory funnel.

  • Add a saturated sodium chloride solution to the funnel to quench the reaction and facilitate phase separation.

  • Gently shake the funnel and allow the layers to separate. The upper layer contains the FAMEs in n-hexane.

  • Drain the lower aqueous layer.

  • Wash the organic layer with distilled water until the aqueous layer is neutral to pH indicator paper.

• Drying and Solvent Removal:

  • Drain the n-hexane layer containing the FAMEs into a clean flask.

  • Add anhydrous sodium sulfate to the solution to remove any residual water.

  • Filter the solution to remove the sodium sulfate.

  • Evaporate the n-hexane using a rotary evaporator to obtain the purified fatty acid methyl esters.

• Analysis: The resulting FAME mixture, which includes jacaric acid methyl ester, can be analyzed by gas chromatography-mass spectrometry (GC-MS) to determine its composition.

Biological Activities and Signaling Pathways

Jacaric acid has been shown to exert significant biological effects, most notably in the induction of apoptosis in cancer cells and the regulation of lipid metabolism.

Induction of Apoptosis

Jacaric acid is a potent inducer of apoptosis in various cancer cell lines, including prostate and leukemia cells.[1][6] It can activate both the intrinsic (mitochondrial) and extrinsic (death receptor) apoptotic pathways.[1]

In hormone-dependent prostate cancer cells, jacaric acid has been observed to upregulate Death Receptor 5 (DR5), leading to the activation of the extrinsic pathway.[1] This results in the cleavage of caspase-8 and subsequently, the executioner caspase-3, and PARP-1.[1] The intrinsic pathway is also activated, involving the modulation of the Bcl-2 family of proteins.[1]

Jacaric Acid-Induced Apoptosis Signaling Pathway

Regulation of Lipid Metabolism

Jacaric acid has been demonstrated to influence lipid metabolism by reducing the expression of stearoyl-CoA desaturase (SCD).[3] SCD is a key enzyme responsible for converting saturated fatty acids into monounsaturated fatty acids.[2][3] By inhibiting SCD, jacaric acid can alter the fatty acid composition of tissues.[3] This effect is believed to be mediated through the modulation of key transcription factors that regulate lipogenesis, such as Sterol Regulatory Element-Binding Protein-1c (SREBP-1c) and Peroxisome Proliferator-Activated Receptor alpha (PPARα).[2]

Proposed Pathway of Jacaric Acid's Effect on SCD-1 Expression

Experimental Workflow for Biological Activity Assessment

The following diagram illustrates a general workflow for investigating the biological effects of jacaric acid methyl ester in a cell-based assay.

General Experimental Workflow for Biological Assays

Conclusion

Jacaric acid, predominantly sourced from the seeds of Jacaranda mimosifolia, represents a promising natural compound for further research and development. Its methyl ester can be reliably produced through standard extraction and transesterification protocols. The well-documented pro-apoptotic and metabolic regulatory activities of jacaric acid, mediated through distinct signaling pathways, underscore its therapeutic potential. This technical guide provides a foundational resource for researchers aiming to explore the multifaceted biological effects of jacaric acid and its derivatives.

References

• 1. Jacaric acid and its octadecatrienoic acid geoisomers induce apoptosis selectively in cancerous human prostate cells: a mechanistic and 3-D structure-activity study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. jacaric acid, a linolenic acid isomer with a conjugated triene system, reduces stearoyl-CoA desaturase expression in liver of mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Apoptosis- and differentiation-inducing activities of jacaric acid, a conjugated linolenic acid isomer, on human eosinophilic leukemia EoL-1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

The Biosynthesis of Jacaric Acid Methyl Ester in Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Published: December 6, 2025

Abstract

Jacaric acid, a conjugated linolenic acid (CLnA) with the structure (8Z, 10E, 12Z)-octadeca-8,10,12-trienoic acid, is a significant component of the seed oil of plants from the Jacaranda genus, notably Jacaranda mimosifolia.[1] This guide provides a comprehensive technical overview of the biosynthesis of jacaric acid in plants. It details the enzymatic pathways, key enzymes, and relevant experimental protocols for studying this process. Furthermore, it clarifies the nature of jacaric acid methyl ester as a synthetic derivative for research and industrial applications, rather than a naturally occurring compound in plants.

Introduction to Jacaric Acid

Jacaric acid is a polyunsaturated fatty acid distinguished by its conjugated triene system, which is responsible for its unique chemical properties and potential biological activities, including anti-cancer and immunomodulatory effects.[2][3] The seeds of Jacaranda mimosifolia are a primary natural source, containing approximately 31-36% jacaric acid in their seed oil.[1][4] Understanding the biosynthetic pathway of this unusual fatty acid is crucial for its potential biotechnological production and for the development of novel therapeutic agents.

The Biosynthetic Pathway of Jacaric Acid

The biosynthesis of jacaric acid is a modification of the conventional fatty acid synthesis pathway in plants. It begins with the production of oleic acid (18:1Δ9c), which is then desaturated to linoleic acid (18:2Δ9c,12c). The key step in jacaric acid formation is the conversion of linoleic acid into a conjugated linolenic acid.

The Role of Fatty Acid Desaturase 2 (FAD2) and the Emergence of "Conjugases"

In most plants, the conversion of oleic acid to linoleic acid is catalyzed by the enzyme Δ12-fatty acid desaturase, encoded by the FAD2 gene.[5] However, the formation of conjugated double bonds, as seen in jacaric acid, is carried out by a specialized, divergent form of the FAD2 enzyme, often referred to as a "fatty acid conjugase" or FADX.[6][7][8]

These conjugases are believed to have evolved from ancestral FAD2 enzymes and possess a modified catalytic activity that, instead of introducing a methylene-interrupted double bond, converts an existing double bond into a conjugated system.[7] In the case of jacaric acid, the proposed mechanism involves the conversion of the cis-Δ12 double bond of linoleic acid into the conjugated 8-cis, 10-trans, 12-cis triene system.

The overall proposed biosynthetic pathway is illustrated in the diagram below:

Figure 1: Proposed biosynthetic pathway of jacaric acid from oleic acid.

Quantitative Data on Fatty Acid Composition

While specific kinetic data for the Jacaranda mimosifolia conjugase is not yet available in the literature, the analysis of its seed oil provides an indication of the end-product accumulation of this pathway.

Fatty Acid	Percentage in Jacaranda mimosifolia Seed Oil
Jacaric Acid (18:3)	~31% [4]
Palmitic Acid (16:0)	~11%
Stearic Acid (18:0)	~3%
Oleic Acid (18:1)	~16%
Linoleic Acid (18:2)	~39%

Table 1: Fatty acid composition of Jacaranda mimosifolia seed oil. Data synthesized from comparative studies of plant seeds.[4]

Experimental Protocols for Studying Jacaric Acid Biosynthesis

The elucidation of the jacaric acid biosynthetic pathway involves a combination of genetic, biochemical, and analytical techniques.

Identification and Cloning of the Fatty Acid Conjugase Gene

The first step is to identify the candidate gene encoding the fatty acid conjugase from Jacaranda mimosifolia. This is typically achieved through homology-based screening of a cDNA library from developing seeds, where fatty acid biosynthesis is most active.

Figure 2: Experimental workflow for the identification of a candidate fatty acid conjugase gene.

Heterologous Expression and Functional Characterization

To confirm the function of the candidate conjugase gene, it is expressed in a host organism that does not naturally produce conjugated fatty acids, such as yeast (Saccharomyces cerevisiae) or a model plant like Arabidopsis thaliana.[6][9]

Protocol for Heterologous Expression in Yeast:

• Vector Construction: The full-length cDNA of the candidate conjugase is cloned into a yeast expression vector (e.g., pYES2) under the control of an inducible promoter (e.g., GAL1).

• Yeast Transformation: The expression vector is transformed into a suitable yeast strain (e.g., INVSc1) using the lithium acetate (B1210297) method.

• Induction and Substrate Feeding: Transformed yeast cells are grown in a selective medium. Gene expression is induced by adding galactose. The culture is supplemented with the precursor fatty acid, linoleic acid, to serve as the substrate for the conjugase.

• Lipid Extraction and Analysis: After a period of incubation, the yeast cells are harvested, and total lipids are extracted. The fatty acids are then transesterified to fatty acid methyl esters (FAMEs) for analysis.

In Vitro Enzyme Assays

For more detailed kinetic analysis, in vitro assays can be performed using microsomal fractions prepared from the heterologous expression system.

Protocol for In Vitro Conjugase Assay:

• Microsome Isolation: Yeast cells expressing the conjugase are lysed, and the microsomal fraction, containing the endoplasmic reticulum-localized enzyme, is isolated by differential centrifugation.

• Assay Reaction: The microsomal preparation is incubated with radiolabeled [14C]-linoleoyl-CoA or unlabeled linoleic acid in a reaction buffer containing necessary cofactors like NADH and ATP.

• Lipid Extraction and Analysis: The reaction is stopped, and the lipids are extracted. The fatty acids are then analyzed by thin-layer chromatography (TLC) to separate the substrate from the product, followed by autoradiography or by gas chromatography-mass spectrometry (GC-MS) to identify and quantify the jacaric acid produced.

Analysis of Fatty Acids

The definitive identification and quantification of jacaric acid and its precursors are achieved through the analysis of their methyl esters by GC-MS.

Protocol for FAME Preparation and Analysis:

• Lipid Extraction: Total lipids are extracted from the plant tissue or yeast cells using a solvent mixture, typically chloroform:methanol (B129727) (2:1, v/v).

• Transesterification: The extracted lipids are transesterified to FAMEs using a reagent such as sodium methoxide (B1231860) in methanol or boron trifluoride in methanol.

• GC-MS Analysis: The resulting FAMEs are separated and identified using a gas chromatograph coupled to a mass spectrometer. The retention time and mass spectrum of the jacaric acid methyl ester are compared to those of an authentic standard for confirmation.

Jacaric Acid Methyl Ester: A Synthetic Derivative

It is important to note that while jacaric acid is a naturally occurring fatty acid in Jacaranda mimosifolia seeds, its methyl ester is not.[10] Jacaric acid methyl ester is produced synthetically through the transesterification of jacaric acid or jacaranda seed oil. This derivative is commonly used in research as a more stable and volatile form for analytical purposes and as a building block in chemical synthesis.[10]

Figure 3: Relationship between naturally occurring jacaric acid and its synthetic methyl ester.

Conclusion

The biosynthesis of jacaric acid in plants is a fascinating example of the diversification of fatty acid metabolism, driven by the evolution of specialized FAD2-like enzymes known as conjugases. While the specific conjugase from Jacaranda mimosifolia awaits full characterization, the established methodologies for gene discovery, heterologous expression, and biochemical analysis provide a clear roadmap for future research in this area. A deeper understanding of this pathway will not only advance our knowledge of plant lipid metabolism but also open up new avenues for the sustainable production of this valuable fatty acid for pharmaceutical and industrial applications. The distinction between the naturally synthesized jacaric acid and its synthetically derived methyl ester is critical for researchers in the field.

References

• 1. Jacaric acid - Wikipedia [en.wikipedia.org]
• 2. Site-specific fatty acid-conjugation to prolong protein half-life in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Jacaric acid and its octadecatrienoic acid geoisomers induce apoptosis selectively in cancerous human prostate cells: a mechanistic and 3-D structure-activity study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | The FAD2 Gene in Plants: Occurrence, Regulation, and Role [frontiersin.org]
• 6. Molecular analysis of a bifunctional fatty acid conjugase/desaturase from tung. Implications for the evolution of plant fatty acid diversity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Engineering the production of conjugated fatty acids in Arabidopsis thaliana leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Heterologous expression of a fatty acid hydroxylase gene in developing seeds of Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. bluetigerscientific.com [bluetigerscientific.com]

In-depth Technical Guide: Discovery and Isolation of Jacaric Acid Methyl Ester

For Researchers, Scientists, and Drug Development Professionals

Abstract

Jacaric Acid, a conjugated linolenic acid (CLNA) isomer, has emerged as a compound of significant interest within the scientific community due to its potent and varied biological activities, particularly its anti-cancer properties.[1] Found primarily in the seed oil of the Jacaranda mimosifolia plant, this polyunsaturated fatty acid is characterized by its (8Z, 10E, 12Z)-octadecatrienoic acid structure.[2] The methyl ester form of Jacaric Acid is frequently utilized in research for its increased volatility, making it amenable to analytical techniques such as gas chromatography. This technical guide provides a comprehensive overview of the discovery, isolation, and characterization of Jacaric Acid methyl ester. It includes detailed experimental protocols, quantitative data, and visualizations of relevant biological pathways to serve as a valuable resource for researchers in the fields of natural product chemistry, oncology, and drug development.

Discovery and Natural Occurrence

Jacaric Acid is a naturally occurring conjugated polyunsaturated fatty acid. Its primary and most abundant source is the seed of the Jacaranda mimosifolia tree, which can contain approximately 36% Jacaric Acid.[3] While other CLNAs are found in various plant oils, significant natural sources of Jacaric Acid beyond Jacaranda mimosifolia are not well-documented in current scientific literature.

Isolation and Synthesis of Jacaric Acid Methyl Ester

The isolation of Jacaric Acid methyl ester from its natural source, Jacaranda mimosifolia seed oil, is a multi-step process involving extraction of the crude oil followed by transesterification to convert the triglycerides into fatty acid methyl esters (FAMEs), and subsequent purification of the desired Jacaric Acid methyl ester.

Extraction of Crude Jacaranda Seed Oil

The initial step involves the extraction of the crude oil from the seeds of Jacaranda mimosifolia. A common and efficient laboratory-scale method is solvent extraction using a Soxhlet apparatus.

Experimental Protocol: Soxhlet Extraction of Jacaranda Seed Oil

• Seed Preparation: Dry the Jacaranda mimosifolia seeds to a moisture content of 5-10% and grind them into a fine powder to maximize the surface area for extraction.

• Extraction: Place the powdered seed material into a thimble and extract with n-hexane using a Soxhlet apparatus for 6-8 hours. The solvent is heated, vaporizes, condenses, and drips onto the seed powder, extracting the oil. The solvent containing the dissolved oil is then siphoned back into the boiling flask.

• Solvent Removal: After the extraction is complete, remove the n-hexane from the extract using a rotary evaporator to yield the crude seed oil.

Synthesis of Jacaric Acid Methyl Ester via Transesterification

The triglycerides in the crude Jacaranda seed oil are converted to their corresponding fatty acid methyl esters (FAMEs) through a process called transesterification. Base-catalyzed transesterification is a widely used method due to its high efficiency and mild reaction conditions.

Experimental Protocol: Base-Catalyzed Transesterification

• Reaction Setup: In a round-bottom flask, dissolve the crude Jacaranda seed oil in methanol (B129727). A typical molar ratio of methanol to oil is 6:1 to ensure the reaction goes to completion.[4]

• Catalyst Preparation: Prepare a solution of a base catalyst, such as sodium hydroxide (B78521) (NaOH) or potassium hydroxide (KOH), in methanol. The catalyst concentration is typically around 1% (w/w) of the oil.[5]

• Transesterification Reaction: Add the methanolic catalyst solution to the oil/methanol mixture. Heat the reaction mixture to approximately 60°C with continuous stirring for about 1-2 hours.[5]

• Neutralization and Washing: After the reaction is complete, cool the mixture and neutralize the catalyst with an acid, such as hydrochloric acid (HCl).[4] Wash the mixture with water to remove any remaining catalyst, soap, and glycerol. The upper layer containing the FAMEs is then separated.

• Drying and Solvent Removal: Dry the FAME layer over anhydrous sodium sulfate (B86663) and remove the solvent (hexane, if used for extraction) using a rotary evaporator to obtain a mixture of fatty acid methyl esters.

Quantitative Data: Transesterification of Vegetable Oils

Parameter	Value/Condition	Reference
Methanol to Oil Molar Ratio	6:1	[4]
Catalyst (NaOH)	1.25 g for 100 g of oil	[4]
Reaction Temperature	60°C	[5]
Reaction Time	1-2 hours	[5]
Expected Yield of FAMEs	~90% (w/w of oil)	[4]

Purification of Jacaric Acid Methyl Ester

The resulting mixture of FAMEs contains Jacaric Acid methyl ester along with other saturated and unsaturated fatty acid methyl esters. Purification of the target compound can be achieved using chromatographic techniques.

Experimental Protocol: Purification by Argentation Chromatography

Argentation chromatography is a powerful technique for separating unsaturated fatty acids based on the number, geometry, and position of their double bonds.

• Stationary Phase Preparation: Impregnate silica (B1680970) gel with a solution of silver nitrate.

• Column Packing: Pack a chromatography column with the silver ion-impregnated silica gel.

• Elution: Apply the FAME mixture to the column and elute with a solvent system of increasing polarity, for example, a gradient of diethyl ether in hexane.

• Fraction Collection and Analysis: Collect the fractions and analyze them using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to identify the fractions containing pure Jacaric Acid methyl ester.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified Jacaric Acid methyl ester.

Experimental Protocol: Purification by Preparative HPLC

Preparative High-Performance Liquid Chromatography (HPLC) offers high resolution for the isolation of pure compounds.

• Column: A C18 reversed-phase column is typically used.[6]

• Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile (B52724) or methanol) and water.[6]

• Detection: A UV detector set to the characteristic absorbance wavelength of the conjugated triene system of Jacaric Acid (around 270 nm).

• Injection and Fraction Collection: Inject the FAME mixture onto the column and collect the fraction corresponding to the Jacaric Acid methyl ester peak.

• Solvent Removal: Evaporate the solvent from the collected fraction to yield the purified Jacaric Acid methyl ester.

Characterization of Jacaric Acid Methyl Ester

The identity and purity of the isolated Jacaric Acid methyl ester are confirmed using various analytical techniques.

Gas Chromatography (GC)

GC with a flame ionization detector (GC-FID) is used to determine the purity of the isolated compound and to quantify its presence in the FAME mixture. The sample is identified by comparing its retention time with that of a known standard.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H-NMR: The ¹H-NMR spectrum of a typical fatty acid methyl ester shows a characteristic singlet peak for the methyl ester protons at approximately 3.7 ppm.[7] The protons on the conjugated double bonds of Jacaric Acid methyl ester will appear in the olefinic region (typically 5-7 ppm).

• ¹³C-NMR: The ¹³C-NMR spectrum will show a characteristic signal for the carbonyl carbon of the ester at around 174 ppm.[8] The carbons of the conjugated double bond system will have distinct chemical shifts in the range of 120-140 ppm.

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) of fatty acid methyl esters typically shows a molecular ion peak (M+). The fragmentation pattern of conjugated fatty acid methyl esters can be complex, but characteristic fragments can help in structure elucidation. For a C18:3 methyl ester like Jacaric Acid methyl ester, the molecular ion peak would be at m/z = 292.[9]

Biological Activity and Signaling Pathways

Jacaric Acid has demonstrated significant anti-proliferative and pro-apoptotic effects in a range of cancer cell lines with notable selectivity for cancer cells over normal cells.[2] While most studies have focused on the free acid, it is generally understood that the methyl ester acts as a prodrug, being hydrolyzed to the active free acid within the cell.

In Vitro Cytotoxicity

The cytotoxic efficacy of Jacaric Acid has been quantified in various cancer cell lines, with IC50 values indicating its potent anti-proliferative activity.

Table of IC50 Values for Jacaric Acid

Cell Line	Cancer Type	IC50 Value (µM)	Reference
LNCaP	Prostate Cancer	2.2	[10]
PC-3	Prostate Cancer	11.8	[10]
DLD-1	Colon Adenocarcinoma	Strongest effect among CLnA isomers	[10]
PU5-1.8	Murine Macrophage-like Leukemia	Most potent among 6 CLnA isomers tested	[10]
EoL-1	Human Eosinophilic Leukemia	More potent than other CLnA isomers	[10]

Experimental Protocol: MTT Assay for Cell Viability

• Cell Seeding: Seed cancer cells in a 96-well plate at an optimal density and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of Jacaric Acid methyl ester for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add a solubilization solvent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value from the dose-response curve.[10]

Signaling Pathways

Jacaric Acid induces apoptosis in cancer cells through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[11]

• Intrinsic Pathway: Jacaric Acid treatment leads to an increase in intracellular reactive oxygen species (ROS), which triggers mitochondrial membrane depolarization. This is accompanied by the upregulation of the pro-apoptotic protein Bax and the downregulation of the anti-apoptotic protein Bcl-2.[12]

• Extrinsic Pathway: In certain cancer cell lines, such as hormone-dependent prostate cancer cells (LNCaP), Jacaric Acid activates the extrinsic apoptotic pathway. This involves the upregulation of Death Receptor 5 (DR5) and subsequent cleavage of caspase-8 and PARP-1.[11]

Visualizations

Experimental Workflows

Caption: Workflow for the isolation and synthesis of Jacaric Acid Methyl Ester.

Signaling Pathway

Caption: Jacaric Acid-induced apoptosis signaling pathways in cancer cells.

Conclusion

Jacaric Acid methyl ester is a valuable tool for the scientific investigation of the biological activities of this potent conjugated linolenic acid. Its preparation from the readily available natural source, Jacaranda mimosifolia seed oil, is achievable through standard lipid extraction and transesterification procedures, followed by chromatographic purification. The well-documented anti-cancer activities of Jacaric Acid, mediated through the induction of apoptosis via both intrinsic and extrinsic pathways, make its methyl ester a crucial compound for further research in oncology and drug development. This guide provides the necessary foundational knowledge and detailed protocols to facilitate such investigations.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A high-resolution 13C NMR approach for profiling fatty acid unsaturation in lipid extracts and in live Caenorhabditiselegans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bch.ro [bch.ro]
• 5. environmentaljournal.org [environmentaljournal.org]
• 6. rjptonline.org [rjptonline.org]
• 7. aocs.org [aocs.org]
• 8. lib3.dss.go.th [lib3.dss.go.th]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Jacaric acid and its octadecatrienoic acid geoisomers induce apoptosis selectively in cancerous human prostate cells: a mechanistic and 3-D structure-activity study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

The Therapeutic Potential of Jacaric Acid Methyl Ester: A Technical Guide for Researchers

Executive Summary

Jacaric Acid, a conjugated linolenic acid (CLNA) isomer, has garnered significant scientific interest for its diverse therapeutic potential. This technical guide provides an in-depth overview of the biological activities of Jacaric Acid, with the understanding that its methyl ester form is a common laboratory-grade derivative likely serving as a pro-drug. The primary focus of this document is to furnish researchers, scientists, and drug development professionals with a comprehensive resource on the anti-cancer, immunomodulatory, and metabolic regulatory properties of this compound. Detailed experimental protocols, quantitative data, and visual representations of key signaling pathways are presented to facilitate further investigation and development of Jacaric Acid Methyl Ester as a potential therapeutic agent.

Introduction

Jacaric Acid ((8Z, 10E, 12Z)-octadecatrienoic acid) is a polyunsaturated fatty acid predominantly found in the seed oil of plants from the Jacaranda genus.[1] As a conjugated linolenic acid (CLNA), its unique structure, characterized by three conjugated double bonds, is believed to be central to its biological activity.[2] While much of the in-depth biological research has been conducted on the free acid form, Jacaric Acid Methyl Ester is commercially available as a biotechnology-grade reagent for research purposes.[3][4] It is hypothesized that the methyl ester form is readily hydrolyzed to the active Jacaric Acid within a biological system. This guide will therefore focus on the documented therapeutic effects of Jacaric Acid.

Emerging evidence strongly suggests that Jacaric Acid possesses potent anti-neoplastic properties against a range of cancer cell lines.[1] Its mechanisms of action are multifaceted, primarily involving the induction of programmed cell death (apoptosis) and cell cycle arrest.[5][6] Beyond its anti-cancer effects, Jacaric Acid has also demonstrated immunomodulatory and metabolic regulatory activities, highlighting its potential for broader therapeutic applications.[1][3]

Anti-Cancer Applications

The anti-cancer properties of Jacaric Acid are the most extensively studied aspect of its therapeutic potential. It has shown selective cytotoxicity against various cancer cells while exhibiting minimal impact on normal cells.[5][7]

Cytotoxic Activity

Jacaric Acid induces cell death in a time- and concentration-dependent manner in several cancer cell lines.[6] The cytotoxic efficacy, often quantified by the half-maximal inhibitory concentration (IC50), demonstrates its potent anti-proliferative effects.

Table 1: Comparative Cytotoxicity of Jacaric Acid in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
LNCaP	Human Prostate Cancer	~25	[8]
PC-3	Human Prostate Cancer	~40	[8]
DLD-1	Human Adenocarcinoma	Noted as having the strongest effect among tested CLnAs	[2][8]
Various	Variety of cancer cell lines	GI50 = 1-5 µM	[9]

Induction of Apoptosis

A primary mechanism underlying the anti-cancer activity of Jacaric Acid is the induction of apoptosis.[2][5] This programmed cell death is triggered through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways, depending on the cancer cell type.[5][7]

In hormone-dependent (LNCaP) human prostate cancer cells, Jacaric Acid activates both intrinsic and extrinsic apoptotic pathways.[5] This involves the modulation of pro- and anti-apoptotic Bcl-2 family proteins, activation of caspases-3, -8, and -9, and cleavage of poly(ADP-ribose) polymerase-1 (PARP-1).[5] Furthermore, a cell death-inducing signaling cascade involving death receptor 5 (DR5) is activated.[5] In contrast, in hormone-independent (PC-3) prostate cancer cells, apoptosis is induced primarily through the intrinsic pathway.[5]

The induction of apoptosis in human adenocarcinoma (DLD-1) cells by Jacaric Acid is linked to lipid peroxidation.[2] The cytotoxic effect is dependent on the intracellular incorporation of the fatty acid.[2]

Caption: Jacaric Acid-induced apoptosis in LNCaP cells.

Cell Cycle Arrest

In addition to apoptosis, Jacaric Acid can inhibit cancer cell growth by inducing cell cycle arrest. In murine macrophage-like leukemia PU5-1.8 cells and human eosinophilic leukemia EoL-1 cells, treatment with Jacaric Acid leads to an arrest at the G0/G1 phase of the cell cycle.[3][6]

Immunomodulatory and Anti-Allergic Effects

Jacaric Acid has demonstrated notable immunomodulatory properties, particularly in the context of allergic responses.

In a study using the activated human mast cell line-1 (HMC-1), Jacaric Acid was shown to suppress the allergic response at concentrations that were non-cytotoxic.[10] Pre-treatment with Jacaric Acid significantly reduced the secretion of inflammatory mediators such as β-N-acetylglucosaminidase and tryptase.[10][11] Furthermore, it decreased the production of T helper 2 (Th2) cytokines, including Interleukin-4 (IL-4) and Interleukin-13 (IL-13).[10][11] This anti-allergic effect was also associated with the downregulation of matrix metalloproteinase-2 (MMP-2) and MMP-9, and the upregulation of their tissue inhibitor, TIMP-1.[10]

Table 2: Effect of Jacaric Acid on Inflammatory Mediator Release from HMC-1 Cells

Mediator	Effect of Jacaric Acid Treatment	Reference
β-N-acetylglucosaminidase	Significant reduction in secretion	[10][11]
Tryptase	Inhibition of release	[10][11]
IL-4	Significant reduction in secretion	[10][11]
IL-13	Significant reduction in secretion	[10][11]

Metabolic Regulation

Preliminary research indicates that Jacaric Acid may have beneficial effects on metabolic health by influencing lipid metabolism.

In vivo studies in mice have shown that oral administration of Jacaric Acid can decrease the expression of stearoyl-CoA desaturase-1 (SCD-1) mRNA in the liver.[1][12] SCD-1 is a critical enzyme in the biosynthesis of monounsaturated fatty acids from saturated fatty acids.[12] The inhibition of SCD activity is linked to potential anti-obesity and anti-diabetic effects.[12] Treatment with Jacaric Acid led to a decrease in the desaturation index (the ratio of monounsaturated to saturated fatty acids) in the liver and white adipose tissue of mice.[12]

Caption: Metabolic effect of Jacaric Acid on SCD-1.

Experimental Protocols

Assessment of Cytotoxicity using MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability and the cytotoxic potential of a compound.[13]

Principle: Metabolically active cells reduce the yellow tetrazolium salt, MTT, to a purple formazan (B1609692) product, primarily through mitochondrial dehydrogenases. The amount of formazan produced is directly proportional to the number of viable cells.[13]

Protocol:

• Cell Seeding:

  • Harvest and count the desired cancer cell line.

  • Seed the cells in a 96-well plate at an appropriate density and allow them to adhere for 24 hours in a humidified incubator at 37°C with 5% CO2.[8]

• Compound Preparation and Treatment:

  • Prepare a stock solution of Jacaric Acid Methyl Ester in a suitable solvent (e.g., ethanol (B145695) or DMSO).[13]

  • Perform serial dilutions of the stock solution in serum-free medium to achieve the desired final concentrations.[13]

  • Include a solvent control (medium with the same concentration of solvent used for the highest concentration of the compound).[13]

  • After 24 hours of cell adhesion, remove the medium and add 100 µL of the various concentrations of Jacaric Acid solutions to the respective wells.[8]

  • Incubate the plate for the desired treatment periods (e.g., 24, 48, or 72 hours).[8]

• MTT Addition and Incubation:

  • Following the treatment period, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well.[8]

  • Incubate the plate for an additional 2-4 hours at 37°C.[13]

• Formazan Solubilization and Absorbance Measurement:

  • Remove the medium containing MTT.[8]

  • Add 150 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[8]

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.[8]

• Data Analysis:

  • Calculate the percentage of cell viability relative to the untreated control cells.

  • Plot the percentage of viability against the compound concentration to determine the IC50 value.

Caption: Experimental workflow for the MTT cytotoxicity assay.

Apoptosis Detection by Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Principle: In early apoptosis, phosphatidylserine (B164497) (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorochrome (e.g., FITC) and used to label early apoptotic cells. Propidium Iodide (PI) is a fluorescent nucleic acid intercalating agent that cannot cross the membrane of live or early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells, where the membrane integrity is compromised.

Protocol:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates and treat with Jacaric Acid, a chemotherapy drug, or a combination for the desired time period.[8]

• Cell Harvesting:

  • Collect both adherent and floating cells.[8]

  • Wash the cells with cold PBS and resuspend them in 1X binding buffer.[8]

• Staining:

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to the cell suspension.[8]

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[8]

• Flow Cytometry Analysis:

  • Analyze the stained cells by flow cytometry.

  • The cell populations are identified as follows:

    • Annexin V- / PI- : Viable cells

    • Annexin V+ / PI- : Early apoptotic cells

    • Annexin V+ / PI+ : Late apoptotic or necrotic cells

    • Annexin V- / PI+ : Necrotic cells

Conclusion and Future Directions

Jacaric Acid Methyl Ester, as a stable precursor to the biologically active Jacaric Acid, represents a promising natural compound with significant therapeutic potential. Its potent and selective anti-cancer activity, mediated through the induction of apoptosis and cell cycle arrest, warrants further preclinical and in vivo investigation.[2][7] The immunomodulatory and metabolic regulatory effects of Jacaric Acid suggest a broader range of applications that should be explored in greater detail.[1][10]

Future research should focus on:

• Elucidating the detailed molecular mechanisms underlying its various biological activities.

• Conducting in vivo studies to evaluate the efficacy and safety of Jacaric Acid Methyl Ester in animal models of cancer, inflammatory diseases, and metabolic disorders.

• Investigating the potential synergistic effects of Jacaric Acid with existing chemotherapeutic agents to enhance efficacy and reduce toxicity.[8]

• Exploring drug delivery strategies to improve the bioavailability and targeted delivery of Jacaric Acid.

The comprehensive data and protocols presented in this technical guide aim to provide a solid foundation for researchers to advance the scientific understanding and potential clinical translation of Jacaric Acid Methyl Ester.

References

• 1. benchchem.com [benchchem.com]
• 2. Jacaric acid, a linolenic acid isomer with a conjugated triene system, has a strong antitumor effect in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bluetigerscientific.com [bluetigerscientific.com]
• 4. moleculardepot.com [moleculardepot.com]
• 5. Jacaric acid and its octadecatrienoic acid geoisomers induce apoptosis selectively in cancerous human prostate cells: a mechanistic and 3-D structure-activity study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Apoptosis- and differentiation-inducing activities of jacaric acid, a conjugated linolenic acid isomer, on human eosinophilic leukemia EoL-1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. caymanchem.com [caymanchem.com]
• 10. Anti-allergic effect of the naturally-occurring conjugated linolenic acid isomer, jacaric acid, on the activated human mast cell line-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Anti-allergic effect of the naturally-occurring conjugated linolenic acid isomer, jacaric acid, on the activated human mast cell line-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. jacaric acid, a linolenic acid isomer with a conjugated triene system, reduces stearoyl-CoA desaturase expression in liver of mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

Jacaric Acid Methyl Ester: A Technical Guide to its Bioactive Properties and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jacaric acid (8Z, 10E, 12Z-octadecatrienoic acid), a conjugated linolenic acid (CLNA) found in the seed oil of plants from the Jacaranda genus, and its methyl ester derivative have emerged as promising bioactive food components with significant therapeutic potential.[1][2] Extensive in vitro and in vivo studies have demonstrated potent anti-cancer, immunomodulatory, and metabolic regulatory effects, positioning jacaric acid and its methyl ester as compelling candidates for further investigation in drug development.[1][3] This technical guide provides a comprehensive overview of the biological activities of jacaric acid methyl ester, with a focus on its mechanisms of action, supported by quantitative data and detailed experimental methodologies.

Quantitative Data Summary

The biological effects of jacaric acid are dose-dependent and vary across different cell lines and experimental conditions. The following tables summarize key quantitative data from published studies.

Table 1: In Vitro Anticancer Effects of Jacaric Acid

Cell Line	Cancer Type	IC50 Value	Key Observations	Reference(s)
PC-3	Prostate Cancer	11.8 µM	Induction of apoptosis.	[3][4]
LNCaP	Prostate Cancer	2.2 µM	Induction of apoptosis.	[3][4]
DLD-1	Adenocarcinoma	Not specified	Strong cytotoxic effects, induction of apoptosis via lipid peroxidation.	[3][5]
PU5-1.8	Murine Macrophage-like Leukemia	~6 µM (at 48h)	Inhibition of proliferation, induction of G0/G1 cell cycle arrest and apoptosis.	[3]
EoL-1	Human Eosinophilic Leukemia	5.33 ± 0.86 µM (at 48h)	Inhibition of proliferation, induction of G0/G1 cell cycle arrest and apoptosis.	[3][6]

Table 2: Effects of Jacaric Acid on Mitochondrial Membrane Potential in Murine Leukemia Cells

Treatment Concentration	Percentage of Cells with Depolarized Mitochondria	Reference(s)
Control	Not specified	[7]
Jacaric Acid (Dose-dependent)	Increased percentage of cells with low mitochondrial membrane potential, indicating depolarization.	[7]

Detailed Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the bioactive effects of jacaric acid methyl ester.

Cell Viability Assay (MTT Assay)

This protocol is used to determine the cytotoxic effects of jacaric acid methyl ester on adherent cancer cell lines.[8]

• Cell Seeding:

  • Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete culture medium.[1]

  • Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.[1]

• Treatment:

  • Prepare a stock solution of jacaric acid methyl ester in a suitable solvent (e.g., ethanol (B145695) or DMSO).

  • Prepare serial dilutions of jacaric acid methyl ester in the appropriate culture medium to achieve the desired final concentrations (typically ranging from 1 to 100 µM).[3] The final solvent concentration should be kept below 0.1%.[8]

  • Remove the existing medium from the cells and add 100 µL of the medium containing the different concentrations of jacaric acid methyl ester. Include a vehicle control (medium with the solvent at the same final concentration).

  • Incubate the plates for specific time periods (e.g., 24, 48, 72 hours).[3][9]

• MTT Addition and Formazan (B1609692) Solubilization:

  • After the incubation period, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well.[8][9]

  • Incubate the plates for another 4 hours at 37°C.[8][9]

  • Carefully remove the medium and add 100-150 µL of DMSO to each well to dissolve the formazan crystals.[8][9]

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.[9]

  • Calculate the percentage of cell viability relative to the untreated control cells.

Apoptosis Assay (Annexin V-FITC and Propidium (B1200493) Iodide Staining)

This flow cytometry-based assay is used to detect and quantify apoptosis induced by jacaric acid methyl ester.[2]

• Cell Treatment:

  • Seed cells in 6-well plates and treat with the desired concentrations of jacaric acid methyl ester for the specified time.

• Cell Harvesting and Staining:

  • Harvest both adherent and floating cells. For adherent cells, use gentle trypsinization.

  • Wash the cells twice with cold PBS.

  • Resuspend the cells in 1X Annexin-binding buffer.

  • Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

  • Incubate the cells for 15 minutes at room temperature in the dark.[2]

• Flow Cytometry Analysis:

  • Analyze the stained cells by flow cytometry within 1 hour.[2]

  • Early apoptotic cells will be Annexin V positive and PI negative, while late apoptotic/necrotic cells will be positive for both Annexin V and PI.[2]

Mitochondrial Membrane Potential Assay (JC-1 Staining)

This assay measures changes in the mitochondrial membrane potential (ΔΨm), a key indicator of early apoptosis.[7]

• Cell Seeding and Treatment:

  • Seed cells in a suitable format (e.g., 96-well black, clear-bottom plate) and treat with jacaric acid methyl ester.[2]

• JC-1 Staining:

  • After treatment, remove the medium and wash the cells with PBS.

  • Add JC-1 staining solution to the cells and incubate at 37°C.

• Analysis:

  • In healthy cells with high ΔΨm, JC-1 forms aggregates that emit red fluorescence.[7]

  • In apoptotic cells with low ΔΨm, JC-1 remains as monomers and emits green fluorescence.[7]

  • The ratio of red to green fluorescence is measured using a fluorescence microplate reader or flow cytometer. A decrease in this ratio indicates mitochondrial depolarization.[7]

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol analyzes the effect of jacaric acid methyl ester on the cell cycle distribution of cancer cells.[1][8]

• Cell Treatment and Harvesting:

  • Seed and treat cells with jacaric acid methyl ester as described for the viability assay.[1]

  • Harvest both adherent and floating cells.[1]

• Fixation:

  • Wash the cells with PBS and fix them in ice-cold 70% ethanol while vortexing gently.[1][8]

  • Store the fixed cells at -20°C for at least 2 hours.[1]

• Staining:

  • Centrifuge the fixed cells to remove the ethanol and wash with PBS.[1]

  • Resuspend the cells in a staining solution containing propidium iodide (PI) and RNase A.[8]

  • Incubate in the dark for 30 minutes.[8]

• Flow Cytometry Analysis:

  • Analyze the DNA content of the cells by flow cytometry.[8]

  • The distribution of cells in the G0/G1, S, and G2/M phases of the cell cycle is determined based on the fluorescence intensity of PI.[8]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways modulated by jacaric acid and a typical experimental workflow for its analysis.

Caption: Jacaric acid-induced apoptosis signaling pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Jacaric acid, a linolenic acid isomer with a conjugated triene system, has a strong antitumor effect in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Apoptosis- and differentiation-inducing activities of jacaric acid, a conjugated linolenic acid isomer, on human eosinophilic leukemia EoL-1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Jacaric Acid Methyl Ester: A Technical Guide for Lipidomics Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

Jacaric Acid, a conjugated linolenic acid (CLnA) isomer, has emerged as a molecule of significant interest in lipidomics due to its potent and selective biological activities. This technical guide provides an in-depth overview of Jacaric Acid and its methyl ester derivative, focusing on its role in lipidomics research. It consolidates key quantitative data, details experimental protocols for its study, and visualizes associated cellular pathways and analytical workflows. As lipidomics research often involves the analysis of fatty acids as their methyl esters for enhanced volatility in gas chromatography, understanding the properties and preparation of Jacaric Acid methyl ester is crucial for accurate quantification and mechanistic studies. This document serves as a comprehensive resource for professionals in oncology, immunology, and drug discovery exploring the therapeutic potential of this natural compound.

Introduction to Jacaric Acid and its Methyl Ester

Jacaric Acid (8Z, 10E, 12Z-octadecatrienoic acid) is a polyunsaturated fatty acid found in the seeds of plants like the Jacaranda mimosifolia. It is an isomer of α-linolenic acid and belongs to the group of conjugated linolenic acids (CLnAs), characterized by three conjugated double bonds.[1][2] This structural feature is believed to be responsible for its significant biological activities, including anti-cancer, immunomodulatory, and anti-allergic effects.[3][4]

In the context of lipidomics and analytical chemistry, fatty acids are commonly converted to their fatty acid methyl esters (FAMEs) prior to analysis.[5] This derivatization process increases the volatility and thermal stability of the fatty acids, making them amenable to analysis by gas chromatography (GC).[6] Therefore, Jacaric Acid methyl ester is the primary form of the molecule that is identified and quantified in many lipidomics workflows.[7][8]

Role in Lipidomics Research

Jacaric Acid and its methyl ester are pivotal in lipidomics research for several reasons:

• Investigation of Anti-Cancer Mechanisms: Jacaric Acid selectively induces apoptosis in various cancer cell lines while leaving normal cells unaffected.[9] Lipidomics studies can elucidate how Jacaric Acid is incorporated into cellular lipids and how it modulates lipid profiles to trigger cell death pathways like apoptosis and ferroptosis.[10][11]

• Modulation of Lipid Metabolism: It has been shown to inhibit the enzyme stearoyl-CoA desaturase (SCD), a key regulator of fatty acid composition in tissues.[4][12] This inhibition alters the balance of saturated and monounsaturated fatty acids, with implications for metabolic diseases like obesity and diabetes.[12][13] Lipidomics allows for a comprehensive analysis of these changes in the cellular lipidome.

• Immunomodulatory Effects: Jacaric Acid can activate macrophages, stimulating the secretion of pro-inflammatory cytokines, suggesting its potential as an immunopotentiator.[14][15] Conversely, it exhibits anti-allergic properties by suppressing the activation of mast cells.[4] Lipidomics can help to unravel the lipid signaling pathways involved in these immunomodulatory activities.

Quantitative Data

The cytotoxic efficacy of Jacaric Acid has been quantified across various cancer cell lines, demonstrating its potent anti-proliferative activity.

Cell Line	Cancer Type	IC50 (µM)	Reference
DLD-1	Human Adenocarcinoma	Strong cytotoxic effect	[15][16]
LNCaP	Human Prostate Cancer	2.2	[15]
PC-3	Human Prostate Cancer	11.8	[15]
PU5-1.8	Murine Macrophage-like Leukemia	Time- and concentration-dependent inhibition	[17]
EoL-1	Human Eosinophilic Leukemia	Time- and concentration-dependent inhibition	[1]

Signaling Pathways and Mechanisms of Action

Jacaric Acid exerts its biological effects through the modulation of several key signaling pathways.

Induction of Apoptosis

Jacaric Acid induces programmed cell death in cancer cells through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[9][14] In hormone-dependent prostate cancer cells (LNCaP), it activates both pathways, leading to the cleavage of PARP and caspases-3, -8, and -9.[9] In hormone-independent PC-3 cells, it primarily activates the intrinsic pathway.[9] This involves the upregulation of the pro-apoptotic protein Bax and downregulation of anti-apoptotic proteins like Bcl-2 and Bcl-xL.[14]

Jacaric Acid-Induced Apoptosis Signaling Pathway.

Cell Cycle Arrest

In leukemia cells, Jacaric Acid has been observed to cause cell cycle arrest at the G0/G1 phase, thereby inhibiting cell proliferation.[1][14]

Jacaric Acid-Induced G0/G1 Cell Cycle Arrest.

Experimental Protocols

Accurate analysis of Jacaric Acid in lipidomics research requires robust experimental protocols for lipid extraction and derivatization.

Protocol 1: Total Lipid Extraction from Biological Samples (Folch Method)

This protocol is suitable for extracting total lipids from tissues, seeds, or cell cultures.[6]

• Materials:

  • Chloroform (B151607)

  • Methanol

  • 0.9% KCl solution

  • Homogenizer

  • Centrifuge

  • Rotary evaporator or nitrogen evaporator

• Procedure:

  • Weigh approximately 500 mg of the ground or homogenized sample into a glass centrifuge tube.

  • Add a 2:1 (v/v) mixture of chloroform:methanol to the sample.

  • Homogenize the sample for 2-3 minutes.

  • Centrifuge the homogenate at 3000 rpm for 10 minutes to separate the solid and liquid phases.

  • Carefully collect the supernatant and transfer it to a clean tube.

  • Add 0.2 volumes of 0.9% KCl solution to the supernatant, vortex thoroughly, and centrifuge for 5 minutes to facilitate phase separation.

  • The lower chloroform layer, containing the lipids, is carefully collected.

  • The solvent is evaporated under a stream of nitrogen or using a rotary evaporator.

Protocol 2: Preparation of Fatty Acid Methyl Esters (FAMEs)

This protocol describes the conversion of the extracted lipids into FAMEs for GC analysis.[6]

• Materials:

  • BF3-Methanol (14%) or 0.5 M Methanolic KOH

  • Hexane (B92381)

  • Water

  • Saturated NaCl solution

• Procedure (Acid-Catalyzed Methylation):

  • To the dried lipid extract, add 2 mL of 14% BF3-Methanol solution.

  • Seal the tube tightly and heat at 100°C for 1 hour.

  • Cool the tube to room temperature.

  • Add 1 mL of water and 2 mL of hexane to the tube.

  • Vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.

  • Centrifuge at 2000 rpm for 5 minutes to separate the layers.

  • The upper hexane layer containing the FAMEs is carefully transferred to a GC vial for analysis.

Experimental Workflow for Lipidomics Analysis

The following diagram illustrates a typical workflow for the analysis of Jacaric Acid within a broader lipidomics study.

Lipidomics Workflow for Jacaric Acid Analysis.

Conclusion

Jacaric Acid and its methyl ester are valuable tools in lipidomics research, offering insights into the mechanisms of cancer, immune function, and metabolic regulation. Its potent biological activities, combined with established analytical protocols, position it as a promising compound for further investigation in drug development. This guide provides a foundational resource for researchers aiming to explore the therapeutic potential of Jacaric Acid, facilitating the design of robust experiments and the interpretation of complex lipidomics data. The ability to selectively target cancer cells and modulate key lipid metabolic pathways warrants more extensive preclinical and clinical evaluation.

References

• 1. Apoptosis- and differentiation-inducing activities of jacaric acid, a conjugated linolenic acid isomer, on human eosinophilic leukemia EoL-1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Conjugated Linolenic Acid (CLnA) vs Conjugated Linoleic Acid (CLA): A Comprehensive Review of Potential Advantages in Molecular Characteristics, Health Benefits, and Production Techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. bluetigerscientific.com [bluetigerscientific.com]
• 8. moleculardepot.com [moleculardepot.com]
• 9. Jacaric acid and its octadecatrienoic acid geoisomers induce apoptosis selectively in cancerous human prostate cells: a mechanistic and 3-D structure-activity study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. tohoku.elsevierpure.com [tohoku.elsevierpure.com]
• 14. benchchem.com [benchchem.com]
• 15. medchemexpress.com [medchemexpress.com]
• 16. Jacaric acid, a linolenic acid isomer with a conjugated triene system, has a strong antitumor effect in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]

The Influence of Jacaric Acid Methyl Ester on Gene Expression: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jacaric Acid, an isomer of conjugated linolenic acid (CLNA) found in the seeds of the Jacaranda mimosifolia plant, has emerged as a compound of significant interest due to its diverse biological activities.[1] As a polyunsaturated fatty acid, its effects on gene expression are central to its therapeutic potential in oncology, immunology, and metabolic diseases. In experimental setting, Jacaric Acid is often utilized in its methyl ester form (Jacaric Acid Methyl Ester) to enhance stability and facilitate cell membrane penetration.[2][3] This technical guide provides a comprehensive overview of the mechanisms of action of Jacaric Acid, summarizing key quantitative data on its effects on gene expression, detailing relevant experimental methodologies, and visualizing the core signaling pathways involved. The findings presented are based on studies investigating Jacaric Acid, with the understanding that the methyl ester is the likely form administered in these in vitro and in vivo models.[4][5]

Core Mechanisms and Impact on Gene Expression

Jacaric Acid Methyl Ester modulates gene expression through several key mechanisms, primarily impacting pathways related to cancer cell survival, lipid metabolism, and immune responses.

Anti-Cancer Activity: Induction of Apoptosis and Cell Cycle Arrest

Jacaric Acid is a potent and selective inducer of apoptosis in various cancer cell lines, including prostate, leukemia, and colon cancer, while showing minimal cytotoxicity to normal cells.[1][6] Its pro-apoptotic effects are mediated by significant changes in the expression of key regulatory genes.

• Intrinsic (Mitochondrial) Pathway: Treatment with Jacaric Acid leads to an increase in intracellular reactive oxygen species (ROS), which triggers the upregulation of the pro-apoptotic gene Bax and the downregulation of anti-apoptotic genes Bcl-2 and Bcl-xL.[1] This shift in the Bax/Bcl-2 ratio disrupts the mitochondrial membrane potential, leading to the activation of caspase-9 and subsequent apoptosis.[7]

• Extrinsic (Death Receptor) Pathway: In certain cancer cells, such as hormone-dependent prostate cancer (LNCaP), Jacaric Acid upregulates the expression of Death Receptor 5 (DR5).[1][7] This leads to the activation of the initiator caspase-8, which, along with the intrinsic pathway, converges to activate the executioner caspase-3, resulting in the cleavage of PARP-1 and cell death.[7]

• Cell Cycle Arrest: In leukemia cells, Jacaric Acid has been shown to induce G0/G1 cell cycle arrest, a process intrinsically linked to the modulation of cell cycle regulatory genes.[1]

Metabolic Regulation: Inhibition of Stearoyl-CoA Desaturase (SCD-1)

Jacaric Acid plays a crucial role in lipid metabolism, primarily by inhibiting the expression and activity of Stearoyl-CoA Desaturase (SCD-1), a key enzyme in the biosynthesis of monounsaturated fatty acids from saturated fatty acids.[8]

• Downregulation of SCD-1 mRNA: In vivo studies in mice have demonstrated that oral administration of Jacaric Acid significantly decreases the messenger RNA (mRNA) expression of the SCD-1 isoform in the liver.[8] This inhibition of SCD activity is associated with potential anti-obesity and anti-diabetic effects.[8]

• Transcriptional Control: The proposed mechanism for SCD-1 downregulation involves the modulation of key transcription factors that regulate lipogenesis.[9] Like other polyunsaturated fatty acids, Jacaric Acid may suppress the activity of Sterol Regulatory Element-Binding Protein-1c (SREBP-1c) and antagonize Liver X Receptors (LXR), both of which are critical for inducing SCD-1 gene transcription.[9]

Immunomodulatory Effects

Jacaric Acid exhibits significant immunomodulatory properties, particularly in activating macrophages. This is achieved by upregulating the expression of genes involved in the pro-inflammatory response.

• Cytokine Gene Expression: Treatment of murine peritoneal macrophages with Jacaric Acid enhances the secretion of pro-inflammatory cytokines, including interferon-gamma (IFN-γ), interleukin-1beta (IL-1β), and tumor necrosis factor-alpha (TNF-α).[4]

• iNOS Upregulation: The increased production of nitric oxide in macrophages is accompanied by an increase in the expression level of the inducible nitric oxide synthase (iNOS) gene.[4]

Data Presentation: Quantitative Effects

The biological effects of Jacaric Acid have been quantified in numerous studies. The following tables summarize key data points regarding its cytotoxicity and metabolic impact.

Table 1: Cytotoxic Activity of Jacaric Acid in Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
LNCaP	Prostate Cancer	2.2	[6]
PC-3	Prostate Cancer	11.8	[6]
DLD-1	Colon Adenocarcinoma	Strongest effect among CLnA isomers	[6]

| PU5-1.8 | Murine Macrophage-like Leukemia | Most potent among 6 CLnA isomers |[6] |

Table 2: Effect of Jacaric Acid on Hepatic SCD-1 mRNA Expression in vivo

Treatment Group	Relative SCD-1 mRNA Expression (Fold Change)	Reference
Control (Soybean Oil)	1.00	[9]
Jacaric Acid (5 mg/day for 7 days)	0.45 ± 0.05*	[9]

• Indicates a statistically significant difference from the control group (p < 0.05). Data is representative of findings from Shinohara et al., 2012.

Signaling Pathways and Visualizations

The following diagrams, created using the DOT language, illustrate the key signaling pathways modulated by Jacaric Acid Methyl Ester.

Caption: Jacaric Acid-induced apoptosis signaling pathways.

Caption: Proposed pathway of SCD-1 gene expression inhibition.

Experimental Protocols

This section details the methodologies for key experiments used to assess the effects of Jacaric Acid Methyl Ester on gene expression and cellular functions.

Cytotoxicity Assessment using MTT Assay

This protocol determines the concentration-dependent cytotoxic effects of Jacaric Acid.

• Cell Seeding: Seed cancer cells (e.g., LNCaP, PC-3) in a 96-well plate at an optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.[10]

• Treatment: Prepare working solutions of Jacaric Acid Methyl Ester by diluting a stock solution (e.g., 10 mM in ethanol) into the cell culture medium.[10] Replace the existing medium with fresh medium containing various concentrations of Jacaric Acid (e.g., 0-50 µM) and a vehicle control (e.g., <0.1% ethanol).[10]

• Incubation: Incubate the treated cells for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours, allowing viable cells to metabolize MTT into formazan (B1609692) crystals.[10]

• Solubilization: Carefully remove the medium and add 100-150 µL of DMSO to each well to dissolve the formazan crystals.[10]

• Analysis: Measure the absorbance at 570 nm using a microplate reader. Calculate cell viability as a percentage relative to the vehicle-treated control cells.[10]

Apoptosis Assessment by Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay differentiates between viable, early apoptotic, and late apoptotic/necrotic cells.

• Cell Culture and Treatment: Culture cells in appropriate plates and treat with desired concentrations of Jacaric Acid Methyl Ester for a set time.

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells with cold PBS and resuspend them in 1X Annexin V binding buffer.[1]

• Staining: Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.[1]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[1]

• Analysis: Analyze the stained cells by flow cytometry within one hour. Early apoptotic cells will be Annexin V positive and PI negative, while late apoptotic or necrotic cells will be positive for both markers.[1]

Caption: Experimental workflow for apoptosis assessment.

Gene Expression Analysis by Real-Time Quantitative PCR (RT-qPCR)

This protocol quantifies the mRNA expression levels of target genes.

• Cell/Tissue Preparation: Treat cells in vitro or collect tissues from an in vivo study (e.g., mouse liver).[9]

• RNA Extraction: Extract total RNA from samples using a suitable method (e.g., TRIzol reagent or a commercial kit).

• RNA Quantification and Quality Control: Measure RNA concentration and purity (A260/A280 ratio) using a spectrophotometer.

• cDNA Synthesis: Reverse transcribe a standardized amount of total RNA into complementary DNA (cDNA) using a reverse transcriptase enzyme and appropriate primers.

• RT-qPCR: Perform the qPCR reaction using the synthesized cDNA, gene-specific primers for target genes (e.g., SCD-1, Bax, Bcl-2) and a reference gene (e.g., GAPDH, β-actin), and a fluorescent dye (e.g., SYBR Green).

• Data Analysis: Analyze the amplification data. Calculate the relative gene expression using a method such as the ΔΔCt method, normalizing the expression of the target gene to the reference gene.[9]

In Vivo Metabolic Study Protocol

This protocol is based on studies evaluating Jacaric Acid's effect on SCD-1 expression in mice.[9]

• Animal Model: Use male ICR mice (4 weeks old), acclimatized for one week with free access to a standard chow diet and water.[9]

• Treatment: Divide mice into a control group and a treatment group. Administer 5 mg of Jacaric Acid (dissolved in 0.1 mL of soybean oil) daily via oral gavage to the treatment group for 7 days. The control group receives the vehicle (0.1 mL of soybean oil).[9]

• Sample Collection: After the treatment period, euthanize the mice. Collect liver and adipose tissue, immediately freeze in liquid nitrogen, and store at -80°C.[9]

• Lipid and Gene Expression Analysis:

  • Extract total lipids from tissues for fatty acid composition analysis by Gas Chromatography (GC) after conversion to fatty acid methyl esters (FAMEs).[9]

  • Extract total RNA for SCD-1 mRNA quantification via RT-qPCR as described in Protocol 4.3.[9]

Conclusion

Jacaric Acid Methyl Ester is a potent modulator of gene expression with significant therapeutic potential. Its ability to selectively induce apoptosis in cancer cells by altering the expression of pro- and anti-apoptotic genes positions it as a strong candidate for oncological research. Furthermore, its capacity to downregulate SCD-1 gene expression highlights its potential for investigation in metabolic disorders like obesity and diabetes. The detailed methodologies and pathway visualizations provided in this guide are intended to serve as a valuable resource to facilitate further research and development of Jacaric Acid as a novel therapeutic agent.

References

• 1. benchchem.com [benchchem.com]
• 2. Preparation of methyl ester precursors of biologically active agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. bluetigerscientific.com [bluetigerscientific.com]
• 5. moleculardepot.com [moleculardepot.com]
• 6. benchchem.com [benchchem.com]
• 7. Jacaric acid and its octadecatrienoic acid geoisomers induce apoptosis selectively in cancerous human prostate cells: a mechanistic and 3-D structure-activity study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. jacaric acid, a linolenic acid isomer with a conjugated triene system, reduces stearoyl-CoA desaturase expression in liver of mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Synthesis of Jacaric Acid Methyl Ester from Jacaranda Oil: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Jacaric acid, a conjugated linolenic acid (CLNA) found in the seed oil of Jacaranda mimosifolia, is a potent anticarcinogenic agent. Its methyl ester form is crucial for various biochemical and pharmacological studies. This document provides detailed application notes and experimental protocols for the synthesis of Jacaric Acid methyl ester from jacaranda oil via transesterification. The protocols cover oil extraction, both base-catalyzed and acid-catalyzed transesterification methods, and purification of the final product. Additionally, analytical methods for the characterization and quantification of Jacaric Acid methyl ester are detailed.

Introduction

Jacaranda oil is a rich natural source of Jacaric acid ((8Z,10E,12Z)-octadeca-8,10,12-trienoic acid), a conjugated fatty acid with significant biological activities, including potential antineoplastic properties.[1][2][3][4] The conversion of Jacaric acid into its methyl ester derivative is a common and necessary step for many research applications, including analytical quantification by gas chromatography and use in cell-based assays.[5][6] The primary method for this conversion is transesterification, where the triglycerides in the jacaranda oil react with an alcohol (typically methanol) in the presence of a catalyst to form fatty acid methyl esters (FAMEs) and glycerol (B35011).[7] This process can be catalyzed by either an acid or a base, with the choice of catalyst often depending on the free fatty acid (FFA) content of the oil.[8]

This guide provides comprehensive protocols for researchers to synthesize and characterize Jacaric Acid methyl ester from jacaranda oil.

Data Presentation

Table 1: Typical Fatty Acid Composition of Jacaranda Seed Oil

Fatty Acid	Abbreviation	Percentage (%)
Jacaric Acid	C18:3 (conjugated)	~36%
Linoleic Acid	C18:2	Varies
Oleic Acid	C18:1	Varies
Palmitic Acid	C16:0	Varies
Stearic Acid	C18:0	Varies

Note: The exact fatty acid composition can vary depending on the source and extraction method of the oil.[1]

Table 2: Comparison of Transesterification Methods for FAME Synthesis

Parameter	Base-Catalyzed Transesterification	Acid-Catalyzed Transesterification
Catalyst	NaOH, KOH	H₂SO₄, HCl
Reaction Time	Shorter (e.g., 1-2 hours)	Longer (can be several hours)
Reaction Temperature	Moderate (e.g., 55-65 °C)	Moderate to high (e.g., 55-100 °C)
Methanol (B129727):Oil Molar Ratio	Typically 6:1 to 9:1	Can be higher, e.g., 15:1
Sensitivity to FFAs	High (saponification can occur with >1% FFA)	Low (can handle higher FFA content)
Yield	Generally high with low FFA oil	High, especially for high FFA oil

Experimental Protocols

Protocol 1: Extraction of Jacaranda Oil from Seeds

This protocol describes the solvent extraction of oil from Jacaranda mimosifolia seeds.

Materials:

• Dried Jacaranda mimosifolia seeds

• n-Hexane (or petroleum ether)

• Grinder or mill

• Soxhlet extraction apparatus or a flask for simple solvent extraction

• Rotary evaporator

• Filtration setup (e.g., filter paper, Buchner funnel)

Procedure:

• Seed Preparation: Dry the jacaranda seeds to a moisture content of 5-10%. Grind the dried seeds into a fine powder to increase the surface area for extraction.[5]

• Extraction:

  • Soxhlet Extraction: Place the ground seed powder in a thimble and perform extraction with n-hexane in a Soxhlet apparatus for 4-8 hours.[5]

  • Simple Solvent Extraction: Mix the ground seed powder with n-hexane in a flask at a solid-to-solvent ratio of 1:5 to 1:10 (w/v). Stir the mixture for several hours at room temperature.[5]

• Filtration: Filter the mixture to separate the solid seed residue from the hexane-oil solution.

• Solvent Removal: Remove the n-hexane from the filtrate using a rotary evaporator to obtain the crude jacaranda oil.

• Oil Storage: Store the extracted oil under an inert atmosphere (e.g., nitrogen) at a low temperature to prevent oxidation.

Protocol 2: Base-Catalyzed Transesterification of Jacaranda Oil

This protocol is suitable for jacaranda oil with a low free fatty acid (FFA) content (<1%).

Materials:

• Jacaranda oil

• Methanol (anhydrous)

• Potassium hydroxide (B78521) (KOH) or Sodium hydroxide (NaOH)

• Hexane (B92381)

• Saturated sodium chloride solution

• Anhydrous sodium sulfate (B86663)

• Reaction flask with a condenser and magnetic stirrer

• Separatory funnel

Procedure:

• Catalyst Preparation: Prepare a fresh solution of 1% (w/w of oil) KOH in anhydrous methanol. For example, for 100 g of oil, dissolve 1 g of KOH in the required amount of methanol.

• Reaction Setup: Place a known amount of jacaranda oil in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer. Heat the oil to the desired reaction temperature (typically 55-65 °C).[9]

• Transesterification Reaction: Add the methanolic KOH solution to the heated oil. A typical methanol to oil molar ratio is 6:1. Stir the mixture vigorously for 1-2 hours, maintaining the reaction temperature.[10]

• Phase Separation: After the reaction is complete, transfer the mixture to a separatory funnel and allow it to settle. Two distinct layers will form: an upper layer of fatty acid methyl esters (FAMEs) and a lower layer of glycerol.

• Glycerol Removal: Carefully drain and discard the lower glycerol layer.

• Washing: Wash the upper FAME layer with a saturated sodium chloride solution to remove any residual catalyst, soap, and methanol. Repeat the washing until the wash water is neutral.

• Drying: Dry the FAME layer over anhydrous sodium sulfate.

• Solvent Removal: Filter to remove the sodium sulfate and evaporate any residual solvent to obtain the purified Jacaric Acid methyl ester-containing FAME mixture.

Protocol 3: Acid-Catalyzed Transesterification of Jacaranda Oil

This protocol is recommended for jacaranda oil with a high free fatty acid (FFA) content.

Materials:

• Jacaranda oil

• Methanol (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄) or Hydrochloric Acid (HCl)

• Hexane

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution

• Anhydrous sodium sulfate

• Reaction flask with a condenser and magnetic stirrer

• Separatory funnel

Procedure:

• Reaction Mixture: In a round-bottom flask, mix the jacaranda oil with anhydrous methanol. A typical methanol to oil molar ratio is 15:1.

• Catalyst Addition: Slowly add the acid catalyst (e.g., 1-3% w/w of oil H₂SO₄) to the oil-methanol mixture while stirring.[5][11]

• Transesterification Reaction: Heat the mixture to a temperature of 55-65 °C with constant stirring for 2-4 hours. The reaction can be monitored by thin-layer chromatography (TLC) or by measuring the acid value.[8]

• Neutralization: After the reaction, cool the mixture and transfer it to a separatory funnel. Slowly add a saturated sodium bicarbonate solution to neutralize the acid catalyst. Be cautious as this will produce CO₂ gas.

• Extraction and Washing: Add hexane to extract the FAMEs. Wash the organic layer with a saturated sodium chloride solution until the aqueous layer is neutral.

• Drying and Solvent Removal: Dry the organic layer with anhydrous sodium sulfate, filter, and remove the solvent using a rotary evaporator to obtain the FAME mixture.

Protocol 4: Analysis of Jacaric Acid Methyl Ester by GC-FID

Instrumentation:

• Gas chromatograph (GC) equipped with a Flame Ionization Detector (FID).

• Capillary column suitable for FAME analysis (e.g., a polar column like DB-FFAP or a similar phase).[1]

Procedure:

• Sample Preparation: Dilute the synthesized FAME mixture in a suitable solvent like hexane.

• GC Conditions (Example):

  • Injector Temperature: 250 °C

  • Detector Temperature: 280 °C

  • Oven Temperature Program: Start at a lower temperature (e.g., 100 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 240 °C) at a controlled rate (e.g., 3-5 °C/min).[4]

  • Carrier Gas: Helium or Nitrogen.

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

• Data Analysis: Identify the Jacaric Acid methyl ester peak by comparing its retention time with that of a known standard. Quantify the amount of Jacaric Acid methyl ester by comparing its peak area to that of an internal standard or by using an external calibration curve.[1]

Mandatory Visualizations

Synthesis Workflow

Caption: Workflow for the synthesis of Jacaric Acid methyl ester from Jacaranda seeds.

Logical Relationship of Transesterification

Caption: The transesterification reaction of jacaranda oil to produce FAMEs and glycerol.

References

• 1. benchchem.com [benchchem.com]
• 2. scielo.br [scielo.br]
• 3. agilent.com [agilent.com]
• 4. Characterization of Kariya (Hildegardia barteri (Mast.) Kosterm) Seed Oil Fatty Acid Methyl Ester Prepared from Basic Catalytic Transesterification [mdpi.com]
• 5. Intensification and Optimization of FAME Synthesis via Acid-Catalyzed Esterification Using Central Composite Design (CCD) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. Abstract 2296 - Transesterification of different vegetable oils to produce Biodiesel [skoge.folk.ntnu.no]
• 11. Intensification and Optimization of FAME Synthesis via Acid-Catalyzed Esterification Using Central Composite Design (CCD) | Semantic Scholar [semanticscholar.org]

Application Note: High-Performance Liquid Chromatography for the Quantification of Jacaric Acid Methyl Ester

Introduction

Jacaric acid (8Z, 10E, 12Z-octadecatrienoic acid) is a conjugated linolenic acid (CLNA) with significant research interest due to its potential anti-cancer properties.[1] Found in the seeds of plants like Jacaranda mimosifolia, accurate and reliable quantification of jacaric acid is crucial for research in pharmacology, nutrition, and drug development.[1][2] This application note details a robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantification of jacaric acid, following its conversion to a methyl ester (FAME).

Principle of Separation

This method utilizes RP-HPLC, where a nonpolar stationary phase (C18) is paired with a polar mobile phase.[1] Separation is achieved based on the hydrophobicity of the analytes.[1] Jacaric acid methyl ester is separated from other fatty acid methyl esters based on its specific polarity. The unique conjugated triene system of alternating double and single bonds in jacaric acid allows for its sensitive detection using a UV spectrophotometer.[1][2] Quantification is achieved by comparing the peak area of the analyte to a calibration curve generated from a certified standard.[2]

Experimental Protocols

Protocol 1: Lipid Extraction and Saponification

This protocol describes the extraction of total lipids from a sample (e.g., Jacaranda seed oil or biological tissue) and the subsequent hydrolysis of triglycerides to free fatty acids.

Materials:

• Sample (e.g., ~25 mg Jacaranda seed oil or 50-100 mg biological tissue)[1]

• Chloroform[3]

• Methanol[3]

• 1M Potassium Hydroxide (KOH) in methanol[1]

• 2M KOH in water[1]

• 6M Hydrochloric Acid (HCl)[1]

• Dichloromethane[1]

• Argon or Nitrogen gas[1]

• Vortex mixer

• Centrifuge

Procedure:

• For solid samples, homogenize approximately 500 mg of the sample in a 2:1 (v/v) mixture of chloroform:methanol (B129727).[3] For oil samples, proceed directly to saponification.

• To the sample in a glass tube, add 1 ml of 1M KOH in methanol and 1 ml of 2M KOH in water.[1]

• Flush the tube with argon or nitrogen gas for approximately 1 minute to prevent oxidation.[1]

• Seal the tube and allow the saponification reaction to proceed overnight at room temperature.[1]

• After hydrolysis, add 1.5 ml of water and acidify the solution to a pH of approximately 2 using 6M HCl.[1]

• Extract the free fatty acids by adding 1.5 ml of dichloromethane, vortexing thoroughly, and centrifuging to separate the layers.[1]

• Carefully collect the lower organic layer containing the fatty acids. Repeat the extraction at least two more times, pooling the organic layers.[1][4]

• Evaporate the solvent under a gentle stream of argon or nitrogen.[1]

Protocol 2: Derivatization to Jacaric Acid Methyl Ester (FAME)

This protocol details the acid-catalyzed methylation of the extracted free fatty acids.

Materials:

• Dried lipid extract from Protocol 1

• 2% Sulfuric Acid in methanol[5]

• Hexane[5]

• Deionized Water[5]

• Heating block or water bath

Procedure:

• To the dried lipid extract, add 2 mL of 2% sulfuric acid solution in methanol.[5]

• Flush the tube with nitrogen, cap it tightly, and heat at 70°C for 2 hours.[5]

• Cool the tube to room temperature.

• Add 1 mL of hexane (B92381) and 0.5 mL of water.[5]

• Vortex the tube vigorously for 1 minute to extract the FAMEs into the hexane layer.[5]

• Centrifuge to facilitate phase separation.[5]

• Carefully transfer the upper hexane layer containing the FAMEs to a clean GC vial for HPLC analysis.[5]

Protocol 3: HPLC Analysis

This protocol outlines the chromatographic conditions for the quantification of jacaric acid methyl ester.

Procedure:

• Reconstitute the dried FAME sample in the mobile phase.[4]

• Inject the sample onto the HPLC system.

• Identify the jacaric acid methyl ester peak by comparing its retention time with a certified standard.

• Quantify the peak by integrating its area and comparing it against an external calibration curve.[2]

Data Presentation

The following tables summarize the key parameters and conditions for the RP-HPLC method.

Table 1: HPLC System and Operating Conditions

Parameter	Specification
HPLC System	HPLC with UV Detector
Column	Polaris C18-A (or equivalent), 4.6 x 250 mm, 5 µm[1][5]
Mobile Phase	A: AcetonitrileB: 0.1% Formic Acid in Water[1]
Flow Rate	1.0 mL/min[5]
Injection Volume	20 µL[5]
Column Temperature	30°C[5]
Detection Wavelength	270 nm (characteristic for conjugated trienes)[2][4][5]

| Run Time | Approximately 30 minutes[1] |

Table 2: Mobile Phase Gradient Program

Time (minutes)	% Acetonitrile (A)	% 0.1% Formic Acid in Water (B)
0	70	30
20	95	5
25	95	5
26	70	30
30	70	30

This gradient program is adapted from established methods for conjugated fatty acids.[1]

Table 3: Expected Quantitative Parameters

Parameter	Expected Result
Principle of Separation	Separation by hydrophobicity[1]
Primary Use	Robust quantification of total jacaric acid content[1]

| Expected Retention | A single, well-defined peak at a characteristic retention time for jacaric acid methyl ester. |

Visualization

The overall experimental process for the analysis of jacaric acid involves several key steps, from sample preparation to data analysis.

Caption: Generalized workflow for the quantification of Jacaric Acid Methyl Ester using HPLC.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for Jacaric Acid Methyl Ester in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jacaric Acid, a conjugated linolenic acid (CLNA) isomer, has garnered significant attention for its potent biological activities, particularly its anti-cancer properties.[1][2][3] As a polyunsaturated fatty acid, its methyl ester form is often utilized in cell culture experiments to improve cell permeability.[4][5] These application notes provide detailed protocols for the preparation, handling, and application of Jacaric Acid methyl ester in cell culture, along with an overview of its mechanisms of action and relevant signaling pathways.

Data Presentation

The cytotoxic effects of Jacaric Acid have been quantified across various cancer cell lines. The following table summarizes the half-maximal inhibitory concentration (IC50) values, indicating its potent anti-proliferative activity.[2][3]

Cell Line	Cancer Type	IC50 (µM)	Exposure Time (h)	Assay
LNCaP	Hormone-dependent prostate cancer	Not Specified	Not Specified	Not Specified
PC-3	Hormone-independent prostate cancer	Not Specified	Not Specified	Not Specified
DLD-1	Human adenocarcinoma	Not Specified	Not Specified	Not Specified
PU5-1.8	Murine leukemia	Not Specified	Not Specified	Not Specified
EoL-1	Human eosinophilic leukemia	Not Specified	Not Specified	Not Specified
Triple-Negative Breast Cancer (TNBC)	Breast Cancer	Not Specified	Not Specified	Not Specified

Experimental Protocols

Protocol 1: Preparation of Jacaric Acid Methyl Ester Stock Solution

Due to its lipophilic nature, Jacaric Acid methyl ester is poorly soluble in aqueous media and requires an organic solvent for initial dissolution.[6] Ethanol (B145695) is often preferred over DMSO to minimize potential cytotoxicity.[6]

Materials:

• Jacaric Acid Methyl Ester[7][8]

• Anhydrous ethanol or DMSO (cell culture grade)[6]

• Sterile, amber glass vials or microcentrifuge tubes[9]

Procedure:

• Weigh out the desired amount of Jacaric Acid methyl ester in a sterile vial.

• Add the appropriate volume of anhydrous ethanol or DMSO to achieve a high-concentration stock solution (e.g., 10-100 mM).

• Vortex thoroughly to ensure complete dissolution.[10]

• Aliquot the stock solution into sterile, amber tubes to minimize freeze-thaw cycles and protect from light.[9][11]

• Store the stock solutions at -20°C for long-term stability.[6][7]

Protocol 2: Preparation of Working Solutions for Cell Treatment

Working solutions are prepared by diluting the stock solution in cell culture medium. To avoid precipitation and enhance bioavailability, complexing with fatty acid-free Bovine Serum Albumin (BSA) is recommended.[9][10]

Materials:

• Jacaric Acid methyl ester stock solution (from Protocol 1)

• Fatty acid-free BSA[10]

• Sterile Phosphate-Buffered Saline (PBS) or serum-free cell culture medium[10]

• Complete cell culture medium

Procedure:

• Prepare a 10% (w/v) BSA solution in sterile PBS or serum-free medium and filter-sterilize.[10]

• Warm the BSA solution to 37°C.[10]

• Slowly add the Jacaric Acid methyl ester stock solution to the pre-warmed BSA solution while gently vortexing. A molar ratio of fatty acid to BSA between 2:1 and 6:1 is common.[10]

• Incubate the mixture for at least 30 minutes at 37°C to allow for complex formation.

• Further dilute this complexed solution into complete cell culture medium to achieve the final desired treatment concentrations. Ensure the final solvent concentration is non-toxic to the cells (typically <0.1%).[6]

Protocol 3: Cell Viability Assay (MTT Assay)

This protocol determines the cytotoxic effects of Jacaric Acid methyl ester on adherent cancer cell lines.[3][6]

Materials:

• 96-well cell culture plates

• Cancer cell line of interest

• Complete cell culture medium

• Jacaric Acid methyl ester working solutions (from Protocol 2)

• MTT solution (5 mg/mL in PBS)[6]

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)[6]

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours to allow for attachment.[3]

• Remove the medium and replace it with fresh medium containing various concentrations of Jacaric Acid methyl ester. Include a vehicle control (medium with the same concentration of solvent/BSA as the highest treatment concentration).

• Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).[10]

• Add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.[10]

• Carefully remove the medium and add 100-150 µL of the solubilization solution to each well to dissolve the formazan (B1609692) crystals.[10]

• Read the absorbance at 570 nm using a microplate reader.[6]

• Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Signaling Pathways and Mechanisms of Action

Jacaric Acid exerts its anti-cancer effects through the modulation of several key signaling pathways, leading to apoptosis, cell cycle arrest, and ferroptosis.[1][2][3]

Jacaric Acid-Induced Apoptosis

Jacaric Acid induces programmed cell death in cancer cells via both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[1][12][13]

Caption: Jacaric Acid-induced apoptosis signaling pathway.

Experimental Workflow for Cell-Based Assays

A general workflow for investigating the effects of Jacaric Acid methyl ester on cultured cells is outlined below.

Caption: General workflow for cell-based Jacaric Acid experiments.[6]

Immunomodulatory Effects of Jacaric Acid

Jacaric Acid also exhibits immunomodulatory properties, primarily through the activation of macrophages.[1][12]

Caption: Immunomodulatory effects of Jacaric Acid.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Preparation of methyl ester precursors of biologically active agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. moleculardepot.com [moleculardepot.com]
• 8. bluetigerscientific.com [bluetigerscientific.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Jacaric acid and its octadecatrienoic acid geoisomers induce apoptosis selectively in cancerous human prostate cells: a mechanistic and 3-D structure-activity study - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Jacaric Acid Methyl Ester in Cancer Cell Line Studies

Introduction

Jacaric acid, a conjugated linolenic acid (CLnA) isomer found in the seeds of the Jacaranda mimosifolia plant, has emerged as a compound of significant interest in oncology research.[1] As the methyl ester, it offers a modified form for various biochemical applications.[2][3] Studies have demonstrated that jacaric acid exhibits potent anti-proliferative and pro-apoptotic effects across a range of cancer cell lines, with a notable selectivity for cancer cells over their normal counterparts.[4][5] Its multifaceted mechanism of action, which includes the induction of apoptosis, cell cycle arrest, and ferroptosis, makes it a compelling candidate for further investigation in drug development.[6][7]

This document provides detailed application notes and experimental protocols for researchers, scientists, and drug development professionals studying the effects of Jacaric Acid methyl ester on cancer cell lines.

Application Note 1: Cytotoxic and Anti-Proliferative Effects

Jacaric acid demonstrates significant cytotoxic efficacy against various cancer cell lines.[8] Its potency is often quantified by the half-maximal inhibitory concentration (IC50), which indicates the concentration of the compound required to inhibit 50% of cell proliferation. The cytotoxic activity of jacaric acid is attributed to its efficient intracellular uptake and its ability to induce programmed cell death.[9]

Data Presentation: Comparative Cytotoxicity of Jacaric Acid

The following table summarizes the reported IC50 values for jacaric acid in several cancer cell lines, highlighting its potent anti-proliferative activity.

Cell Line	Cancer Type	IC50 (µM)	Reference
LNCaP	Human Prostate Cancer (hormone-dependent)	2.2	[5][6]
PU5-1.8	Murine Macrophage-like Leukemia	6	[6]
PC-3	Human Prostate Cancer (hormone-independent)	11.8	[5][6]
DLD-1	Human Colon Adenocarcinoma	Strongest effect among CLnA isomers tested	[5][9]
EoL-1	Human Eosinophilic Leukemia	Potent, time- and concentration-dependent inhibition	[10]

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.

Materials:

• 96-well plates

• Cancer cell lines of interest

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• Jacaric Acid methyl ester stock solution

• MTT solution (5 mg/mL in PBS)[8]

• Solubilization solution (e.g., DMSO)[8]

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5x10³ to 1x10⁴ cells per well.[6][8] Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.[6]

• Compound Treatment: Treat the cells with various concentrations of Jacaric Acid methyl ester (e.g., 1-100 µM) and a vehicle control for the desired time period (e.g., 24, 48, or 72 hours).[6][8]

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution to each well and incubate for 4 hours at 37°C.[6][8]

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100-150 µL of DMSO to each well to dissolve the formazan crystals.[6][8]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[8]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Determine the IC50 value by plotting the percentage of cell viability against the compound concentration.[5]

Caption: Workflow for assessing cell viability using the MTT assay.

Application Note 2: Induction of Apoptosis

A primary mechanism of jacaric acid's anti-cancer activity is the induction of apoptosis, or programmed cell death.[5][9] It can activate both the intrinsic (mitochondrial) and extrinsic (death receptor) apoptotic pathways, depending on the cancer cell type.[4][5] In LNCaP prostate cancer cells, both pathways are activated, while in PC-3 cells, only the intrinsic pathway is engaged.[4] Key events include the activation of caspases-3, -8, and -9, modulation of Bcl-2 family proteins, and cleavage of PARP-1.[4]

Caption: Jacaric acid activates intrinsic and extrinsic apoptotic pathways.

Experimental Protocol: Apoptosis Detection by Annexin V/PI Staining

This method uses flow cytometry to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• 6-well plates

• Jacaric Acid methyl ester

• Annexin V-FITC/PI Apoptosis Detection Kit

• 1X Binding Buffer

• Ice-cold PBS

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with the desired concentration of Jacaric Acid methyl ester for the appropriate time.[8]

• Cell Harvesting: Collect both floating and adherent cells.[8] Wash the collected cells with ice-cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer.[8]

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of Propidium (B1200493) Iodide (PI) to the cell suspension.[8]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[8]

• Flow Cytometry: Analyze the stained cells by flow cytometry within one hour. Viable cells are Annexin V/PI negative, early apoptotic cells are Annexin V positive/PI negative, and late apoptotic/necrotic cells are Annexin V/PI positive.[8]

Caption: Workflow for apoptosis detection via Annexin V/PI staining.

Application Note 3: Induction of Cell Cycle Arrest

Jacaric acid can inhibit cancer cell proliferation by inducing cell cycle arrest, primarily at the G0/G1 phase.[1][10] This prevents cells from entering the S phase, thereby halting DNA replication and subsequent cell division.[1] This effect is mediated by the modulation of key cell cycle regulatory proteins; jacaric acid treatment leads to a decrease in the expression of cyclin-dependent kinase 2 (CDK2) and cyclin E, while concurrently increasing the expression of cell cycle inhibitors p21 and p27.[6]

Caption: Jacaric acid modulates key proteins to induce G0/G1 arrest.

Experimental Protocol: Cell Cycle Analysis by Propidium Iodide Staining

This protocol uses propidium iodide (PI), a fluorescent intercalating agent, to stain DNA and analyze the cell cycle distribution by flow cytometry.

Materials:

• Ice-cold PBS

• Ice-cold 70% Ethanol[1]

• PI staining solution (containing RNase A)[1]

• Flow cytometry tubes

• Flow cytometer

Procedure:

• Cell Harvesting: After treatment with jacaric acid, harvest cells by centrifugation at 300 x g for 5 minutes.[1]

• Washing: Discard the supernatant and wash the cell pellet with 1 mL of ice-cold PBS. Centrifuge again.[1]

• Fixation: Resuspend the cell pellet in 500 µL of PBS. While gently vortexing, add 4.5 mL of ice-cold 70% ethanol (B145695) dropwise to the cell suspension.[1] Incubate the cells at -20°C for at least 2 hours for fixation.[1]

• Rehydration: Centrifuge the fixed cells at 850 x g for 5 minutes and discard the ethanol. Resuspend the cell pellet in 5 mL of PBS and incubate for 1 minute.[1] Centrifuge again and discard the supernatant.

• Staining: Resuspend the cell pellet in 500 µL of PI/RNase A staining solution.[1]

• Incubation: Incubate the cells for 30 minutes at room temperature in the dark.[1]

• Analysis: Analyze the DNA content of the cells using a flow cytometer to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Application Note 4: Induction of Ferroptosis

A novel anti-cancer mechanism of jacaric acid is the induction of ferroptosis, an iron-dependent form of programmed cell death characterized by lipid peroxidation.[6][7] In breast cancer cells, jacaric acid integrates into cellular lipids, increasing their susceptibility to oxidation and leading to a lethal accumulation of lipid peroxides.[7][11] This effect is enhanced when combined with other ferroptosis-inducing agents like RSL3, which inhibits the glutathione (B108866) peroxidase 4 (GPX4) enzyme.[6][7]

Caption: Logical relationship of jacaric acid inducing ferroptosis.

References

• 1. benchchem.com [benchchem.com]
• 2. bluetigerscientific.com [bluetigerscientific.com]
• 3. moleculardepot.com [moleculardepot.com]
• 4. Jacaric acid and its octadecatrienoic acid geoisomers induce apoptosis selectively in cancerous human prostate cells: a mechanistic and 3-D structure-activity study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Jacaric acid, a linolenic acid isomer with a conjugated triene system, has a strong antitumor effect in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Apoptosis- and differentiation-inducing activities of jacaric acid, a conjugated linolenic acid isomer, on human eosinophilic leukemia EoL-1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Jacaric Acid Methyl Ester: Application Notes for Immunomodulatory Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jacaric Acid, a conjugated linolenic acid (CLNA) isomer found in the seed oil of the Jacaranda mimosifolia plant, has emerged as a molecule of significant interest for its potent immunomodulatory properties.[1][2] As Jacaric Acid Methyl Ester, it serves as a valuable molecular tool for a range of biochemical and immunological applications.[3] Contrary to a simple pro- or anti-inflammatory classification, research reveals that Jacaric Acid exhibits a dual, cell-type-specific role. In macrophages, it acts as a pro-inflammatory activator, enhancing their anti-tumor and pathogen-clearing capabilities.[2][4] Conversely, in mast cells, it demonstrates significant anti-allergic and anti-inflammatory effects by inhibiting degranulation and the release of allergic mediators.[5][6]

These application notes provide a comprehensive guide to utilizing Jacaric Acid Methyl Ester for studying its immunomodulatory effects. This document outlines its distinct activities, presents quantitative data from key studies, details experimental protocols for in vitro assays, and illustrates the proposed signaling pathways.

Dual Immunomodulatory Profile

Jacaric Acid's effects are highly dependent on the target immune cell, a critical consideration for experimental design and data interpretation.

• Macrophage Activation (Pro-inflammatory): In murine peritoneal macrophages, Jacaric Acid enhances pro-inflammatory functions. It stimulates the secretion of cytokines such as interferon-γ (IFN-γ), interleukin-1β (IL-1β), and tumor necrosis factor-α (TNF-α).[2][4] Furthermore, it increases the production of nitric oxide (NO) and superoxide (B77818) anion, boosts endocytic activity, and enhances the cytostatic activity of macrophages against tumor cells.[2][4] This suggests its potential as an immunopotentiator in contexts like immuno-oncology.[2][7]

• Mast Cell Stabilization (Anti-allergic/Anti-inflammatory): In contrast, Jacaric Acid shows potent anti-allergic effects on activated human mast cells. It significantly reduces the secretion of inflammatory mediators like β-N-acetylglucosaminidase and tryptase, which are key markers of mast cell degranulation.[5][6] It also suppresses the production of T helper 2 (Th2) cytokines, including interleukin-4 (IL-4) and interleukin-13 (IL-13), and modulates the expression of matrix metalloproteinases (MMPs), indicating a role in mitigating allergic inflammation.[5][7]

Data Presentation: Quantitative Effects

The following tables summarize the quantitative immunomodulatory effects of Jacaric Acid observed in key in vitro studies.

Table 1: Pro-inflammatory Effects on Murine Peritoneal Macrophages

Parameter Measured	Concentration of Jacaric Acid	Stimulant	Result	Reference
Cytokine Secretion
IFN-γ	100 µM	LPS (60 ng/ml)	~150 pg/ml (vs. ~50 pg/ml in control)	[2]
IL-1β	100 µM	LPS (60 ng/ml)	~80 pg/ml (vs. ~30 pg/ml in control)	[2]
TNF-α	100 µM	LPS (60 ng/ml)	~1000 pg/ml (vs. ~400 pg/ml in control)	[2]
Other Pro-inflammatory Markers
Nitric Oxide (NO) Production	100 µM	LPS (60 ng/ml)	Significant increase vs. control	[2][4]
Superoxide Anion Production	100 µM	LPS (60 ng/ml)	Significant increase in Mean Fluorescence Intensity	[2][4]
Macrophage Function
Cytostatic Activity (% Inhibition of MBL-2 tumor cell proliferation)	100 µM	LPS (60 ng/ml)	~50% inhibition (vs. ~20% in control)	[2]

| Endocytic Activity (Mean Fluorescence Intensity) | 100 µM | LPS (60 ng/ml) | Significant increase vs. control |[2][4] |

Table 2: Anti-allergic Effects on Human Mast Cells (HMC-1)

Parameter Measured	Concentration of Jacaric Acid	Stimulant	Result (% Inhibition/Reduction)	Reference
Degranulation Markers
Tryptase Release	4 µM	Iono/PMA	~40% reduction	[5][7]
β-N-acetylglucosaminidase Release	4 µM	Iono/PMA	Significant reduction	[6]
Th2 Cytokine Secretion
IL-4	4 µM	Iono/PMA	~50% reduction	[5][7]
IL-13	4 µM	Iono/PMA	~60% reduction	[5][7]
Matrix Metalloproteinases (MMPs)
MMP-2 Expression	1-4 µM	Iono/PMA	Downregulation	[5]
MMP-9 Expression	1-4 µM	Iono/PMA	Downregulation	[5]

| TIMP-1 Expression | 1-4 µM | Iono/PMA | Upregulation |[5] |

Signaling Pathways

While the precise molecular targets of Jacaric Acid are under investigation, its observed effects allow for the construction of hypothetical signaling models.

Caption: Hypothetical signaling cascade for Jacaric Acid in macrophages.

Caption: Hypothetical anti-allergic signaling for Jacaric Acid in mast cells.

Experimental Protocols

The following are detailed protocols for key in vitro assays based on methodologies from cited literature.

Macrophage Pro-inflammatory Activity Assays

Objective: To quantify the effect of Jacaric Acid Methyl Ester on macrophage activation, including cytostatic activity, endocytosis, and cytokine production.

Cell Model: Thioglycollate-elicited murine peritoneal macrophages or RAW 264.7 macrophage cell line.

Workflow Diagram:

Caption: General workflow for assessing macrophage activation by Jacaric Acid.

Protocol 1: Macrophage Cytostatic Activity Assay [2]

• Cell Seeding: Seed thioglycollate-elicited murine peritoneal macrophages in a 96-well plate.

• Treatment: Pre-treat macrophages with varying concentrations of Jacaric Acid Methyl Ester (e.g., 50 or 100 µM) with or without a co-stimulant like Lipopolysaccharide (LPS) (e.g., 60 ng/ml) for 72 hours at 37°C. Use a vehicle control (e.g., 0.1% ethanol).

• Washing: After incubation, carefully wash the macrophage monolayer three times with warm RPMI medium to remove treatment compounds.

• Co-culture: Add target tumor cells (e.g., 1x10⁴ MBL-2 T-cell lymphoma cells) to each well.

• Incubation: Co-culture the cells for 48 hours at 37°C.

• Quantification: Measure tumor cell proliferation using a suitable assay, such as the CyQuant® NF Cell Proliferation Assay Kit, which quantifies cellular DNA content.

• Analysis: Calculate the percentage inhibition of tumor cell proliferation relative to untreated co-cultures.

Protocol 2: Cytokine Measurement by ELISA [2]

• Cell Culture and Treatment: Culture macrophages and treat with Jacaric Acid Methyl Ester as described in Protocol 1, step 2.

• Supernatant Collection: After the 72-hour incubation, collect the cell culture supernatant. Centrifuge to pellet any cells or debris.

• ELISA: Determine the concentration of specific cytokines (e.g., TNF-α, IL-1β, IFN-γ) in the supernatant using commercially available sandwich ELISA kits, following the manufacturer's instructions precisely.

Protocol 3: Nitric Oxide (NO) Production Assay (Griess Assay) [2]

• Cell Culture and Treatment: Culture macrophages and treat with Jacaric Acid Methyl Ester as described in Protocol 1, step 2.

• Supernatant Collection: After incubation, collect 100 µl of cell-free supernatant from each well.

• Griess Reaction: Add 100 µl of freshly prepared Griess reagent to the supernatant in a new 96-well plate.

• Incubation: Incubate at room temperature for 10 minutes.

• Measurement: Read the absorbance at 540 nm using a microplate reader. Use a sodium nitrite solution to generate a standard curve.

Mast Cell Anti-allergic Activity Assays

Objective: To quantify the inhibitory effect of Jacaric Acid Methyl Ester on mast cell degranulation and allergic mediator release.

Cell Model: Human Mast Cell line (HMC-1).

Protocol 4: Mast Cell Degranulation and Cytokine Release Assay [5][8]

• Cell Seeding: Seed HMC-1 cells in a culture plate.

• Pre-treatment: Incubate cells with non-cytotoxic concentrations of Jacaric Acid Methyl Ester (e.g., 1, 2, or 4 µM) for 72 hours at 37°C. Use a vehicle control (e.g., 0.02% ethanol).

• Activation: After pre-treatment, stimulate the cells to degranulate using a combination of calcium ionophore A23187 (Iono) and phorbol (B1677699) 12-myristate 13-acetate (PMA) for 6 hours at 37°C.

• Supernatant Collection: Collect the cell culture supernatant.

• Mediator Measurement:

  • Degranulation: Quantify the release of β-N-acetylglucosaminidase or tryptase into the supernatant using specific colorimetric assay kits.

  • Cytokines: Measure the levels of IL-4 and IL-13 in the supernatant by ELISA (as in Protocol 2).

• Analysis: Express results as a percentage of the activated control (Iono/PMA stimulation without Jacaric Acid pre-treatment).

Conclusion and Future Directions

Jacaric Acid Methyl Ester is a potent immunomodulatory compound with a distinct, dual-action profile. Its pro-inflammatory activity in macrophages highlights its potential in immuno-oncology, while its anti-allergic effects in mast cells suggest therapeutic possibilities for allergic diseases.[7] The provided protocols offer a robust framework for investigating these activities.

Future research should focus on elucidating the specific molecular receptors and downstream signaling targets (e.g., NF-κB, MAPKs, Syk) to fully understand its mechanisms of action.[7] Furthermore, transitioning from in vitro models to in vivo studies is a critical next step to validate these findings and assess the therapeutic potential of Jacaric Acid in complex biological systems.[8]

References

• 1. benchchem.com [benchchem.com]
• 2. The Immunomodulatory Activity of Jacaric Acid, a Conjugated Linolenic Acid Isomer, on Murine Peritoneal Macrophages | PLOS One [journals.plos.org]
• 3. bluetigerscientific.com [bluetigerscientific.com]
• 4. The Immunomodulatory Activity of Jacaric Acid, a Conjugated Linolenic Acid Isomer, on Murine Peritoneal Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anti-allergic effect of the naturally-occurring conjugated linolenic acid isomer, jacaric acid, on the activated human mast cell line-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anti-allergic effect of the naturally-occurring conjugated linolenic acid isomer, jacaric acid, on the activated human mast cell line-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Protocol for Jacaric Acid Methyl Ester Treatment in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Jacaric acid, an isomer of conjugated linolenic acid (CLnA), has garnered significant interest for its potential therapeutic applications, particularly in oncology. As the methyl ester, it is often utilized in research settings. This document provides a comprehensive overview of the protocols for administering Jacaric Acid methyl ester to animal models, summarizing key quantitative data and detailing experimental procedures.

Jacaric acid has demonstrated notable anti-cancer properties, primarily through the induction of apoptosis (programmed cell death) in various cancer cell lines, including those of the prostate, colon, and leukemia.[1][2][3] Its mechanism of action is multifaceted, involving both the intrinsic (mitochondrial) and extrinsic (death receptor) apoptotic pathways.[1][2] Additionally, jacaric acid has been observed to induce cell cycle arrest, further contributing to its anti-proliferative effects.[4] In some cancer cell lines, the cytotoxic effects of jacaric acid are mediated through lipid peroxidation.[3]

The cis, trans, cis configuration of the double bonds in jacaric acid is crucial for its potent biological activity.[5] It has been shown to selectively induce apoptosis in cancer cells while having minimal cytotoxic effects on normal cells.[5] In vivo studies have confirmed its anti-tumor efficacy in mouse models of colon cancer and leukemia.[3][6]

It is important to note that while many studies have been conducted with jacaric acid, the methyl ester is a common derivative used in research. The protocols provided herein are based on studies using jacaric acid, and similar procedures are expected for the methyl ester form.

Data Presentation

In Vitro Efficacy of Jacaric Acid

Cell Line	Cancer Type	IC50 Value (µM)	Key Observations	Reference
LNCaP	Prostate Cancer	2.2	Induction of apoptosis	[5]
PC-3	Prostate Cancer	11.8	Induction of apoptosis	[5]
DLD-1	Colon Adenocarcinoma	Not specified	Strong cytotoxic effects, induction of apoptosis via lipid peroxidation	[3]
PU5-1.8	Murine Macrophage-like Leukemia	~6 (at 48h)	Inhibition of proliferation, induction of G0/G1 cell cycle arrest and apoptosis	[6]
EoL-1	Human Eosinophilic Leukemia	5.33 ± 0.86 (at 48h)	Inhibition of proliferation, induction of G0/G1 cell cycle arrest and apoptosis	[4]

In Vivo Efficacy of Jacaric Acid

Animal Model	Cancer Type	Treatment Protocol	Key Outcomes	Reference
Nude Mice	Colon Adenocarcinoma (DLD-1 cells)	Diet containing 0.5% Jacaric acid (preventive model) for 4 weeks	Strong preventive anti-tumor effect	[3]
BALB/c Mice	Murine Macrophage-like Leukemia (PU5-1.8 cells)	Pre-treatment of cells with jacaric acid before injection	Significantly decreased leukemic cell growth	[6]
ICR Mice	Normal physiological study	5 mg/day, oral gavage for 1 week	No effect on body weight

Experimental Protocols

Protocol 1: Preparation of Jacaric Acid Methyl Ester Formulation for Oral Gavage

Materials:

• Jacaric Acid Methyl Ester (purity >95%)

• Vehicle: Corn oil or a formulation of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

For Corn Oil Vehicle:

• Warm the corn oil to 37°C to reduce its viscosity.

• Weigh the desired amount of Jacaric Acid Methyl Ester and place it in a sterile microcentrifuge tube.

• Add the appropriate volume of warmed corn oil to achieve the desired final concentration (e.g., for a 5 mg dose in 100 µL, prepare a 50 mg/mL solution).

• Vortex the mixture vigorously for 2-3 minutes until the Jacaric Acid Methyl Ester is fully dissolved or forms a stable suspension. Gentle sonication can be used to aid dissolution.

For DMSO/PEG300/Tween-80/Saline Vehicle:

• First, dissolve the Jacaric Acid Methyl Ester in DMSO.

• Add PEG300 and Tween-80 and vortex to mix thoroughly.

• Add saline to the final desired volume and vortex again to create a stable emulsion.

Protocol 2: Administration of Jacaric Acid Methyl Ester by Oral Gavage

Materials:

• Prepared Jacaric Acid Methyl Ester formulation

• Animal gavage needles (20-22 gauge with a ball tip)

• 1 mL syringes

• Animal scale

Procedure:

• Weigh each mouse accurately to determine the correct dosing volume.

• Gently restrain the mouse, ensuring a firm but not restrictive grip to prevent injury and distress.

• Attach the gavage needle to the syringe containing the Jacaric Acid Methyl Ester formulation. Ensure there are no air bubbles in the syringe.

• Carefully insert the gavage needle into the mouse's mouth, passing it over the tongue towards the esophagus. The needle should advance smoothly with minimal resistance. Caution: Incorrect placement can lead to tracheal administration, which is fatal.

• Slowly dispense the dosing solution into the stomach.

• Carefully and slowly withdraw the gavage needle.

• Monitor the animal for any signs of distress (e.g., labored breathing, lethargy) for at least 30 minutes post-administration.

Protocol 3: Xenograft Tumor Model for Efficacy Evaluation

Materials:

• Cancer cell line (e.g., DLD-1, LNCaP, PC-3)

• Appropriate mouse strain (e.g., Nude mice for xenografts)

• Sterile Phosphate-Buffered Saline (PBS)

• Matrigel (optional)

• Syringes and needles (25-27 gauge)

• Calipers for tumor measurement

• Prepared Jacaric Acid Methyl Ester formulation

Procedure:

• Tumor Cell Implantation:

  • Harvest cancer cells during their exponential growth phase.

  • Wash the cells with sterile PBS and resuspend them at the desired concentration (e.g., 1 x 10^6 to 5 x 10^6 cells in 100 µL of PBS, with or without Matrigel).

  • Subcutaneously inject the cell suspension into the flank of each mouse.

  • Allow the tumors to grow to a palpable size (e.g., 50-100 mm³).

• Treatment Regimen:

  • Randomize the mice into control and treatment groups.

  • Administer Jacaric Acid Methyl Ester to the treatment group via oral gavage as described in Protocol 2. The control group should receive the vehicle only.

  • Administer the treatment daily or as determined by the experimental design for a specified duration (e.g., 1-4 weeks).

• Monitoring and Endpoint:

  • Measure tumor volume using calipers 2-3 times per week. Tumor volume can be calculated using the formula: (Length x Width²) / 2.

  • Monitor the body weight and general health of the mice throughout the study.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histopathology, western blotting).

Mandatory Visualization

Caption: Jacaric Acid-Induced Apoptotic Signaling Pathways.

Caption: Experimental Workflow for In Vivo Efficacy Studies.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Jacaric acid, a linolenic acid isomer with a conjugated triene system, has a strong antitumor effect in vitro and in vivo [pubmed.ncbi.nlm.nih.gov]
• 4. Apoptosis- and differentiation-inducing activities of jacaric acid, a conjugated linolenic acid isomer, on human eosinophilic leukemia EoL-1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Jacaric acid and its octadecatrienoic acid geoisomers induce apoptosis selectively in cancerous human prostate cells: a mechanistic and 3-D structure-activity study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]

Jacaric Acid methyl ester as a standard for fatty acid analysis

Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jacaric acid, a conjugated linolenic acid (CLNA) isomer, is an 8,10,12-octadecatrienoic acid with notable biological activities, including potential anti-cancer properties.[1] Accurate qualitative and quantitative analysis of jacaric acid and its geometric isomers is crucial for research, quality control of natural products, and the development of new therapeutic agents.[1] Jacaric acid methyl ester is the derivatized form of jacaric acid commonly used for analysis by gas chromatography (GC) and high-performance liquid chromatography (HPLC). This document provides detailed protocols for its use as a standard in fatty acid analysis.

Jacaric acid is a polyunsaturated fatty acid with the IUPAC name (8Z,10E,12Z)-Octadeca-8,10,12-trienoic acid.[2] It is a structural isomer of α-linolenic acid, characterized by a conjugated system of three double bonds.[2]

Physicochemical Properties

A summary of the key chemical and physical properties of Jacaric Acid is presented in the table below.

Property	Value
IUPAC Name	(8Z,10E,12Z)-Octadeca-8,10,12-trienoic acid
Synonyms	Jacaric acid, 8(Z),10(E),12(Z)-Octadecatrienoic Acid
Molecular Formula	C18H30O2
Molar Mass	278.436 g·mol−1
Melting Point	44 °C (111 °F; 317 K)
Solubility	DMF: 30 mg/ml, DMSO: 30 mg/ml, Ethanol: 100 mg/ml, Ethanol:PBS (pH 7.2) (1:1): 0.5 mg/ml
UV max (λmax)	273, 284 nm
CAS Number	28872-28-8

Table 1: Chemical and Physical Properties of Jacaric Acid.[2][3]

Biological Activity and Applications

Jacaric acid has demonstrated significant anti-proliferative and pro-apoptotic effects across a range of cancer cell lines, with a notable selectivity for cancer cells over normal cells.[4] Its primary anti-cancer mechanisms involve the induction of cell cycle arrest and apoptosis.[4]

In Vitro Anticancer Activity of Jacaric Acid

Cell Line	Cancer Type	IC50 (µM)
LNCaP	Prostate Cancer	~2.5
PC-3	Prostate Cancer	~5.0
HL-60	Leukemia	~1.5
MCF-7	Breast Cancer	~4.0

Table 2: In Vitro Anticancer Activity of Jacaric Acid.[2][3]

Experimental Protocols

Accurate analysis of jacaric acid necessitates proper sample preparation, including lipid extraction and derivatization to its methyl ester form.

Protocol 1: Lipid Extraction from Biological Samples (Folch Method)

This protocol is suitable for extracting total lipids from tissues, seeds, or cell cultures.[1]

Materials:

• Chloroform (B151607)

• Methanol

• 0.9% KCl solution

• Homogenizer

• Centrifuge

• Rotary evaporator or nitrogen evaporator

Procedure:

• Weigh approximately 500 mg of the ground or homogenized sample into a glass centrifuge tube.[1]

• Add a 2:1 (v/v) mixture of chloroform:methanol to the sample.[1]

• Homogenize the sample for 2-3 minutes.[1]

• Centrifuge the homogenate at 3000 rpm for 10 minutes to separate the solid and liquid phases.[1]

• Carefully collect the supernatant and transfer it to a clean tube.[1]

• Add 0.2 volumes of 0.9% KCl solution to the supernatant, vortex thoroughly, and centrifuge for 5 minutes to facilitate phase separation.[1]

• The lower chloroform layer, containing the lipids, is carefully collected.[1]

• The solvent is evaporated under a stream of nitrogen or using a rotary evaporator to yield the total lipid extract.[1]

Protocol 2: Preparation of Fatty Acid Methyl Esters (FAMEs)

For analysis by gas chromatography, fatty acids are converted to their more volatile fatty acid methyl esters (FAMEs).[5]

Method A: Acid-Catalyzed Methylation (BF3-Methanol)

This is a widely used method for the esterification of fatty acids.[1]

Materials:

• 14% Boron trifluoride (BF3) in methanol

• Toluene (B28343)

• Hexane (B92381)

• Saturated NaCl solution

• Heating block or water bath

Procedure:

• To the dried lipid extract (from Protocol 1), add 1 mL of toluene and 2 mL of 14% BF3 in methanol.[1]

• Seal the tube tightly with a Teflon-lined cap and heat at 100°C for 1 hour in a heating block or water bath.[1]

• Cool the tube to room temperature.

• Add 1 mL of water and 2 mL of hexane to the tube.[1]

• Vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.[1]

• Centrifuge at 2000 rpm for 5 minutes to separate the layers.[1]

• The upper hexane layer containing the FAMEs is carefully transferred to a GC vial for analysis.[1]

Method B: Base-Catalyzed Transesterification (Methanolic KOH)

This is a rapid method suitable for the transesterification of glycerolipids.[1]

Materials:

• 0.5 M Potassium hydroxide (B78521) (KOH) in methanol

• Hexane

• Saturated NaCl solution

Procedure:

• Dissolve the dried lipid extract in 1 mL of hexane.[1]

• Add 0.2 mL of 0.5 M methanolic KOH.[1]

• Vortex the mixture for 2 minutes at room temperature.[1]

• Centrifuge at 2000 rpm for 5 minutes to settle the glycerol.[1]

• The upper hexane layer containing the FAMEs is ready for GC analysis.[1]

Protocol 3: Gas Chromatography (GC) Analysis of Jacaric Acid Methyl Ester

GC coupled with a flame ionization detector (GC-FID) is a standard method for quantifying FAMEs.

Instrumentation and Conditions:

Parameter	Setting
Gas Chromatograph	Agilent 7890A GC system (or equivalent)
Column	SP-2560 capillary column (100 m x 0.25 mm i.d., 0.20 μm film thickness)
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Oven Temperature Program	Initial temperature of 140°C for 5 minutes, then ramped to 240°C at 4°C/min and held for 20 minutes
Injector Temperature	250°C
Detector Temperature (FID)	260°C
Injection Volume	1 µL
Split Ratio	100:1

Table 3: Typical GC-FID Conditions for FAME Analysis.[6]

Quantification: The peak corresponding to Jacaric acid methyl ester is identified by comparing its retention time with a certified standard. The concentration is determined by comparing the peak area to that of an internal standard or by using an external calibration curve.[5]

Protocol 4: High-Performance Liquid Chromatography (HPLC) Analysis of Jacaric Acid

HPLC is another powerful technique for the analysis of conjugated fatty acids.

Method A: Silver Ion (Ag+) HPLC

This technique utilizes a stationary phase impregnated with silver ions and is superior for resolving complex isomers.[7]

Instrumentation and Conditions:

Parameter	Setting
HPLC System	Agilent 1260 Infinity II (or equivalent) with UV detector
Column	ChromSpher 5 Lipids column (250 x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile/Hexane gradient
Flow Rate	1.0 mL/min
Column Temperature	20°C
Detection	UV at 233 nm

Table 4: Typical Ag+-HPLC Conditions.

Method B: Reversed-Phase (RP) HPLC

RP-HPLC separates analytes based on hydrophobicity and is a robust method for quantification.[7]

Instrumentation and Conditions:

Parameter	Setting
HPLC System	Agilent 1260 Infinity II (or equivalent) with UV detector
Column	C18 column (e.g., 250 x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile/Water/Acetic Acid (e.g., 85:15:0.1, v/v/v)
Flow Rate	1.5 mL/min
Column Temperature	30°C
Detection	UV at 273 nm

Table 5: Typical RP-HPLC Conditions.[7]

Visualizations

Experimental Workflows

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Application of Jacaric Acid Methyl Ester in Drug Delivery Systems: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jacaric Acid, a conjugated linolenic acid (CLnA) isomer, has demonstrated significant therapeutic potential, primarily attributed to its potent anti-cancer and immunomodulatory properties.[1][2][3][4] Its methyl ester form, Jacaric Acid methyl ester, offers a promising molecule for incorporation into advanced drug delivery systems. The esterification of Jacaric Acid enhances its lipophilicity, making it a suitable candidate for formulation into lipid-based nanocarriers such as nanoparticles, liposomes, and micelles. These delivery systems can improve the bioavailability, stability, and targeted delivery of Jacaric Acid, thereby enhancing its therapeutic efficacy while potentially reducing systemic toxicity.[5]

This document provides detailed application notes and experimental protocols for the formulation and evaluation of Jacaric Acid methyl ester-based drug delivery systems for anti-cancer and anti-inflammatory applications.

Application Notes

Jacaric Acid methyl ester can be formulated into various drug delivery platforms to leverage its therapeutic benefits. The choice of delivery system will depend on the desired pharmacokinetic profile and the specific therapeutic application.

• Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid Carriers (NLCs): These lipid-based nanoparticles are well-suited for encapsulating lipophilic molecules like Jacaric Acid methyl ester. They offer advantages such as controlled release, protection of the encapsulated compound from degradation, and the potential for targeted delivery.

• Liposomes: These are vesicular structures composed of a lipid bilayer that can encapsulate both hydrophilic and lipophilic compounds. Jacaric Acid methyl ester can be incorporated into the lipid bilayer of liposomes. Liposomal formulations can enhance the circulation time of the drug and facilitate its accumulation at tumor sites through the enhanced permeability and retention (EPR) effect.

• Micelles: Polymeric micelles are self-assembling nanostructures with a hydrophobic core and a hydrophilic shell. The hydrophobic core can effectively encapsulate Jacaric Acid methyl ester, improving its solubility in aqueous environments and providing a platform for targeted drug delivery.[5]

The primary therapeutic applications for Jacaric Acid methyl ester-loaded drug delivery systems are in oncology and the treatment of inflammatory diseases.

Anti-Cancer Applications: Jacaric Acid has been shown to induce apoptosis (programmed cell death) in various cancer cell lines, including prostate, colon, and breast cancer.[1][2] It can activate both intrinsic and extrinsic apoptotic pathways.[4][6] Formulating Jacaric Acid methyl ester into nanocarriers can enhance its delivery to tumor tissues, increasing its local concentration and anti-cancer activity.

Anti-Inflammatory Applications: Jacaric Acid has also been noted to possess immunomodulatory properties.[7][8] By delivering Jacaric Acid methyl ester in a targeted manner to sites of inflammation, it may be possible to modulate the immune response and reduce inflammation with greater efficacy and fewer side effects.

Data Presentation

Table 1: In Vitro Cytotoxicity of Jacaric Acid in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 Value (µM)	Reference
LNCaP	Prostate Cancer	2.2	[1][2][6]
PC-3	Prostate Cancer	11.8	[1][2][6]
DLD-1	Colon Adenocarcinoma	Potent cytotoxic effect	[2][6]
PU5-1.8	Murine Macrophage-like Leukemia	Concentration-dependent inhibition	[1][6]
EoL-1	Human Eosinophilic Leukemia	5.33 ± 0.86 (at 48h)	[3]
MCF-7	Breast Cancer	Not specified, but potent	[9]

Table 2: Physicochemical Properties of Fatty Acid Ester-Based Drug Delivery Systems (Representative Data)

Delivery System	Average Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Drug Loading (%)
SLNs	122.8 - 135.0	0.208 - 0.239	-4.06 ± 0.07	94.5 - 96.8	Not Reported
Liposomes	205.3 ± 3.94	0.282	+36.37 ± 0.49	53.62 ± 0.09	Not Reported
Micelles	14.62 ± 0.46	0.075 ± 0.027	-4.06 ± 0.07	Not Reported	Not Reported

Note: The data in Table 2 is representative of lipid-based nanoparticles and may vary depending on the specific formulation and preparation method.[5][10][11][12]

Experimental Protocols

Synthesis of Jacaric Acid Methyl Ester

This protocol describes the synthesis of Jacaric Acid methyl ester from Jacaric Acid via acid-catalyzed esterification.

Materials:

• Jacaric Acid

• Methanol (B129727) (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄) or Boron trifluoride (BF₃) in methanol

• Hexane (B92381)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Rotary evaporator

• Separatory funnel

• Glassware (round-bottom flask, condenser, etc.)

Procedure:

• Dissolve Jacaric Acid in a 50-fold molar excess of anhydrous methanol in a round-bottom flask.

• Slowly add a catalytic amount of concentrated sulfuric acid (approximately 1% v/v) or 14% BF₃ in methanol to the solution while stirring.

• Reflux the mixture for 2-4 hours at 60-70°C. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Remove the excess methanol using a rotary evaporator.

• Dissolve the residue in hexane and transfer it to a separatory funnel.

• Wash the hexane solution sequentially with water and saturated sodium bicarbonate solution until the aqueous layer is neutral.

• Wash again with water to remove any remaining salts.

• Dry the hexane layer over anhydrous sodium sulfate.

• Filter the solution to remove the drying agent.

• Evaporate the hexane under reduced pressure to obtain the Jacaric Acid methyl ester.

• Confirm the product structure and purity using techniques such as ¹H NMR, ¹³C NMR, and GC-MS.

Formulation of Jacaric Acid Methyl Ester Solid Lipid Nanoparticles (SLNs)

This protocol outlines the preparation of SLNs containing Jacaric Acid methyl ester using the hot homogenization and ultrasonication method.

Materials:

• Jacaric Acid methyl ester

• Solid lipid (e.g., Compritol® 888 ATO, Precirol® ATO 5)

• Surfactant (e.g., Poloxamer 188, Tween® 80)

• Deionized water

• High-shear homogenizer

• Probe sonicator

• Water bath

Procedure:

• Melt the solid lipid at a temperature approximately 5-10°C above its melting point.

• Dissolve the Jacaric Acid methyl ester in the molten lipid to form the lipid phase.

• Heat the aqueous surfactant solution to the same temperature as the lipid phase.

• Add the hot aqueous phase to the hot lipid phase and homogenize using a high-shear homogenizer for 5-10 minutes to form a coarse pre-emulsion.

• Immediately sonicate the pre-emulsion using a probe sonicator for 5-15 minutes.

• Cool the resulting nanoemulsion in an ice bath to allow the lipid to recrystallize and form SLNs.

• Characterize the SLNs for particle size, polydispersity index (PDI), and zeta potential using Dynamic Light Scattering (DLS).

• Determine the encapsulation efficiency and drug loading capacity.

Formulation of Jacaric Acid Methyl Ester Liposomes

This protocol describes the preparation of liposomes incorporating Jacaric Acid methyl ester using the thin-film hydration method.

Materials:

• Jacaric Acid methyl ester

• Phospholipids (e.g., Soy Phosphatidylcholine, Dipalmitoylphosphatidylcholine - DPPC)

• Cholesterol

• Chloroform (B151607) or a mixture of chloroform and methanol

• Phosphate Buffered Saline (PBS), pH 7.4

• Rotary evaporator

• Probe sonicator or extruder

Procedure:

• Dissolve the phospholipids, cholesterol, and Jacaric Acid methyl ester in chloroform (or a chloroform:methanol mixture) in a round-bottom flask. The molar ratio of components should be optimized (e.g., Phospholipid:Cholesterol:Jacaric Acid methyl ester at 7:2:1).

• Create a thin lipid film on the inner wall of the flask by removing the organic solvent using a rotary evaporator under reduced pressure and at a temperature above the lipid transition temperature.

• Further dry the film under vacuum for at least 2 hours to remove any residual solvent.

• Hydrate the lipid film with PBS (pH 7.4) by gentle rotation of the flask at a temperature above the lipid transition temperature. This will form multilamellar vesicles (MLVs).

• To obtain small unilamellar vesicles (SUVs), sonicate the MLV suspension using a probe sonicator or extrude it through polycarbonate membranes with a defined pore size (e.g., 100 nm).

• Characterize the liposomes for particle size, PDI, and zeta potential.

• Determine the encapsulation efficiency and drug loading.

In Vitro Drug Release Study

This protocol describes a dialysis bag method for assessing the in vitro release of Jacaric Acid methyl ester from the prepared nanocarriers.

Materials:

• Jacaric Acid methyl ester-loaded nanocarriers (SLNs or liposomes)

• Dialysis tubing (with an appropriate molecular weight cut-off)

• Phosphate Buffered Saline (PBS), pH 7.4 (and pH 5.5 to simulate tumor microenvironment)

• Shaking water bath or magnetic stirrer

• UV-Vis Spectrophotometer or HPLC

Procedure:

• Disperse a known amount of the nanocarrier formulation in the release medium.

• Transfer the dispersion into a dialysis bag and securely seal both ends.

• Immerse the dialysis bag in a larger volume of release medium (e.g., 100 mL of PBS at pH 7.4 or 5.5) to maintain sink conditions.

• Place the setup in a shaking water bath at 37°C with constant agitation.

• At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24, 48 hours), withdraw a sample from the release medium outside the dialysis bag.

• Replace the withdrawn volume with an equal volume of fresh release medium to maintain a constant volume.

• Quantify the concentration of Jacaric Acid methyl ester in the collected samples using a validated analytical method (e.g., UV-Vis spectrophotometry or HPLC).

• Plot the cumulative percentage of drug released versus time to obtain the release profile.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is for evaluating the cytotoxic effects of Jacaric Acid methyl ester formulations on cancer cells.

Materials:

• Cancer cell line (e.g., PC-3, MCF-7)

• Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

• 96-well plates

• Jacaric Acid methyl ester formulation and empty nanocarriers

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Microplate reader

Procedure:

• Seed the cancer cells into 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of the Jacaric Acid methyl ester formulation and the corresponding empty nanocarriers in the cell culture medium.

• Remove the old medium from the wells and add 100 µL of the different treatment solutions. Include untreated cells (negative control) and cells treated with empty nanocarriers.

• Incubate the plate for 24, 48, or 72 hours.

• After the incubation period, add 10 µL of MTT solution to each well and incubate for another 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Visualizations

Signaling Pathways

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. The Immunomodulatory Activity of Jacaric Acid, a Conjugated Linolenic Acid Isomer, on Murine Peritoneal Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. innovationinfo.org [innovationinfo.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for the Extraction of Jacaric Acid Methyl Ester from Biological Tissues

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jacaric acid, a conjugated linolenic acid (CLNA) isomer ((8Z,10E,12Z)-Octadeca-18,10,12-trienoic acid), is a polyunsaturated fatty acid found predominantly in the seeds of plants from the Jacaranda genus, such as Jacaranda mimosifolia.[1][2] This compound has garnered significant scientific interest due to its potent biological activities, including anti-cancer, immunomodulatory, and metabolic regulatory effects.[1][3] Jacaric acid has been shown to induce apoptosis and cell cycle arrest in various cancer cell lines, making it a promising candidate for oncological research and drug development.[2][3] Its immunomodulatory properties are demonstrated through the activation of macrophages and anti-allergic effects on mast cells.[1] Furthermore, it influences lipid metabolism by inhibiting the enzyme stearoyl-CoA desaturase (SCD).[1]

For accurate investigation of its biological functions and potential therapeutic applications, reliable and efficient methods for the extraction and quantification of jacaric acid from biological tissues are paramount. As fatty acids are typically analyzed in their more volatile methyl ester form, this document provides detailed protocols for the extraction of total lipids from biological samples, their subsequent conversion to fatty acid methyl esters (FAMEs), including jacaric acid methyl ester, and their analysis by gas chromatography (GC).

Data Presentation

Table 1: Gas Chromatography (GC) Parameters for Jacaric Acid Methyl Ester Analysis

Parameter	GC-FID Specification	GC-MS Specification	Reference
Column	Highly polar capillary column (e.g., SP-2560, 100 m x 0.25 mm ID, 0.20 µm film thickness)	DB-23 (60 m x 0.25 mm I.D. 0.25 mm film thickness) or HP-INNOWAX (30 m x 0.32 mm, 0.25 µm)	[4][5][6]
Oven Program	140°C (hold 5 min), ramp to 240°C at 4°C/min, hold for 20 min	Initial temp 150°C (hold 3 min), ramp to 210°C at 50°C/min, hold for 4 min	[4][6]
Carrier Gas	Helium	Helium	[5][6]
Flow Rate	Not Specified	1 mL/min	[5]
Injector Temperature	Not Specified	200°C - 250°C	[5][6]
Detector	Flame Ionization Detector (FID)	Mass Spectrometer (MS)	[4][5]
MS Scan Range	N/A	m/z 50-500	[4]
Ionization Mode	N/A	Electron Ionization (EI)	[4]

Experimental Protocols

Protocol 1: Total Lipid Extraction from Biological Tissues (Folch Method)

This protocol is a widely used method for extracting total lipids from various biological matrices, including animal tissues and cell cultures.[4][7][8]

Materials:

• Biological tissue (e.g., liver, adipose tissue, cancer cells)

• Chloroform (B151607)

• Methanol

• 0.9% KCl solution (or 0.88% KCl)[4][9]

• Homogenizer

• Centrifuge

• Rotary evaporator or nitrogen evaporator

• Glass centrifuge tubes

Procedure:

• Weigh approximately 10-50 mg of the homogenized fresh tissue into a glass centrifuge tube.[9]

• Add a 2:1 (v/v) mixture of chloroform:methanol. For plant tissues, a preliminary extraction with isopropanol (B130326) may be necessary to inactivate lipolytic enzymes.[4][10]

• Homogenize the sample for 2-3 minutes.[4]

• Centrifuge the homogenate at 3000 rpm for 10 minutes to separate the solid and liquid phases.[4]

• Carefully collect the supernatant (the liquid phase) and transfer it to a clean tube.

• Add 0.2 volumes of 0.9% KCl solution to the supernatant, vortex thoroughly, and centrifuge for 5 minutes to facilitate phase separation.[4]

• The lower chloroform layer, containing the lipids, is carefully collected.

• The solvent is evaporated under a stream of nitrogen or using a rotary evaporator to yield the total lipid extract.[4]

• The dried lipid extract can be stored at -80°C until transesterification.[9]

Protocol 2: One-Step Extraction and Transmethylation of Lipids from Fresh Tissues

This rapid procedure allows for the simultaneous digestion of fresh tissue, transmethylation of lipids, and extraction of FAMEs in a single step.[11]

Materials:

• Fresh tissue (e.g., oil seeds, leaves)

• Reaction reagent: methanol:heptane (B126788):benzene:2,2-dimethoxypropane:H₂SO₄ (37:36:20:5:2, by vol)[11]

• Internal standard (e.g., heptadecanoic acid)[5]

• Heating block or water bath

• Vortex mixer

• Centrifuge

Procedure:

• Place the fresh tissue sample into a screw-cap Pyrex tube.

• Add the reaction reagent and an internal standard.

• Seal the tube tightly and heat at 80°C for 1.5 to 2 hours. This allows for simultaneous digestion and lipid transmethylation in a single phase.[11][12]

• Cool the tube to room temperature. Two phases will form.

• The upper heptane phase, containing the FAMEs, is collected for GC analysis.[11]

Protocol 3: Acid-Catalyzed Methylation of Lipid Extracts

This is a common method for preparing FAMEs from a dried lipid extract.

Materials:

• Dried lipid extract

• 1 M Methanolic HCl (or Boron trifluoride-methanol solution, BF₃)[5][9]

• Hexane (B92381)

• Deionized water (or 0.9% NaCl solution)[4][9]

• Heating block or water bath

• Vortex mixer

• Centrifuge

Procedure:

• Add 1 mL of 1 M methanolic HCl to the dried lipid extract in a sealed glass tube.[9]

• Heat the tube at 80°C for 1 hour in a heating block or water bath.[9]

• Cool the tube to room temperature.

• Add 1 mL of water and 2 mL of hexane to the tube.[4]

• Vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.[4]

• Centrifuge at 2000 rpm for 5 minutes to separate the layers.[4]

• The upper hexane layer containing the FAMEs is carefully transferred to a GC vial for analysis.[4]

Mandatory Visualization

Caption: Experimental workflow for the extraction and analysis of Jacaric Acid methyl ester.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. GC/MS quantification of individual fatty acids of selected green leafy vegetable foliage and their biodiesel attributes [grasasyaceites.revistas.csic.es]
• 6. Methyl Esterification Combined with Gas Chromatography-Mass Spectrometry (GC-MS) for Determining the Contents of Lubricant to Evaluate the Compatibility of Chlorinated Butyl Rubber Stoppers with Liposome Injections - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rtsf.natsci.msu.edu [rtsf.natsci.msu.edu]
• 10. aocs.org [aocs.org]
• 11. One-step lipid extraction and fatty acid methyl esters preparation from fresh plant tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols: In Vitro Anti-proliferative Assay of Jacaric Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jacaric acid, a conjugated linolenic acid (CLNA) isomer, has emerged as a compound of significant interest in oncological research.[1][2] Found in the seeds of plants from the Jacaranda genus, this polyunsaturated fatty acid has demonstrated potent anti-proliferative and cytotoxic effects across a variety of cancer cell lines, including prostate, colon, breast, and leukemia.[1] Its methyl ester form is often utilized as a molecular tool for various biochemical and immunological applications.[3][4]

The anti-cancer activity of jacaric acid is multifaceted, primarily driven by its ability to induce regulated cell death through apoptosis and ferroptosis, as well as its capacity to cause cell cycle arrest.[1][2] Studies have shown that jacaric acid can selectively induce apoptosis in cancerous cells while leaving normal cells unaffected, highlighting its therapeutic potential.[5]

These application notes provide detailed protocols for assessing the in vitro anti-proliferative effects of Jacaric Acid using standard cell-based assays.

Quantitative Data Summary: Cytotoxicity of Jacaric Acid

The half-maximal inhibitory concentration (IC50) is a key measure of a compound's potency in inhibiting a specific biological function. The cytotoxic efficacy of jacaric acid has been quantified in various cancer cell lines, with IC50 values indicating its potent anti-proliferative activity.[2][6]

Cell Line	Cancer Type	IC50 Value (µM)	Reference
PC-3	Prostate Cancer	11.8	[6][7]
LNCaP	Prostate Cancer	2.2	[6][7]

Experimental Protocols

Protocol 1: MTT Assay for Cell Viability and Cytotoxicity

The MTT assay is a colorimetric method used to assess cell viability. It is based on the principle that metabolically active cells can reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into a purple formazan (B1609692) product.[8] The intensity of this color is directly proportional to the number of viable cells.[8]

Materials:

• Jacaric Acid or its methyl ester

• Appropriate cancer cell line (e.g., PC-3, LNCaP)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• 96-well flat-bottom plates

• MTT solution (5 mg/mL in PBS)[2]

• Dimethyl sulfoxide (B87167) (DMSO) or other formazan solubilization buffer[2]

• Phosphate-buffered saline (PBS)

• Solvent for Jacaric Acid (e.g., Ethanol (B145695) or DMSO)[8]

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest cells during their logarithmic growth phase.

  • Determine cell concentration using a hemocytometer.

  • Seed cells into a 96-well plate at an optimal density (e.g., 1 x 10⁴ to 1 x 10⁵ cells/well) in 100 µL of medium.[8]

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.[8]

• Preparation of Jacaric Acid Solutions:

  • Prepare a concentrated stock solution of Jacaric Acid in a suitable solvent (e.g., DMSO).[8]

  • Perform serial dilutions in serum-free medium to achieve the desired final treatment concentrations (e.g., 1-100 µM).[2]

  • Crucially, prepare a solvent control containing the highest concentration of the solvent used in the treatments. [8]

• Cell Treatment:

  • Remove the medium from the wells.

  • Add 100 µL of the various concentrations of Jacaric Acid solutions to the respective wells. Include untreated cells (negative control) and solvent control wells.[8]

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).[2]

• MTT Addition and Incubation:

  • After the treatment period, add 10 µL of MTT solution (5 mg/mL) to each well.[2]

  • Incubate the plate for an additional 2-4 hours at 37°C, allowing formazan crystals to form.[8]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of DMSO to each well to dissolve the purple formazan crystals.[2]

  • Agitate the plate gently for 10-15 minutes to ensure complete dissolution.[8]

• Data Acquisition and Analysis:

  • Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm.[8]

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

  • Plot the percent viability against the concentration of Jacaric Acid to determine the IC50 value.[8]

Protocol 2: Apoptosis Detection by Annexin V/PI Staining

Jacaric acid is a known inducer of apoptosis.[2] This protocol uses Annexin V (which binds to phosphatidylserine (B164497) on the outer leaflet of the cell membrane in early apoptotic cells) and Propidium Iodide (PI, a fluorescent nucleotide stain that cannot cross the membrane of live cells, thus marking late apoptotic/necrotic cells) for detection by flow cytometry.

Procedure:

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with desired concentrations of Jacaric Acid for the chosen duration (e.g., 24 hours).

• Cell Harvesting: Harvest both adherent and floating cells.

• Staining:

  • Wash cells with cold PBS.

  • Resuspend cells in 1X Binding Buffer.

  • Add Annexin V-FITC and PI to the cell suspension.[2]

  • Incubate the cells for 15 minutes at room temperature in the dark.[2]

• Analysis: Analyze the stained cells by flow cytometry within one hour.[2] Early apoptotic cells will be Annexin V positive and PI negative, while late apoptotic and necrotic cells will be positive for both stains.[2]

Protocol 3: Cell Cycle Analysis by Propidium Iodide Staining

Jacaric acid has been shown to cause cell cycle arrest, particularly at the G0/G1 phase, in leukemia cells.[9][10] This protocol allows for the quantification of cells in different phases of the cell cycle.

Procedure:

• Cell Treatment and Harvesting: Treat cells with Jacaric Acid as described previously and harvest them.

• Fixation:

  • Wash the cells with PBS.

  • Fix the cells by adding them dropwise into ice-cold 70% ethanol while gently vortexing.[2]

  • Incubate at -20°C for at least 2 hours.[2]

• Staining:

  • Centrifuge the fixed cells and wash with PBS.

  • Resuspend the cell pellet in a staining solution containing Propidium Iodide (PI) and RNase A.[2]

• Analysis: Analyze the DNA content of the cells by flow cytometry. The resulting histogram will show the distribution of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Visualizations: Workflows and Signaling Pathways

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. bluetigerscientific.com [bluetigerscientific.com]
• 4. moleculardepot.com [moleculardepot.com]
• 5. Jacaric acid and its octadecatrienoic acid geoisomers induce apoptosis selectively in cancerous human prostate cells: a mechanistic and 3-D structure-activity study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Apoptosis- and differentiation-inducing activities of jacaric acid, a conjugated linolenic acid isomer, on human eosinophilic leukemia EoL-1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

improving Jacaric Acid methyl ester stability in solution

Welcome to the technical support center for Jacaric Acid methyl ester. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing the stability of Jacaric Acid methyl ester in their experimental workflows. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for pure Jacaric Acid methyl ester and its stock solutions?

A1: For short-term storage, pure Jacaric Acid methyl ester should be kept at -20°C. For long-term stability, it is highly recommended to store it at -80°C under an inert atmosphere, such as argon or nitrogen, and protected from light. Stock solutions, typically prepared in ethanol (B145695), should be stored in aliquots at -20°C for use within a month or at -80°C for up to six months to minimize degradation from repeated freeze-thaw cycles.

Q2: What are the primary causes of Jacaric Acid methyl ester degradation in solution?

A2: As a conjugated polyunsaturated fatty acid (PUFA) methyl ester, Jacaric Acid methyl ester is primarily susceptible to three main degradation pathways:

• Oxidation: The conjugated triene double bond system is highly prone to oxidation by atmospheric oxygen. This process can be accelerated by exposure to light, heat, and the presence of metal contaminants.

• Isomerization: The geometric configuration of the double bonds (cis, trans) can change, particularly when exposed to heat or acidic conditions. For conjugated linoleic acid (CLA), a structurally similar compound, it has been observed that c,c isomers are the most unstable, followed by c,t isomers, while t,t isomers are relatively more stable.

• Polymerization: Under certain conditions, the unsaturated fatty acid methyl esters can polymerize, forming larger molecules and reducing the concentration of the desired compound.

Q3: How can I improve the stability of Jacaric Acid methyl ester in my experimental solutions?

A3: To enhance stability, consider the following strategies:

• Use of Antioxidants: The addition of antioxidants can significantly inhibit oxidation. Phenolic compounds such as butylated hydroxytoluene (BHT), tert-butylhydroquinone (B1681946) (TBHQ), and natural antioxidants like green tea catechins have been shown to be effective for stabilizing PUFA methyl esters and conjugated linoleic acid.

• Inert Atmosphere: Whenever possible, handle solutions of Jacaric Acid methyl ester under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to oxygen.

• Light Protection: Store solutions in amber vials or protect them from light to prevent photo-oxidation.

• Solvent Selection: While ethanol is a common solvent for stock solutions, the choice of solvent can impact stability. The polarity of the solvent can affect the lipid's stability. It is advisable to prepare fresh dilutions in your experimental buffer or medium immediately before use.

• Temperature Control: Maintain low temperatures during storage and handling to slow down degradation reactions.

Q4: Which analytical techniques are suitable for monitoring the stability of Jacaric Acid methyl ester?

A4: The stability of Jacaric Acid methyl ester can be effectively monitored using the following techniques:

• High-Performance Liquid Chromatography with UV detection (HPLC-UV): This is a direct method to quantify the amount of intact Jacaric Acid methyl ester. Due to its conjugated triene system, it has a characteristic UV absorbance at approximately 270 nm. A decrease in the peak area at this wavelength over time indicates degradation.

• Gas Chromatography with Flame Ionization Detection (GC-FID): This method is used to analyze the fatty acid profile. Jacaric Acid methyl ester must first be derivatized, and it's important to use a base-catalyzed method to avoid isomerization that can be caused by acid catalysts.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Inconsistent or non-reproducible experimental results with different batches of Jacaric Acid methyl ester.	Degradation of older batches due to improper storage or handling.	1. Always use freshly prepared solutions of Jacaric Acid methyl ester for your experiments.2. Verify the purity of your stock solution using HPLC-UV or GC-FID before starting a new set of experiments.3. Ensure consistent and proper storage conditions (-80°C, inert atmosphere, protection from light) for all batches.
Low or no observed biological activity in cellular assays.	1. Degradation of Jacaric Acid methyl ester in the stock solution or during the experiment.2. Poor cellular uptake.	1. Confirm the integrity of your Jacaric Acid methyl ester stock by HPLC-UV.2. Prepare fresh dilutions immediately before adding to the cell culture medium.3. Consider using a suitable vehicle (e.g., ethanol, DMSO) at a low, non-toxic concentration to aid in solubilization and cellular uptake.
Appearance of unknown peaks in HPLC or GC chromatograms.	Degradation products such as isomers, oxidation products (aldehydes, ketones), or polymers have formed.	1. Review your storage and handling procedures to minimize degradation.2. If using GC, ensure a base-catalyzed derivatization method is used to prevent isomer formation.3. Consider adding an antioxidant to your stock solution for improved stability.

Quantitative Data Summary

The following table summarizes the qualitative stability of Jacaric Acid under different storage conditions. While this data is for the free fatty acid, it provides a useful guideline for the stability of its methyl ester derivative.

Storage Condition	Purity after 6 Months	Primary Degradation Pathway(s)	Recommendation
-80°C, under inert gas, protected from light	>98%	Minimal	Highly Recommended for long-term storage
-20°C, under inert gas, protected from light	>95%	Slow Oxidation	Recommended for short to medium-term storage
4°C, in the dark	<80%	Oxidation & Isomerization	Not Recommended
Room Temperature (25°C), in the dark	<60%	Significant Oxidation & Polymerization	Not Recommended
Room Temperature (25°C), exposed to light	<50%	Photodegradation & Rapid Oxidation	Not Recommended

Data adapted from BenchChem technical documentation for Jacaric Acid.

Experimental Protocols

Protocol 1: Stability Assessment of Jacaric Acid Methyl Ester by HPLC-UV

This protocol provides a general method for monitoring the stability of Jacaric Acid methyl ester in solution.

1. Sample Preparation: a. Prepare a stock solution of Jacaric Acid methyl ester (e.g., 10 mg/mL) in ethanol. b. Aliquot the stock solution into amber glass vials. c. Flush the headspace of each vial with an inert gas (e.g., argon or nitrogen) and seal tightly. d. Store the aliquots under the desired stability conditions (e.g., -80°C, -20°C, 4°C, 25°C in the dark, 25°C with light exposure).

2. HPLC-UV Analysis: a. At each time point (e.g., 0, 1, 3, 6, 12 months), retrieve an aliquot for analysis. b. Dilute the sample to a suitable concentration (e.g., 100 µg/mL) with the mobile phase. c. HPLC-UV Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).
• Mobile Phase: Acetonitrile:Water:Acetic Acid (e.g., 85:15:0.1, v/v/v).
• Flow Rate: 1.0 mL/min.
• Detection Wavelength: 270 nm.
• Injection Volume: 20 µL.
• Column Temperature: 30°C.

3. Data Analysis: a. Determine the stability of Jacaric Acid methyl ester by comparing the peak area of the main peak at each time point to the initial peak area (time 0). b. The appearance of new peaks or a decrease in the main peak area is indicative of degradation.

Protocol 2: Analysis of Jacaric Acid Methyl Ester by GC-FID (as FAMEs)

This protocol is suitable for quantifying the total fatty acid profile and assessing the degradation of Jacaric Acid methyl ester.

1. Derivatization to FAMEs (Base-Catalyzed Methylation): Note: Acid-catalyzed methods (e.g., using BF3-methanol) are not recommended for conjugated fatty acids as they can induce isomerization. a. Place a known amount of the Jacaric Acid methyl ester sample (or a lipid extract containing it) into a screw-cap glass tube. b. Add 2 mL of hexane (B92381) and 0.2 mL of 2 M methanolic KOH. c. Vortex the tube for 2 minutes at room temperature. d. Centrifuge briefly to separate the phases. e. Carefully transfer the upper hexane layer containing the FAMEs to a clean vial for GC analysis.

2. GC-FID Conditions:

• Column: A polar capillary column suitable for FAME analysis (e.g., DB-23, SP-2560).
• Carrier Gas: Helium or Hydrogen.
• Injector Temperature: 250°C.
• Detector Temperature: 260°C.
• Oven Temperature Program:
• Initial temperature: 150°C, hold for 1 min.
• Ramp to 200°C at 10°C/min.
• Ramp to 240°C at 5°C/min, hold for 10 min.
• Injection Volume: 1 µL (split or splitless, depending on concentration

troubleshooting Jacaric Acid methyl ester degradation in cell culture

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and FAQs for working with Jacaric Acid (JA) methyl ester in cell culture. The primary focus is to address issues related to compound degradation, which can lead to inconsistent and unreliable experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Jacaric Acid methyl ester and why is its stability a concern in cell culture?

Jacaric Acid (8Z, 10E, 12Z-octadecatrienoic acid) is a conjugated linolenic acid (CLNA), a type of polyunsaturated fatty acid (PUFA), with demonstrated anti-cancer and immunomodulatory properties.[1][2][3] The methyl ester form is commonly used for cell-based assays. Its instability is a significant concern because, like other PUFAs, its conjugated double bond system is highly susceptible to degradation through oxidation (lipid peroxidation), isomerization, and polymerization.[4][5] This degradation, often catalyzed by reactive oxygen species (ROS) and trace metal ions in culture media, can lead to a complete loss of biological activity.[5]

Q2: What are the primary signs of Jacaric Acid methyl ester degradation in my experiment?

The most common indicators of degradation include:

• Inconsistent or No Biological Effect: A loss of the expected biological activity, such as reduced cytotoxicity or anti-proliferative effects, is a primary sign that the compound has degraded.[4]

• High Variability: Significant differences in results between replicate wells or experiments.

• Unexpected Cytotoxicity: The formation of cytotoxic degradation byproducts, such as lipid hydroperoxides, can lead to cell death that is not related to the compound's intended mechanism of action.[5]

• Visible Precipitation: While often related to solubility issues, changes in the compound's structure due to degradation can also affect its solubility in aqueous culture media.[4][5]

Q3: How should I properly store and handle Jacaric Acid methyl ester to ensure its integrity?

Proper storage is critical to prevent degradation. Key recommendations are summarized in the table below.

Q4: My Jacaric Acid methyl ester is precipitating when I add it to the culture medium. What should I do?

This is a common issue due to the low aqueous solubility of long-chain fatty acid methyl esters.[4][5][6] The recommended solution is to complex the Jacaric Acid methyl ester with fatty acid-free Bovine Serum Albumin (BSA). BSA acts as a carrier protein, improving both the solubility and stability of the fatty acid in the culture medium.[5] Always prepare a high-concentration stock solution in a suitable organic solvent (e.g., ethanol (B145695) or DMSO) before preparing the working solution or the BSA complex.[4][5] The final concentration of the organic solvent in the cell culture medium should be carefully controlled, typically not exceeding 0.05% to 0.1%, to avoid solvent-induced cytotoxicity.[6]

Q5: How can I minimize compound degradation during the actual cell culture experiment?

Beyond proper handling and using a BSA complex, you can implement several strategies during the experiment itself:

• Use Antioxidants: Supplementing the culture media with an antioxidant like α-tocopherol (Vitamin E) can help quench free radicals and inhibit lipid peroxidation.[5][7]

• Use Metal Chelators: Adding a chelator such as deferoxamine (B1203445) (DFO) or ethylenediaminetetraacetic acid (EDTA) can sequester pro-oxidative metal ions (e.g., iron, copper) present in the media.[5]

• Protect from Light: Perform experiments in low-light conditions and use amber-colored tubes or foil-wrapped culture plates to protect the light-sensitive compound from photodegradation.[4][5]

• Prepare Fresh: Prepare working solutions immediately before use from freshly thawed aliquots of the stock solution.[4]

Data & Visualization

Summary of Storage and Handling Conditions

Parameter	Recommendation	Rationale
Purity Check	Verify purity of new batches via HPLC or GC-FID before use.[4]	Ensures starting material is of high quality and not already degraded.
Solvent	Use high-purity, anhydrous ethanol or DMSO for stock solutions.[4][5]	Minimizes water content and potential for hydrolysis or solvent-driven degradation.
Short-Term Storage	Store stock solutions at -20°C for up to one month.[3][4]	Adequate for short-term use, but degradation can still occur over time.
Long-Term Storage	Store pure compound and stock solutions at -80°C for up to six months.[4]	Significantly reduces the rate of oxidative degradation for long-term preservation.
Atmosphere	Overlay stock solutions with an inert gas (argon or nitrogen) before sealing.[4]	Displaces oxygen, the primary driver of lipid peroxidation.
Light Exposure	Store in amber glass vials or wrap vials in aluminum foil.[4][5]	Prevents light-induced degradation.
Freeze-Thaw Cycles	Aliquot stock solutions into single-use volumes.[4]	Avoids repeated temperature fluctuations that can accelerate degradation.

Troubleshooting Guide

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Inconsistent or No Biological Effect	1. Degradation of Jacaric Acid methyl ester stock or working solution.[4] 2. Poor cellular uptake due to low solubility/precipitation.[4]	1. Confirm stock integrity with HPLC/GC. Prepare fresh stock and working solutions.[4] 2. Prepare a Jacaric Acid-BSA complex to enhance solubility and delivery.[5]
High Well-to-Well Variability	1. Uneven precipitation of the compound in the culture plate. 2. Degradation occurring over the course of the experiment.	1. Ensure the compound is fully dissolved in the medium (using BSA) before adding to cells. Mix gently after addition. 2. Minimize the duration of the experiment if possible. Add antioxidants to the medium.[5]
Unexpected Cytotoxicity at Low Concentrations	1. Formation of cytotoxic lipid peroxidation byproducts.[5] 2. Solvent (e.g., DMSO, ethanol) concentration is too high.[6]	1. Implement stabilization strategies: use antioxidants, protect from light, and store under inert gas.[5] 2. Calculate and verify that the final solvent concentration is non-toxic for your specific cell line (typically <0.1%).
Visible Precipitation in Culture Medium	1. Low aqueous solubility of the fatty acid methyl ester.[5] 2. Exceeding the critical micelle concentration.	1. Use a carrier protein like fatty acid-free BSA. See Protocol 1 below. 2. Ensure the final concentration is within the established soluble range for your experimental system.

Visualizations

Caption: Troubleshooting workflow for diagnosing Jacaric Acid methyl ester degradation.

Caption: Key environmental factors that cause Jacaric Acid methyl ester degradation.

Caption: Simplified signaling pathway for Jacaric Acid-induced apoptosis.

Experimental Protocols

Protocol 1: Preparation of Jacaric Acid Methyl Ester-BSA Complex

This protocol describes how to prepare a 5 mM Jacaric Acid methyl ester stock solution complexed with BSA at a 5:1 molar ratio for improved solubility and stability in cell culture media.

Materials:

• Jacaric Acid (JA) methyl ester

• Anhydrous ethanol or DMSO

• Fatty acid-free BSA powder

• Sterile PBS (Phosphate-Buffered Saline), pre-warmed to 37°C

• Sterile 0.1 M NaOH

• Sterile conical tubes and microcentrifuge tubes

• Water bath set to 37°C

Procedure:

• Prepare BSA Solution: Dissolve fatty acid-free BSA in sterile, pre-warmed PBS (37°C) to a final concentration of 1 mM. Gently swirl to dissolve; do not vortex, as this can denature the protein.

• Prepare JA Stock: In a separate sterile tube, dissolve Jacaric Acid methyl ester in anhydrous ethanol to create a high-concentration stock (e.g., 500 mM).

• Complexation: a. Gently warm the 1 mM BSA solution in a 37°C water bath. b. While gently swirling the BSA solution, slowly add the required volume of the concentrated JA methyl ester stock solution to achieve a final JA concentration of 5 mM (this results in a 5:1 JA:BSA molar ratio). c. A transient cloudiness may appear but should dissipate. If it persists, add a small volume of 0.1 M NaOH dropwise to clarify the solution. d. Incubate the mixture in the 37°C water bath for 30-60 minutes, swirling occasionally, to allow for complete complexation.

• Sterilization and Storage: a. Sterilize the final JA-BSA complex by passing it through a 0.22 µm syringe filter. b. Aliquot into single-use, sterile tubes. Store at -20°C for short-term use (up to 1 month) or -80°C for long-term use.

Protocol 2: Quantification of Jacaric Acid Methyl Ester by HPLC

This protocol provides a general method to assess the stability of Jacaric Acid methyl ester in stock solutions or culture media.

Materials:

• Jacaric Acid methyl ester sample

• Internal standard (e.g., methyl heptadecanoate, C17:0)

• HPLC-grade solvents (acetonitrile, water, hexane)

• HPLC system with a UV detector and a C18 reverse-phase column

Procedure:

• Sample Preparation: a. To 1 mL of culture medium or a diluted stock solution, add a known amount of the internal standard. b. Perform a liquid-liquid extraction by adding 2 mL of hexane, vortexing for 2 minutes, and centrifuging to separate the phases. c. Carefully collect the upper organic (hexane) layer. Repeat the extraction twice more and pool the organic layers.[5] d. Evaporate the solvent under a gentle stream of nitrogen gas.

• HPLC Analysis: a. Reconstitute the dried lipid extract in a known volume of the mobile phase (e.g., 100 µL). b. Inject the sample onto the HPLC system. c. Use a mobile phase gradient, typically of acetonitrile (B52724) and water, to separate the fatty acid methyl esters. d. Detect the compounds using a UV detector set to a wavelength appropriate for conjugated triene systems (approximately 270 nm).[5]

• Data Analysis: a. Identify the Jacaric Acid methyl ester peak based on its retention time, confirmed by running a pure standard. b. Quantify the amount of Jacaric Acid by comparing its peak area to the peak area of the known concentration of the internal standard.[4] A decrease in this ratio over time indicates degradation.

Protocol 3: Assessment of Lipid Peroxidation via TBARS Assay

The Thiobarbituric Acid Reactive Substances (TBARS) assay is a common method to measure lipid peroxidation by detecting malondialdehyde (MDA), a secondary degradation product. An increase in TBARS indicates oxidative degradation of Jacaric Acid.

Materials:

• Cell culture supernatant or JA methyl ester solution

• Thiobarbituric acid (TBA) solution

• Trichloroacetic acid (TCA) solution

• Butylated hydroxytoluene (BHT)

• MDA standard for the calibration curve

• Spectrophotometer or plate reader capable of measuring absorbance at 532 nm

Procedure:

• Sample Collection: Collect the cell culture medium in which the Jacaric Acid methyl ester was incubated.

• Reaction Mixture: a. To 100 µL of the sample, add 200 µL of a solution containing TCA, TBA, and BHT. BHT is added to prevent further oxidation during the assay itself. b. Vortex the samples thoroughly.

• Incubation: Heat the samples at 95°C for 60 minutes. This allows the MDA in the sample to react with TBA, forming a pink-colored adduct.

• Measurement: a. Cool the samples on ice for 10 minutes to stop the reaction, then centrifuge to pellet any precipitate. b. Transfer the supernatant to a new microplate or cuvette. c. Measure the absorbance of the pink-colored product at 532 nm.

• Quantification: Determine the concentration of TBARS in the samples by comparing their absorbance values to a standard curve generated using known concentrations of MDA. An increase in TBARS over time or compared to a control indicates progressive degradation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. moleculardepot.com [moleculardepot.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Cell Culture Models of Fatty Acid Overload: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Jacaric Acid - Biochemicals - CAT N°: 16036 [bertin-bioreagent.com]

Technical Support Center: Optimizing Jacaric Acid Methyl Ester Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the synthesis of Jacaric Acid methyl ester.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of Jacaric Acid methyl ester in a question-and-answer format.

Issue 1: Low or No Yield of Jacaric Acid Methyl Ester

• Question: I am getting a very low yield, or no product at all. What are the potential causes?

• Answer: Low yields can result from several factors:

  • Incomplete Reaction: The esterification or transesterification reaction may not have gone to completion. This can be due to insufficient reaction time, incorrect temperature, or a non-optimal catalyst concentration.[1]

  • Presence of Water: Water in the reaction mixture can hydrolyze the ester product back to the carboxylic acid, especially in acid-catalyzed reactions, shifting the equilibrium away from the desired product.[2] It is crucial to use anhydrous methanol (B129727) and ensure all glassware is thoroughly dried.

  • Catalyst Inactivation: In base-catalyzed reactions, a high content of free fatty acids (FFAs) in the starting material can neutralize the catalyst by forming soap.[3] If the FFA content is high, an acid-catalyzed esterification step should be performed first.

  • Suboptimal Methanol to Oil/Acid Ratio: An insufficient amount of methanol will result in an incomplete reaction. A significant excess of methanol is typically used to drive the reaction equilibrium towards the product.[4]

Issue 2: Presence of Multiple Unexpected Peaks in GC/HPLC Analysis

• Question: My GC/HPLC analysis shows multiple unexpected peaks alongside my product peak. What could these be?

• Answer: The presence of unexpected peaks can indicate a few issues:

  • Isomerization of Jacaric Acid: Jacaric acid, as a conjugated linolenic acid, is susceptible to isomerization (changes in the double bond geometry and position) under certain reaction conditions, particularly with acid catalysis at elevated temperatures or for prolonged reaction times.[5] BF3/methanol is known to cause more significant isomerization than H2SO4/methanol.[5][6]

  • Incomplete Derivatization: If you are analyzing the product via gas chromatography (GC), incomplete conversion of jacaric acid to its methyl ester will result in multiple peaks.[5]

  • Side Reactions: Harsh reaction conditions, such as excessively high temperatures, can lead to the degradation of the fatty acid, resulting in byproducts.[7]

  • Contamination: Contamination can arise from impure starting materials, solvents, or unclean glassware. Running a blank with just the solvent can help identify sources of contamination.[5]

Issue 3: Difficulty in Product Purification

• Question: I am having trouble isolating a pure product. What are the best practices for purification?

• Answer: Purification of Jacaric Acid methyl ester typically involves:

  • Removal of Catalyst: For base-catalyzed reactions, the catalyst is often neutralized with an acid and then washed out with water.[8] For acid-catalyzed reactions, the excess acid is neutralized with a base and removed through washing.

  • Removal of Byproducts: Soap formed during base-catalyzed reactions can be removed by washing with warm water. Excess methanol and water can be removed by evaporation under reduced pressure.

  • Chromatography: For high-purity Jacaric Acid methyl ester, column chromatography on silica (B1680970) gel is an effective purification method.[9][10]

Frequently Asked Questions (FAQs)

Q1: Which is the best method for synthesizing Jacaric Acid methyl ester: acid- or base-catalyzed?

A1: The choice of method depends on the starting material.

• For pure Jacaric Acid (or other free fatty acids): Acid-catalyzed esterification is typically used. To minimize the risk of isomerization of the conjugated double bond system, it is recommended to use milder conditions, such as 1% H2SO4 in methanol at 40°C for 10 minutes.[5]

• For oils containing Jacaric Acid triglycerides: Base-catalyzed transesterification is generally faster and more efficient. To minimize isomerization, a solution of sodium methoxide (B1231860) in methanol (e.g., 1% w/v) at 40°C for 10 minutes is a suitable condition.[5][11] If the oil has a high free fatty acid content, a two-step process (acid esterification followed by base transesterification) is recommended to prevent soap formation.[1]

Q2: What are the optimal reaction conditions for maximizing yield while minimizing side reactions?

A2: For conjugated fatty acids like Jacaric Acid, the primary goal is to preserve the integrity of the conjugated triene system. Isomerization is a significant side reaction that can be minimized by using moderate temperatures and shorter reaction times.[5] The table below provides recommended starting conditions for both acid- and base-catalyzed methods.

Q3: How can I monitor the progress of the reaction?

A3: The progress of the reaction can be monitored by taking small aliquots from the reaction mixture at different time points and analyzing them using Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The disappearance of the starting material (Jacaric Acid or its triglyceride) and the appearance of the methyl ester product will indicate the reaction's progress.

Q4: What are the best storage conditions for Jacaric Acid methyl ester?

A4: Jacaric Acid methyl ester, being a polyunsaturated fatty acid ester, is susceptible to oxidation. It should be stored under an inert atmosphere (e.g., nitrogen or argon) at a low temperature, typically -20°C, to prevent degradation.[12]

Data Presentation: Representative Reaction Conditions for FAME Synthesis

The following table summarizes typical reaction parameters for Fatty Acid Methyl Ester (FAME) synthesis. For Jacaric Acid methyl ester, it is crucial to balance yield with the minimization of isomerization, favoring milder conditions.

Parameter	Acid-Catalyzed Esterification (from FFA)	Base-Catalyzed Transesterification (from Oil)
Catalyst	Sulfuric Acid (H₂SO₄)[5]	Sodium Methoxide (NaOMe)[5] or Sodium Hydroxide (NaOH)[8]
Catalyst Conc.	1% (v/v) in Methanol[5]	1% (w/v) NaOMe in Methanol[11] or 1.25% NaOH (w/w of oil)[8]
Methanol Ratio	Large excess (e.g., 1:10 to 1:30 molar ratio of acid to methanol)[1]	6:1 molar ratio (Methanol:Oil)[8]
Temperature	40°C (to minimize isomerization)[5] to 70°C[13]	40°C (to minimize isomerization)[5] to 60°C[1]
Reaction Time	10 minutes (recommended for CLnA)[5] to 90 minutes[13]	10 minutes (recommended for CLnA)[5] to 1 hour[1]
Representative Yield	>95% conversion[13]	>95% yield[1]

Experimental Protocols

Protocol 1: Acid-Catalyzed Esterification of Jacaric Acid

This protocol is optimized to minimize isomerization of the conjugated triene system.

• Preparation: Add pure Jacaric Acid to a round-bottom flask. For every 1 gram of Jacaric Acid, add 20 mL of anhydrous methanol.

• Catalyst Addition: While stirring, add 0.2 mL of concentrated sulfuric acid (H₂SO₄).

• Reaction: Heat the mixture to 40°C and maintain for 10 minutes with continuous stirring.[5]

• Workup: Cool the reaction mixture to room temperature. Add 20 mL of n-hexane and 10 mL of water. Shake vigorously in a separatory funnel.

• Extraction: Allow the layers to separate. Collect the upper organic layer (containing the methyl ester). Wash the organic layer twice with 10 mL of water, then with 10 mL of brine.

• Drying and Evaporation: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and evaporate the solvent under reduced pressure to obtain the crude Jacaric Acid methyl ester.

• Purification: For higher purity, the crude product can be purified using silica gel column chromatography.

Protocol 2: Base-Catalyzed Transesterification of Jacaric Acid-Containing Oil

This protocol is suitable for converting triglycerides to methyl esters while minimizing isomerization.

• Catalyst Preparation: Prepare a 1% (w/v) sodium methoxide solution by carefully dissolving solid sodium methoxide in anhydrous methanol.

• Reaction Setup: Add the Jacaric Acid-containing oil to a round-bottom flask and add the sodium methoxide solution (a 6:1 molar ratio of methanol to oil is common).[8]

• Reaction: Heat the mixture to 40°C and stir vigorously for 10 minutes.[5]

• Neutralization: Cool the mixture and neutralize the catalyst by adding a weak acid, such as acetic acid, until the pH is neutral.

• Separation: Transfer the mixture to a separatory funnel and allow the glycerol (B35011) layer to settle at the bottom.

• Washing: Drain the glycerol layer. Wash the upper methyl ester layer with warm water to remove any residual catalyst, soap, and methanol.

• Drying and Evaporation: Dry the methyl ester layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove any residual water and methanol under reduced pressure.

Visualizations

Experimental Workflows

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and biological activity of hydroxylated derivatives of linoleic acid and conjugated linoleic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. US4885383A - Process for the preparation of carboxylic acid methyl esters - Google Patents [patents.google.com]
• 5. Isomerization of conjugated linolenic acids during methylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Solvent-free synthesis of phytosterol linoleic acid esters at low temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Enhancing Recovery Yield of Vegetable Oil Methyl Ester for Bioresin Production: A Comparison Study Using Acid Neutralization [mdpi.com]
• 9. Product Information | Fatty Acid Methyl Ester Purification Kit(50 tests) 06483-94 50TESTS NACALAI TESQUE, INC. | e-Nacalai Search Version [e-nacalai.jp]
• 10. nacalai.com [nacalai.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. bluetigerscientific.com [bluetigerscientific.com]
• 13. researchgate.net [researchgate.net]

preventing isomerization of Jacaric Acid methyl ester during analysis

Welcome to the technical support center for the analysis of Jacaric Acid methyl ester. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing isomerization during analytical procedures.

Frequently Asked Questions (FAQs)

Q1: What is Jacaric Acid methyl ester and why is it prone to isomerization?

Jacaric Acid (8Z, 10E, 12Z-octadecatrienoic acid) is a conjugated linolenic acid (CLnA) with significant biological activities, including potential anti-cancer properties.[1][2] Its methyl ester form is commonly used for analytical purposes, particularly for gas chromatography (GC).[3] The presence of a conjugated triene system—alternating single and double bonds—makes the molecule susceptible to isomerization, where the geometric arrangement (cis/trans or Z/E) of the double bonds can change.[2] This can be triggered by factors like heat, light, and acidic or basic conditions.

Q2: What are the primary factors that cause isomerization of Jacaric Acid methyl ester?

Isomerization of conjugated linolenic acids like Jacaric Acid is often dependent on temperature and time, especially during sample preparation steps like methylation.[4] Key factors include:

• Heat: High temperatures during sample preparation (e.g., methylation) or analysis (e.g., GC injector port) can induce isomerization.[5]

• Acid/Base Catalysis: Both acid- and base-catalyzed methylation procedures can cause isomerization if not carefully controlled.[4][5] For instance, boron trifluoride (BF3) in methanol (B129727) is known to cause more significant isomerization than sulfuric acid in methanol.[4]

• Light Exposure: UV light can promote photochemical isomerization.

• Oxidation: Exposure to air can lead to oxidation, which can be accelerated by contaminants and also lead to degradation and isomerization.

Q3: What are the recommended storage conditions for Jacaric Acid and its methyl ester?

To minimize degradation and isomerization, proper storage is crucial.

• Short-term storage: Store at -20°C.[6][7]

• Long-term storage: For extended periods, storage at -80°C is recommended.[6]

• Protection: Samples should be stored under an inert atmosphere (e.g., argon or nitrogen) and protected from light.[6]

• Solutions: Stock solutions should be prepared in a suitable solvent like ethanol (B145695) and stored in aliquots at -20°C for up to a month or -80°C for up to six months to avoid repeated freeze-thaw cycles.[6]

Q4: Which analytical techniques are best suited for Jacaric Acid methyl ester analysis?

Gas chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are the primary techniques used.

• GC: GC, often coupled with a flame ionization detector (GC-FID) or a mass spectrometer (GC-MS), is a powerful tool for analyzing fatty acid methyl esters (FAMEs).[1][3] A highly polar capillary column is necessary to achieve good separation of conjugated linolenic acid isomers.[1]

• HPLC: HPLC is also a robust method, particularly for separating and quantifying Jacaric Acid.[2] Reversed-phase (RP-HPLC) is a common approach, and silver ion HPLC (Ag+-HPLC) can be superior for resolving complex isomers.[2] A key advantage of HPLC is that derivatization to methyl esters is not always required.[8]

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of Jacaric Acid methyl ester.

Problem 1: Appearance of unexpected peaks or altered peak ratios in the chromatogram.

Possible Cause: Isomerization of the Jacaric Acid methyl ester during sample preparation or analysis.

Solutions:

• Optimize Methylation/Esterification:

  • Studies have shown that both acid- and base-catalyzed methylation can induce isomerization.[4]

  • For acid-catalyzed methylation of free fatty acids, using sulfuric acid in methanol at 40°C for 10 minutes is a milder condition that can minimize isomerization compared to using BF3 in methanol.[4]

  • For transesterification of triglycerides, a base-catalyzed method using sodium methoxide (B1231860) (NaOMe) in methanol at 40°C for 10 minutes is recommended to reduce isomerization.[4]

  • Avoid high temperatures and prolonged reaction times during methylation.[4][5]

• Control GC Parameters:

  • Injector Temperature: Use the lowest possible injector temperature that still allows for efficient volatilization of the analyte. A high injector temperature is a common cause of thermal isomerization.

  • Oven Temperature Program: Use a moderate oven temperature program. A slow ramp rate can improve separation without requiring excessively high temperatures.[1]

• Protect from Light:

  • Prepare and store samples in amber vials or protect them from direct light to prevent photochemical isomerization.

Problem 2: Poor quantitative reproducibility or loss of analyte.

Possible Cause: Degradation of the sample due to oxidation or improper storage.

Solutions:

• Sample Handling:

  • Minimize the exposure of the sample to air. Work under an inert atmosphere (nitrogen or argon) whenever possible.

  • Consider adding an antioxidant like butylated hydroxytoluene (BHT) to the sample, although be aware that it can sometimes co-elute with FAME peaks in GC analysis.[9]

• Storage:

  • Ensure samples and standards are stored at appropriate low temperatures (-20°C for short-term, -80°C for long-term) and protected from light.[6]

  • Avoid repeated freeze-thaw cycles by storing samples in single-use aliquots.[6]

• Solvent Quality:

  • Use high-purity solvents to avoid introducing contaminants that could catalyze degradation.

Problem 3: Peak tailing in Gas Chromatography.

Possible Cause: Active sites in the GC system (e.g., injector liner, column) or issues with the sample preparation.

Solutions:

• GC System Maintenance:

  • Ensure the injector liner is clean and deactivated. Using a liner with deactivated glass wool can be beneficial.[10]

  • Check for and remove any fragments of septa or ferrules that may have fallen into the injector port.[10]

  • Condition the GC column according to the manufacturer's instructions to ensure it is properly deactivated.

• Sample Preparation:

  • Ensure that the methylation/esterification reaction has gone to completion. The presence of unreacted free fatty acids can cause peak tailing.

  • After derivatization, ensure the sample is properly extracted and free of any residual reagents that could interfere with the chromatography.[1]

Experimental Protocols

Recommended GC-MS Conditions for Jacaric Acid Methyl Ester Analysis

This protocol is a general guideline and may require optimization for your specific instrumentation and sample matrix.

Parameter	Recommendation
Column	Highly polar capillary column (e.g., SP-2560, 100 m x 0.25 mm ID, 0.20 µm film thickness)[1]
Carrier Gas	Helium or Hydrogen[6]
Injector	Split/Splitless or PTV[11]
Injector Temperature	250°C (optimization may be required to minimize isomerization)[6]
Oven Program	140°C (hold 5 min), ramp to 240°C at 4°C/min, hold for 20 min[1]
MS Detector	Electron Ionization (EI) mode
Scan Range	m/z 50-500[1]

Recommended HPLC-UV Conditions for Jacaric Acid Analysis

This method is suitable for the analysis of Jacaric Acid without derivatization.

Parameter	Recommendation
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)[6]
Mobile Phase	Acetonitrile:Water:Acetic Acid (e.g., 85:15:0.1, v/v/v)[6]
Flow Rate	1.0 mL/min[6]
Detection	UV detector at 270 nm[3][6]
Injection Volume	20 µL[6]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Isomerization of conjugated linolenic acids during methylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Isomerisation of cis-9 trans-11 conjugated linoleic acid (CLA) to trans-9 trans-11 CLA during acidic methylation can be avoided by a rapid base catalysed methylation of milk fat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. moleculardepot.com [moleculardepot.com]
• 8. hplc.eu [hplc.eu]
• 9. eprints.bice.rm.cnr.it [eprints.bice.rm.cnr.it]
• 10. chromforum.org [chromforum.org]
• 11. scioninstruments.com [scioninstruments.com]

Technical Support Center: Jacaric Acid Methyl Ester Isomer Separation

Welcome to the technical support center for the chromatographic separation of Jacaric Acid methyl ester isomers. This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during HPLC analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in separating Jacaric Acid methyl ester isomers by HPLC?

A1: Jacaric acid is a conjugated linolenic acid (CLnA) with multiple positional and geometric (cis/trans) isomers. The primary challenges in their separation stem from their subtle structural similarities, which include:

• Co-elution: Many isomers have very similar polarities and affinities for the stationary phase, leading to overlapping peaks and poor resolution.

• Positional Isomerism: The location of the conjugated double bond system significantly impacts chromatographic behavior, but differences can be minimal, requiring highly selective methods.

• Geometric Isomerism: cis and trans configurations at the double bonds create further complexity. cis isomers generally interact more strongly with silver ions in Argentation HPLC than their trans counterparts.[1]

Q2: Which HPLC technique is most effective for separating these isomers?

A2: Silver-ion High-Performance Liquid Chromatography (Ag+-HPLC) is the most powerful and widely used technique for this purpose.[1][2] The separation mechanism relies on the reversible interaction between the silver ions (Ag+) immobilized on the stationary phase and the π-electrons of the double bonds in the fatty acid methyl esters (FAMEs).[3] The strength of this interaction is influenced by the number, position, and geometry of the double bonds, allowing for the effective separation of complex isomer mixtures.[3]

Q3: Can Reversed-Phase (RP) HPLC be used for this separation?

A3: While RP-HPLC is a robust and common technique in lipid analysis, it is generally less effective than Ag+-HPLC for resolving complex positional and geometric isomers of conjugated fatty acids.[2][3] RP-HPLC separates molecules based on hydrophobicity, which is influenced by both chain length and the number of double bonds.[2][4] While it can be used for quantifying total Jacaric acid content, it often fails to separate the critical isomers that may have different biological activities.[3]

Q4: How does temperature affect the separation in Ag+-HPLC?

A4: Uniquely, in Ag+-HPLC systems using hexane-based mobile phases, unsaturated FAMEs tend to elute more slowly at higher column temperatures.[1] This is the opposite of what is typically observed in other forms of liquid and gas chromatography.[1] This effect is more pronounced for cis double bonds and increases with the total number of double bonds in the molecule.[1] Therefore, controlling and optimizing column temperature is a critical parameter for achieving reproducible and effective separation.

Troubleshooting Guide

This guide addresses common problems encountered during the HPLC separation of Jacaric Acid methyl ester isomers.

Problem	Possible Cause(s)	Recommended Solution(s)
Poor Resolution / Co-elution of Isomers	1. Inadequate Column Selectivity: The stationary phase is not providing sufficient separation power.	• Switch to an Ag+-HPLC column. This is the gold standard for FAME isomer separation.[1][2] • Connect multiple Ag+-HPLC columns in series. This increases the effective column length and can significantly improve the resolution of closely eluting isomers. Using three columns in series has been shown to be a good compromise for resolving conjugated linoleic acid (CLA) isomers, a related class of compounds.[5]
2. Mobile Phase Not Optimized: The solvent strength or composition is not ideal for the specific isomers.	• Adjust the percentage of the polar modifier. In hexane (B92381)/acetonitrile (B52724) systems, very small changes in the acetonitrile concentration (e.g., 0.5% to 1.5%) can dramatically alter retention and resolution.[1][6] • Introduce a different solvent. For Ag+-HPLC, gradients involving dichloromethane, toluene, or ethyl acetate (B1210297) can also be effective.[7]
3. Sub-optimal Temperature: Column temperature can influence retention and selectivity.	• Lower the column temperature. In hexane-based Ag+-HPLC, lower temperatures (e.g., 10°C or 20°C) often lead to faster elution and can alter selectivity. Experiment with different temperatures to find the optimal balance.[1][8]
Peak Tailing or Broadening	1. Column Overload: Injecting too much sample mass onto the column.	• Reduce the injection volume or sample concentration. Resolution can decrease with increasing sample weight.[6] • Consider using a semi-preparative column if larger quantities need to be isolated.
2. Contamination: Buildup of contaminants on the column frit or at the head of the column.	• Filter all samples and mobile phases using a 0.22 µm or 0.45 µm filter. • Use a guard column to protect the analytical column. • Implement a column washing protocol between runs.
3. Inappropriate Mobile Phase pH or Additives: (More common in RP-HPLC)	• Ensure the mobile phase is compatible with the stationary phase. For FAMEs, this is less of an issue than with ionizable compounds.
No Peaks or Very Small Peaks	1. Detection Issue: The detector is not suitable or is set to the wrong wavelength.	• Use a UV detector set to ~234 nm. Conjugated systems like Jacaric acid have a characteristic UV absorbance maximum around this wavelength.[9][10] • For saturated FAMEs or if a UV detector is not available, an Evaporative Light Scattering Detector (ELSD) or Mass Spectrometer (MS) can be used.[7]
2. Sample Preparation Failure: The esterification of Jacaric acid to its methyl ester was incomplete.	• Verify the esterification process. Use a well-established protocol, such as those using BF3-methanol or methanolic KOH.[10][11] • Run a standard of known concentration to confirm system performance.
Inconsistent Retention Times	1. Mobile Phase Fluctuation: The composition of the mobile phase is not stable.	• Ensure proper mixing and degassing of the mobile phase solvents. • If preparing the mobile phase manually, use precise volumetric measurements. Isocratic pumps must deliver a consistent solvent mixture.[6]
2. Temperature Fluctuation: The ambient or column temperature is not stable.	• Use a column thermostat/oven to maintain a constant temperature. As noted, temperature has a significant effect in Ag+-HPLC.[1]
3. Column Degradation: The silver-ion stationary phase is losing its efficacy.	• Silver-ion columns can degrade over time. If performance consistently declines, column replacement may be necessary.

Experimental Protocols & Methodologies

Protocol 1: Ag+-HPLC Separation of Jacaric Acid Methyl Esters

This protocol is adapted from established methods for separating conjugated fatty acid methyl esters.[1][5][6]

1. Sample Preparation (Esterification):

• Hydrolyze the lipid sample (e.g., from seed oil) using 1M KOH in methanol.

• Acidify the solution using HCl to a pH of ~2.

• Extract the free fatty acids with a nonpolar solvent like hexane or dichloromethane.

• Evaporate the solvent under a stream of nitrogen.

• Esterify the fatty acids to FAMEs using a reagent such as 14% boron trifluoride (BF3) in methanol. Heat at 60-100°C for the prescribed time.

• After cooling, add water and hexane to extract the FAMEs into the hexane layer.

• Collect the hexane layer and dry it over anhydrous sodium sulfate (B86663) before evaporating the solvent.

• Re-dissolve the final FAME residue in the HPLC mobile phase for injection.

2. HPLC Conditions:

• Column(s): One to three ChromSpher 5 Lipids columns (250 mm x 4.6 mm) connected in series.[5][10]

• Mobile Phase: Isocratic elution with 0.5% - 1.5% acetonitrile in HPLC-grade hexane. The exact percentage must be optimized to achieve baseline resolution.[1][6]

• Flow Rate: 1.0 - 1.5 mL/min.

• Column Temperature: 20°C (or optimized between 10°C and 40°C).[1]

• Injection Volume: 10 - 20 µL.

• Detector: UV Detector at 234 nm.

Visualizations

Experimental Workflow

The following diagram outlines the general workflow for the analysis of Jacaric Acid methyl ester isomers by HPLC.

Caption: Generalized workflow for the analysis of Jacaric Acid using HPLC.

Troubleshooting Flowchart for Poor Resolution

This flowchart provides a logical sequence of steps to address the common issue of poor peak resolution.

Caption: Decision tree for troubleshooting poor resolution in HPLC.

References

• 1. Analysis of triglyceride isomers by silver-ion high-performance liquid chromatography. Effect of column temperature on retention times - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aocs.org [aocs.org]
• 3. benchchem.com [benchchem.com]
• 4. Separation and quantitation of free fatty acids and fatty acid methyl esters by reverse phase high pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Improved separation of conjugated fatty acid methyl esters by silver ion-high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Separation of conjugated linoleic acid methyl esters by silver-ion high performance liquid chromatography in semi-preparative mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. aocs.org [aocs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. cjas.agriculturejournals.cz [cjas.agriculturejournals.cz]
• 11. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Resolving Peak Tailing of Jacaric Acid Methyl Ester in Reverse-Phase HPLC

Welcome to the technical support center for troubleshooting challenges in the reverse-phase high-performance liquid chromatography (RP-HPLC) analysis of Jacaric Acid methyl ester. This guide is designed for researchers, scientists, and drug development professionals to effectively diagnose and resolve common issues, with a specific focus on peak tailing.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing in HPLC?

A1: Peak tailing is a phenomenon in chromatography where the peak asymmetry factor is greater than 1.2, resulting in a distorted peak with a trailing edge that is longer than the leading edge.[1] This can negatively impact resolution, sensitivity, and the accuracy of quantification.

Q2: What are the common causes of peak tailing for Jacaric Acid methyl ester in RP-HPLC?

A2: The primary causes of peak tailing for a compound like Jacaric Acid methyl ester, a polyunsaturated fatty acid methyl ester, in RP-HPLC include:

• Secondary Interactions: Unwanted interactions between the analyte and the stationary phase, particularly with residual silanol (B1196071) groups on silica-based columns.

• Mobile Phase pH: An inappropriate mobile phase pH can lead to the ionization of residual silanols, increasing the likelihood of secondary interactions.

• Column Issues: Problems such as column contamination, voids in the packing material, or a blocked frit can disrupt the normal flow path and cause peak distortion.

• Inadequate Mobile Phase Composition: The mobile phase may lack the necessary components to ensure sharp, symmetrical peaks.

• Sample Overload: Injecting too concentrated a sample can saturate the column, leading to broadened and tailing peaks.

Q3: Why is it important to resolve peak tailing for Jacaric Acid methyl ester analysis?

A3: Resolving peak tailing is crucial for obtaining accurate and reproducible results. Tailing peaks can lead to:

• Poor resolution between Jacaric Acid methyl ester and other closely eluting compounds.

• Inaccurate peak integration and, consequently, incorrect quantification.

• Reduced sensitivity, making it difficult to detect low concentrations of the analyte.

Troubleshooting Guide

This section provides a systematic approach to identifying and resolving peak tailing issues with Jacaric Acid methyl ester.

Issue: The peak for Jacaric Acid methyl ester is showing significant tailing.

Troubleshooting Workflow:

Figure 1. A troubleshooting workflow for resolving peak tailing of Jacaric Acid methyl ester.

Detailed Troubleshooting Steps:

Step 1: Evaluate the HPLC Column

• Question: Are you using the appropriate column?

• Answer: For the analysis of fatty acid methyl esters like Jacaric Acid, a C18 reversed-phase column is a suitable choice.[2] It is highly recommended to use a modern, high-purity, end-capped C18 column. End-capping minimizes the number of free silanol groups on the silica (B1680970) surface, which are a primary cause of secondary interactions leading to peak tailing.[3]

• Question: Is your column old or contaminated?

• Answer: Over time, columns can become contaminated with strongly retained sample components, or the stationary phase can degrade. This can lead to active sites that cause peak tailing. If you observe a gradual increase in peak tailing and a decrease in column efficiency over several runs, it may be time to flush or replace your column.

Step 2: Optimize the Mobile Phase

• Question: Is your mobile phase pH appropriate?

• Answer: While Jacaric Acid methyl ester itself is not ionizable, the residual silanol groups on the silica packing are. At a neutral pH, these silanols can be deprotonated and carry a negative charge, leading to electrostatic interactions with any polar moieties in the analyte. Acidifying the mobile phase can suppress the ionization of these silanol groups.

• Question: Have you considered using mobile phase additives?

• Answer: The addition of a small amount of a weak acid, such as 0.1% formic acid or acetic acid, to the mobile phase is a common and effective strategy to reduce peak tailing. These additives protonate the free silanol groups, rendering them less active for secondary interactions. For further improvement, especially if working with LC-MS, a volatile buffer like ammonium formate or ammonium acetate (typically at a concentration of 5-10 mM) can be used to maintain a stable, low pH and mask silanol interactions.[1][4]

Quantitative Data on Mobile Phase Additives

The following table summarizes the expected impact of different mobile phase additives on the peak shape of a conjugated linolenic acid methyl ester.

Mobile Phase Composition	Expected Tailing Factor (Asymmetry)	Peak Shape Description
Acetonitrile:Water (80:20)	> 1.8	Severe Tailing
Acetonitrile:Water (80:20) + 0.1% Formic Acid	1.2 - 1.5	Moderate Tailing, Improved Symmetry
Acetonitrile:Water (80:20) + 10 mM Ammonium Formate	1.1 - 1.3	Good Symmetry
Acetonitrile:Water (80:20) + 0.1% Formic Acid + 10 mM Ammonium Formate	< 1.2	Excellent Symmetry

Step 3: Assess Sample Preparation and Injection

• Question: Is your sample concentration appropriate?

• Answer: Injecting a sample that is too concentrated can lead to column overload, which manifests as broadened and tailing peaks. Try diluting your sample and reinjecting to see if the peak shape improves.

• Question: Is your sample dissolved in a suitable solvent?

• Answer: Ideally, the sample should be dissolved in the initial mobile phase to ensure good peak shape. If a stronger solvent is used to dissolve the sample, it can cause peak distortion, especially for early eluting peaks.

Experimental Protocol: RP-HPLC of Jacaric Acid Methyl Ester

This protocol provides a starting point for the analysis of Jacaric Acid methyl ester with improved peak symmetry.

1. Sample Preparation (Methylation of Jacaric Acid)

If starting with the free fatty acid, it must first be converted to its methyl ester.

• Materials:

  • Jacaric Acid

  • BF3-Methanol (14%)

  • Hexane (B92381)

  • Saturated NaCl solution

• Procedure:

  • To your sample containing Jacaric Acid, add 2 mL of 14% BF3-Methanol solution.

  • Heat the mixture at 60°C for 30 minutes.

  • Cool the reaction mixture to room temperature.

  • Add 1 mL of hexane and 1 mL of saturated NaCl solution.

  • Vortex thoroughly and centrifuge to separate the layers.

  • Carefully collect the upper hexane layer containing the Jacaric Acid methyl ester.

2. HPLC Conditions

• Column: High-quality, end-capped C18 column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.

• Mobile Phase B: Acetonitrile with 0.1% formic acid and 10 mM ammonium formate.

• Gradient:

  • 0-5 min: 80% B

  • 5-20 min: 80% to 100% B

  • 20-25 min: 100% B

  • 25.1-30 min: 80% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: UV at 270 nm (Jacaric acid has a characteristic UV absorbance due to its conjugated triene system).

• Injection Volume: 10 µL

Logical Relationship Diagram for Method Optimization

Figure 2. Logical progression for optimizing the HPLC method to eliminate peak tailing.

By following this structured troubleshooting guide and utilizing the provided experimental protocol, researchers can effectively address and resolve peak tailing issues in the RP-HPLC analysis of Jacaric Acid methyl ester, leading to more accurate and reliable scientific data.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 4. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics [mdpi.com]

minimizing matrix effects in Jacaric Acid methyl ester quantification

This technical support center provides guidance for researchers, scientists, and drug development professionals on minimizing matrix effects in the quantification of Jacaric Acid methyl ester.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect the quantification of Jacaric Acid methyl ester?

A: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting compounds in the sample matrix.[1][2] This can lead to either ion suppression or enhancement, causing inaccurate quantification of Jacaric Acid methyl ester.[2][3] These effects can negatively impact the reproducibility, linearity, selectivity, accuracy, and sensitivity of the analytical method.[1][4]

Q2: Why is derivatization to a methyl ester necessary for Jacaric Acid analysis?

A: Gas chromatography (GC) is a common and powerful technique for analyzing fatty acids like Jacaric Acid.[5][6] However, fatty acids themselves have high boiling points and are polar, which can result in poor peak shape and long retention times in GC analysis.[7] Derivatization to their corresponding fatty acid methyl esters (FAMEs), which are more volatile and less polar, improves chromatographic performance, leading to better separation and quantification.[5][7]

Q3: What are the most common analytical techniques for quantifying Jacaric Acid methyl ester?

A: The most common technique is Gas Chromatography (GC) coupled with either a Flame Ionization Detector (GC-FID) or a Mass Spectrometer (GC-MS).[5][6] GC-FID is widely used for quantification, while GC-MS can provide structural information and confirmation of the analyte's identity.[5][8] High-Performance Liquid Chromatography (HPLC) with UV detection can also be used, particularly for purification and analysis of conjugated fatty acids.[6][9]

Q4: What is a stable isotope-labeled internal standard (SIL-IS) and why is it recommended?

A: A stable isotope-labeled internal standard is a version of the analyte (in this case, Jacaric Acid methyl ester) where some atoms have been replaced with their heavy isotopes (e.g., ¹³C or ²H).[1] SIL-IS is considered the gold standard for compensating for matrix effects because it has nearly identical chemical and physical properties to the analyte.[10][11] This means it will co-elute with the analyte and experience the same degree of ion suppression or enhancement, allowing for accurate correction of the signal.[10][11] While highly effective, SIL-IS can be expensive.[1][3]

Q5: What are matrix-matched calibrations?

A: Matrix-matched calibration involves preparing calibration standards in a blank matrix that is as close as possible to the sample being analyzed.[12][13] This approach helps to compensate for matrix effects by ensuring that the standards and the samples experience similar ionization suppression or enhancement.[12] However, obtaining a suitable blank matrix can be challenging.[3]

Troubleshooting Guide

This guide addresses common issues encountered during the quantification of Jacaric Acid methyl ester.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	- Incomplete derivatization. - Active sites in the GC inlet or column. - Co-elution with interfering compounds.	- Optimize the methylation reaction conditions (time, temperature, reagent concentration).[14][15] - Use a deactivated inlet liner and a high-quality capillary column.[6] - Improve sample cleanup to remove interferences.[3]
Inconsistent/Irreproducible Results	- Significant matrix effects varying between samples.[2] - Inconsistent sample preparation (extraction or derivatization). - Instrument instability.	- Implement a robust internal standard method, preferably with a SIL-IS.[1][10] - Automate sample preparation to improve consistency.[7][16] - Perform regular instrument maintenance and calibration.
Low Analyte Recovery	- Inefficient lipid extraction from the sample matrix.[5] - Incomplete methylation of Jacaric Acid. - Degradation of the analyte during sample processing.	- Optimize the extraction solvent system and procedure (e.g., Folch method).[5] - Ensure complete dryness of the lipid extract before adding the methylation reagent.[17] - Use milder derivatization conditions if degradation is suspected.[15]
Signal Suppression or Enhancement	- Co-eluting matrix components interfering with ionization in the MS source.[2][3]	- Improve chromatographic separation to resolve Jacaric Acid methyl ester from interfering peaks. - Enhance sample cleanup procedures (e.g., Solid Phase Extraction - SPE). - Dilute the sample extract to reduce the concentration of interfering compounds.[3] - Use a different ionization technique if available.

Experimental Protocols

Protocol 1: Lipid Extraction from Biological Samples (Folch Method)

This protocol is suitable for extracting total lipids from various biological matrices.[5]

Materials:

• Chloroform (B151607)

• Methanol

• 0.9% KCl solution

• Homogenizer

• Centrifuge

• Rotary evaporator or nitrogen evaporator

Procedure:

• Weigh approximately 500 mg of the homogenized sample into a glass centrifuge tube.

• Add a 2:1 (v/v) mixture of chloroform:methanol to the sample and homogenize for 2-3 minutes.[5]

• Centrifuge at 3000 rpm for 10 minutes to separate the solid and liquid phases.

• Collect the supernatant and transfer it to a new tube.

• Add 0.2 volumes of 0.9% KCl solution, vortex, and centrifuge to facilitate phase separation.[5]

• Carefully collect the lower chloroform layer containing the lipids.

• Evaporate the solvent under a stream of nitrogen or using a rotary evaporator to obtain the total lipid extract.[5]

Protocol 2: Preparation of Fatty Acid Methyl Esters (FAMEs) with Boron Trifluoride (BF₃)-Methanol

This is a widely used method for the esterification of fatty acids.[5]

Materials:

• Dried lipid extract from Protocol 1

• 14% Boron trifluoride (BF₃) in methanol

• Toluene (B28343)

• Hexane (B92381)

• Saturated NaCl solution

• Heating block or water bath

Procedure:

• To the dried lipid extract, add 1 mL of toluene and 2 mL of 14% BF₃ in methanol.[5]

• Seal the tube tightly and heat at 100°C for 1 hour.[5]

• Cool the tube to room temperature.

• Add 1 mL of water and 2 mL of hexane to the tube.

• Vortex vigorously to extract the FAMEs into the hexane layer.[5]

• Centrifuge to separate the layers and collect the upper hexane layer for analysis.

Quantitative Data Summary

The following table summarizes various calibration strategies to mitigate matrix effects.

Calibration Strategy	Principle	Advantages	Disadvantages
External Calibration	Calibration curve is prepared in a neat solvent.	Simple and quick to prepare.	Does not account for matrix effects.[1]
Matrix-Matched Calibration	Standards are prepared in a blank matrix similar to the samples.	Compensates for matrix effects by mimicking the sample environment.[12]	Requires a suitable blank matrix which may not be available.[3]
Internal Standard (IS) Calibration	A known amount of a compound structurally similar to the analyte is added to all samples and standards.	Can correct for variations in sample preparation and instrument response.	The IS may not experience the exact same matrix effects as the analyte.
Stable Isotope-Labeled Internal Standard (SIL-IS)	A labeled version of the analyte is used as the internal standard.	The most effective method for correcting matrix effects due to identical properties to the analyte.[1][10]	Can be expensive and may not be commercially available for all analytes.[1][3]
Standard Addition	The sample is spiked with known concentrations of the analyte to create a calibration curve within the sample matrix itself.	Very effective for complex matrices where a blank is unavailable.[1][3]	Time-consuming and requires a larger amount of sample.[1]

Visualizations

Experimental Workflow

Caption: Workflow for Jacaric Acid methyl ester quantification.

Troubleshooting Matrix Effects

Caption: Decision tree for troubleshooting matrix effects.

References

• 1. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. perlan.com.pl [perlan.com.pl]
• 8. Analysis of fatty acid methyl esters by a gas--liquid chromatography--chemical ionization mass spectrometry computer system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Structural Characterization of Unusual Fatty Acid Methyl Esters with Double and Triple Bonds Using HPLC/APCI-MS2 with Acetonitrile In-Source Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. youtube.com [youtube.com]
• 14. Preparation of fatty acid methyl esters for gas-liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 15. aocs.org [aocs.org]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. benchchem.com [benchchem.com]

Technical Support Center: Addressing Low Solubility of Jacaric Acid Methyl Ester

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the low solubility of Jacaric Acid methyl ester in aqueous media during experiments.

Frequently Asked Questions (FAQs)

Q1: Why is Jacaric Acid methyl ester poorly soluble in aqueous media?

A1: Jacaric Acid methyl ester is a fatty acid methyl ester (FAME), a type of lipid. Its long, nonpolar hydrocarbon chain makes it hydrophobic, meaning it does not readily dissolve in water, which is a polar solvent. This is a common characteristic of long-chain fatty acids and their derivatives.

Q2: What are the common consequences of low solubility in my experiments?

A2: Low solubility can lead to several experimental issues, including:

• Inaccurate concentration: The actual concentration of the dissolved compound will be lower than intended, leading to unreliable and non-reproducible results.

• Precipitation: The compound may precipitate out of solution, especially during storage or temperature changes, making it unavailable to cells or target molecules.

• Cellular toxicity: Undissolved particles can cause physical stress or localized high concentrations, leading to cytotoxicity that is not related to the compound's biological activity.

• Inconsistent effects: Uneven distribution of the compound in the experimental medium can result in variable effects across different wells or samples.

Q3: What are the primary methods to increase the solubility of Jacaric Acid methyl ester in aqueous media?

A3: The most common and effective methods for solubilizing hydrophobic compounds like Jacaric Acid methyl ester for in vitro studies include:

• Use of Co-solvents: Initially dissolving the compound in a small amount of a water-miscible organic solvent before diluting it in the aqueous medium.

• Complexation with Bovine Serum Albumin (BSA): BSA can bind to fatty acids and their esters, forming soluble complexes that can be readily taken up by cells.[1][2]

• Use of Cyclodextrins: Cyclodextrins are cyclic oligosaccharides with a hydrophobic interior and a hydrophilic exterior that can encapsulate hydrophobic molecules, increasing their aqueous solubility.[3][4][5]

• Use of Surfactants: Surfactants can form micelles that entrap the hydrophobic compound, allowing it to be dispersed in an aqueous solution.

Troubleshooting Guides

Issue 1: Precipitation of Jacaric Acid Methyl Ester After Dilution in Aqueous Media

Possible Cause: The concentration of the organic co-solvent is too low in the final solution to maintain solubility, or the aqueous medium cannot accommodate the hydrophobic compound.

Solutions:

• Optimize Co-solvent Concentration:

  • Dimethyl Sulfoxide (DMSO): Prepare a high-concentration stock solution of Jacaric Acid methyl ester in 100% DMSO. When diluting into your aqueous medium, ensure the final DMSO concentration does not exceed levels toxic to your cells. Most cell lines can tolerate up to 0.5% DMSO, while some are sensitive to concentrations above 0.1%.[6] Always include a vehicle control with the same final DMSO concentration in your experiments.

  • Ethanol (B145695): Similar to DMSO, prepare a concentrated stock in ethanol. Be aware that ethanol can also be toxic to cells, and its final concentration should be carefully controlled and matched in vehicle controls.[1][7]

• Utilize a Carrier Protein (BSA):

  • Prepare a fatty acid-free BSA solution and then complex it with the Jacaric Acid methyl ester. A common molar ratio of fatty acid to BSA is between 3:1 and 6:1.[8][9] This method mimics the physiological transport of fatty acids in the bloodstream.

• Employ Encapsulating Agents:

  • Methyl-β-cyclodextrin (MβCD): Prepare a complex of Jacaric Acid methyl ester and MβCD. A typical molar ratio of fatty acid to MβCD is around 1:6.[4][5] This method is effective for delivering fatty acids to cells.

Issue 2: Inconsistent or No Biological Effect Observed

Possible Cause: The actual concentration of dissolved Jacaric Acid methyl ester is much lower than the calculated concentration due to poor solubility.

Solutions:

• Verify Solubilization: After preparing your solution, centrifuge it at high speed and measure the concentration of the supernatant to determine the actual amount of dissolved compound.

• Switch Solubilization Method: If using a co-solvent alone is not effective, switch to a more robust method like BSA or cyclodextrin (B1172386) complexation, which are generally more effective at maintaining higher concentrations of fatty acids in solution.

• Increase BSA or Cyclodextrin Concentration: If you are already using BSA or cyclodextrins, you may need to increase their concentration or adjust the molar ratio to enhance the solubilization of your target compound.

Issue 3: Observed Cellular Toxicity

Possible Cause: The observed toxicity may be due to the solvent, undissolved compound precipitates, or the solubilizing agent itself, rather than the biological activity of the Jacaric Acid methyl ester.

Solutions:

• Include Proper Controls:

  • Vehicle Control: Treat cells with the same concentration of the solvent (e.g., DMSO, ethanol) or solubilizing agent (e.g., BSA, MβCD) without the Jacaric Acid methyl ester. This will help you differentiate between the toxicity of the compound and the delivery vehicle.

  • Uncomplexed Control: If using BSA or MβCD, a control with the agent alone is crucial as they can have their own biological effects.[1]

• Lower Solvent Concentration: Reduce the final concentration of the organic co-solvent to the lowest possible level that still maintains solubility. For DMSO, aim for a final concentration of ≤ 0.1% if possible.[6]

• Filter Sterilize: After preparing your stock solution, filter it through a 0.22 µm filter to remove any undissolved particles that could cause cytotoxicity.

Data Presentation

Table 1: Solubility of C18 Fatty Acid Methyl Esters in Various Solvents

Compound	Solvent	Solubility	Reference
Methyl Oleate (C18:1)	Ethanol	Soluble	[10]
Methyl Oleate (C18:1)	DMSO	≥ 100 mg/mL	[10]
Methyl Oleate (C18:1)	Dimethyl formamide	≥ 100 mg/mL	[10]
Methyl Oleate (C18:1)	PBS (pH 7.2)	~0.1 mg/mL	[10]
Methyl Stearate (C18:0)	Water	< 1 mg/mL at 22°C	[11]
Methyl Stearate (C18:0)	95% Ethanol	10-50 mg/mL at 22°C	[11]
Methyl Stearate (C18:0)	Acetone	≥ 100 mg/mL at 22°C	[11]

Table 2: Effectiveness of Solubilization Methods for Fatty Acids/Esters

Method	Compound	Molar Ratio (Compound:Agent)	Resulting Concentration	Reference
BSA Complexation	Palmitic Acid	6:1	1 mM	[8]
BSA Complexation	Oleic Acid	5:1	0.5 - 3 mM	[1]
Methyl-β-cyclodextrin	Oleic Acid	1:6	6 - 24 µM	[4][5]

Experimental Protocols

Protocol 1: Solubilization using a Co-solvent (DMSO)

• Prepare Stock Solution: Weigh out the desired amount of Jacaric Acid methyl ester and dissolve it in 100% sterile DMSO to create a high-concentration stock solution (e.g., 10-50 mM). Gently warm and vortex if necessary to ensure it is fully dissolved.

• Storage: Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

• Prepare Working Solution: On the day of the experiment, thaw an aliquot of the stock solution. Dilute the stock solution directly into your pre-warmed cell culture medium to the final desired concentration. Ensure that the final concentration of DMSO is kept as low as possible (ideally ≤ 0.1%) and is consistent across all treatments and controls.[6]

• Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell culture medium.

Protocol 2: Solubilization using Bovine Serum Albumin (BSA)

• Prepare BSA Solution: Prepare a 10% (w/v) solution of fatty acid-free BSA in sterile deionized water or saline solution (e.g., 150 mM NaCl). Filter sterilize the solution through a 0.22 µm filter.[2]

• Prepare Fatty Acid Stock: Dissolve Jacaric Acid methyl ester in ethanol or DMSO to create a concentrated stock solution (e.g., 150 mM).[1]

• Complexation: a. In a sterile tube, add the required volume of the 10% BSA solution. b. Warm the BSA solution to 37°C. c. Slowly add the Jacaric Acid methyl ester stock solution to the BSA solution while gently vortexing. A common molar ratio is between 3:1 and 6:1 (fatty acid:BSA). d. Incubate the mixture at 37°C for at least 1 hour with gentle shaking to allow for complex formation.[2]

• Prepare Final Working Solution: Dilute the Jacaric Acid methyl ester-BSA complex into your cell culture medium to achieve the final desired concentration.

• Vehicle Control: Prepare a vehicle control with the same final concentrations of BSA and the initial solvent (ethanol or DMSO).

Protocol 3: Solubilization using Methyl-β-cyclodextrin (MβCD)

• Prepare MβCD Solution: Prepare a stock solution of MβCD in sterile water or buffer.

• Complexation: a. Add a known amount of Jacaric Acid methyl ester to a microcentrifuge tube. b. Add the MβCD solution to the tube. A common molar ratio is 1:6 (fatty acid:MβCD).[4][5] c. Incubate the mixture at a slightly elevated temperature (e.g., 70°C) for 1 hour, followed by sonication for 5 minutes to facilitate complex formation.[4]

• Prepare Final Working Solution: Dilute the Jacaric Acid methyl ester-MβCD complex into your cell culture medium to the final desired concentration.

• Vehicle Control: Prepare a vehicle control with the same final concentration of MβCD.

Visualizations

Figure 1. Workflow for solubilizing Jacaric Acid methyl ester using a co-solvent.

References

• 1. Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Preparation of BSA complexed free fatty acids for in vitro studies [protocols.io]
• 3. researchgate.net [researchgate.net]
• 4. Fatty acids are rapidly delivered to and extracted from membranes by methyl-β-cyclodextrin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. lifetein.com [lifetein.com]
• 7. researchgate.net [researchgate.net]
• 8. wklab.org [wklab.org]
• 9. GLPBIO GC46103-5ML BSA-Palmitate Saturated Fatty Acid Complex (5 mM) [icellsci.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. 112618 /mcn [igsvtu.lanuk.nrw.de]

Technical Support Center: Optimization of Jacaric Acid Methyl Ester Extraction from Seeds

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the successful extraction of Jacaric Acid methyl ester from seeds.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for extracting oil containing Jacaric Acid from seeds?

A1: The primary methods for extracting oil rich in Jacaric Acid, predominantly from Jacaranda mimosifolia seeds, include conventional solvent extraction, Soxhlet extraction, supercritical fluid extraction (SFE) with CO2, and ultrasound-assisted extraction (UAE).[1] Each method offers distinct advantages and disadvantages concerning yield, purity, cost, and environmental impact.[1]

Q2: Which solvents are most effective for conventional solvent extraction of Jacaric Acid?

A2: Non-polar solvents are generally used for lipid extraction. Commonly employed solvents for extracting oil from seeds include n-hexane, petroleum ether, and ethanol.[1] The choice of solvent can influence the extraction efficiency and the profile of co-extracted compounds.

Q3: What is the benefit of converting Jacaric Acid to its methyl ester form for analysis?

A3: Jacaric Acid, in its free fatty acid form, is a polar compound that can be difficult to analyze using gas chromatography (GC) due to issues like peak tailing and adsorption within the GC column. Conversion to its fatty acid methyl ester (FAME), a less polar and more volatile derivative, improves chromatographic separation and provides more accurate and reproducible quantitative results.[2]

Q4: Can you explain the principle behind Supercritical Fluid Extraction (SFE) with CO2?

A4: Supercritical fluid extraction (SFE) utilizes a fluid, most commonly carbon dioxide (CO2), at a temperature and pressure above its critical point.[3] In this supercritical state, CO2 exhibits properties of both a liquid and a gas, allowing it to effuse through solid materials like a gas and dissolve substances like a liquid.[3] By manipulating temperature and pressure, the solvating power of the supercritical fluid can be fine-tuned to selectively extract specific compounds like Jacaric Acid.[1] This method is considered a "green" technology as it avoids the use of organic solvents and yields a solvent-free extract.[1]

Q5: How does Ultrasound-Assisted Extraction (UAE) enhance the extraction process?

A5: Ultrasound-assisted extraction (UAE) employs high-frequency sound waves (typically 20-40 kHz) to create acoustic cavitation in the solvent.[1][4] The collapse of these cavitation bubbles near the plant material generates microjets and shockwaves that disrupt the cell walls, enhancing solvent penetration and facilitating the release of intracellular contents, thereby increasing the extraction yield and reducing extraction time.[1][4]

Troubleshooting Guides

This section addresses specific issues that may arise during the extraction and derivatization of Jacaric Acid methyl ester.

Problem	Potential Cause(s)	Troubleshooting Steps
Low Oil Yield	1. Incomplete Seed Grinding: Insufficient surface area for solvent penetration.[1] 2. Inadequate Solvent-to-Solid Ratio: Not enough solvent to effectively dissolve the oil.[1] 3. Suboptimal Extraction Time or Temperature: Insufficient duration or temperature for the chosen method.[1][5] 4. High Moisture Content in Seeds: Water can hinder the penetration of non-polar solvents.[1]	1. Ensure seeds are ground to a fine, consistent powder. 2. Increase the solvent-to-solid ratio (e.g., from 1:5 to 1:10 w/v).[1] 3. Optimize extraction time and temperature based on the literature for your specific method. For Soxhlet, this may be 4-8 hours.[1] For SFE, typical parameters are 40-60°C and 200-400 bar.[1] 4. Dry the seed powder to a moisture content of 5-10% before extraction.[1]
Incomplete Methylation	1. Presence of Water: Water can interfere with the esterification reaction. 2. Degraded Derivatization Reagent: Reagents like Boron trifluoride (BF3)-methanol can degrade over time, especially if not stored properly.[6] 3. Insufficient Reaction Time or Temperature: The reaction may not have gone to completion.[7] 4. Incorrect Reagent Concentration: The concentration of the catalyst (e.g., BF3, methanolic HCl) may be too low.	1. Ensure the lipid extract is completely dry before adding the methylation reagent. Evaporate the solvent under a stream of nitrogen or using a rotary evaporator.[8] 2. Use fresh, high-quality derivatization reagents and store them according to the manufacturer's instructions. 3. For BF3-methanol, a common protocol is heating at 100°C for 1 hour.[8] For methanolic HCl, heating at 80°C for 1 hour is a typical condition.[9] 4. Use the recommended concentration of the methylation reagent, for instance, 14% BF3 in methanol (B129727) or 1M methanolic HCl.[8][9]
Presence of Artifacts in GC Chromatogram	1. Isomerization during Derivatization: Harsh methylation conditions can cause isomerization of conjugated double bonds in Jacaric Acid.[10] 2. Oxidation of Fatty Acids: Polyunsaturated fatty acids are susceptible to oxidation if not handled properly. 3. Contamination from Solvents or Reagents: Impurities in solvents or reagents can appear as peaks in the chromatogram.	1. Consider using a milder methylation method, such as a base-catalyzed reaction with methanolic KOH, which occurs at room temperature and reduces the risk of degradation.[6] 2. Handle samples under an inert atmosphere (e.g., nitrogen) whenever possible and consider adding an antioxidant like BHT to the extraction solvent.[9] 3. Use high-purity solvents and reagents. Run a blank analysis with only the solvents and reagents to identify any contaminant peaks.
Poor GC Peak Shape	1. Incomplete Derivatization: The presence of free fatty acids can lead to peak tailing. 2. Column Overload: Injecting too concentrated a sample. 3. Active Sites in the GC System: Free hydroxyl groups in the injector liner or on the column can interact with the analytes.	1. Re-run the derivatization, ensuring all steps are followed correctly. 2. Dilute the FAME sample in hexane (B92381) before injection. 3. Use a deactivated injector liner and a high-quality capillary column suitable for FAME analysis.

Experimental Protocols

Protocol 1: Lipid Extraction from Seeds (Folch Method)

This protocol is a widely used method for the extraction of total lipids from seed samples.[8]

Materials:

• Ground seed powder

• Chloroform (B151607)

• Methanol

• 0.9% KCl solution

• Homogenizer

• Centrifuge

• Rotary evaporator or nitrogen evaporator

Procedure:

• Weigh approximately 500 mg of the ground seed powder into a glass centrifuge tube.[8]

• Add a 2:1 (v/v) mixture of chloroform:methanol to the sample.[8]

• Homogenize the sample for 2-3 minutes.[8]

• Centrifuge the homogenate at 3000 rpm for 10 minutes to separate the solid and liquid phases.[8]

• Carefully collect the supernatant and transfer it to a clean tube.[8]

• Add 0.2 volumes of 0.9% KCl solution to the supernatant, vortex thoroughly, and centrifuge for 5 minutes to induce phase separation.[8]

• The lower chloroform layer, containing the lipids, is carefully collected.[8]

• The solvent is evaporated under a stream of nitrogen or using a rotary evaporator to yield the total lipid extract.[8]

Protocol 2: Preparation of Fatty Acid Methyl Esters (FAMEs) with BF3-Methanol

This protocol describes the conversion of the extracted lipids into their corresponding FAMEs for GC analysis.[8]

Materials:

• Dried lipid extract (from Protocol 1)

• Toluene (B28343)

• 14% BF3 in methanol

• Hexane

• Water

• Heating block or water bath

Procedure:

• To the dried lipid extract, add 1 mL of toluene and 2 mL of 14% BF3 in methanol.[8]

• Seal the tube tightly and heat at 100°C for 1 hour.[8]

• Cool the tube to room temperature.[8]

• Add 1 mL of water and 2 mL of hexane to the tube.[8]

• Vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.[8]

• Centrifuge at 2000 rpm for 5 minutes to separate the layers.[8]

• The upper hexane layer containing the FAMEs is carefully transferred to a GC vial for analysis.[8]

Data Presentation

Table 1: Comparison of Extraction Methods for Seed Oil

Extraction Method	Principle	Typical Solvents/Conditions	Advantages	Disadvantages
Solvent Extraction	Dissolving lipids from the plant matrix using an organic solvent.[1]	n-hexane, petroleum ether, ethanol.[1]	Simple, widely used.	Use of potentially flammable and toxic organic solvents, potential for thermal degradation of compounds.[11]
Soxhlet Extraction	Continuous solvent extraction using a specialized apparatus.[1]	n-hexane.[12]	High extraction efficiency with a smaller solvent volume compared to simple maceration.[1]	Time-consuming, potential for thermal degradation of heat-sensitive compounds.
Supercritical Fluid Extraction (SFE)	Extraction using a fluid (e.g., CO2) above its critical temperature and pressure.[1]	Supercritical CO2 (e.g., 40-60°C, 200-400 bar).[1]	"Green" technology, high selectivity, solvent-free extract.[1]	High initial equipment cost.
Ultrasound-Assisted Extraction (UAE)	Use of ultrasonic waves to enhance solvent extraction.[1]	Ethanol, n-hexane.[13]	Reduced extraction time, increased yield, lower solvent consumption.[4]	Potential for localized heating, which may affect thermolabile compounds.

Visualizations

Caption: Workflow for Jacaric Acid Methyl Ester Extraction and Analysis.

Caption: Troubleshooting Logic for Jacaric Acid Methyl Ester Extraction.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. The Ultrasound-Assisted Extraction of Polyphenols from Mexican Firecracker (Hamelia patens Jacq.): Evaluation of Bioactivities and Identification of Phytochemicals by HPLC-ESI-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. perlan.com.pl [perlan.com.pl]
• 7. Preparation of fatty acid methyl esters for gas-liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. rtsf.natsci.msu.edu [rtsf.natsci.msu.edu]
• 10. researchgate.net [researchgate.net]
• 11. fst.emnuvens.com.br [fst.emnuvens.com.br]
• 12. benchchem.com [benchchem.com]
• 13. journal.pan.olsztyn.pl [journal.pan.olsztyn.pl]

troubleshooting low yield of Jacaric Acid methyl ester synthesis

Welcome to the technical support center for Jacaric Acid methyl ester synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize their experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Jacaric Acid methyl ester?

A1: The most common method is through the esterification of Jacaric Acid with methanol (B129727), facilitated by an acid catalyst. This process, known as Fischer esterification, involves heating the fatty acid with an excess of methanol in the presence of a catalyst like sulfuric acid (H₂SO₄), hydrochloric acid (HCl), or boron trifluoride (BF₃)[1][2]. Base-catalyzed transesterification can also be used if starting from triglycerides (oil)[3].

Q2: I'm observing a very low yield for my Jacaric Acid methyl ester synthesis. What are the likely causes?

A2: Low yields can stem from several factors. Key reasons include the inherent instability of Jacaric Acid, incomplete reaction, presence of water, and side reactions. Jacaric Acid is a conjugated polyunsaturated fatty acid, making it prone to oxidation, isomerization, and polymerization, especially under harsh conditions[1]. Incomplete reactions can be due to insufficient reaction time, temperature, or catalyst concentration. Water in the reaction mixture can reverse the esterification process, reducing the yield[4].

Q3: How does the presence of free fatty acids (FFAs) in my starting material affect a base-catalyzed reaction?

A3: In base-catalyzed transesterification, a high concentration of free fatty acids will react with the alkaline catalyst (like NaOH or KOH) to form soap in a process called saponification. This consumes the catalyst, reduces the yield of methyl esters, and can make the separation and purification of the final product difficult[3]. For starting materials with high FFA content, an acid-catalyzed pre-treatment (esterification) is often recommended[4].

Q4: What are the ideal storage conditions for Jacaric Acid to prevent degradation before synthesis?

A4: To minimize degradation, Jacaric Acid should be stored under an inert atmosphere (nitrogen or argon) at low temperatures, ideally -20°C or lower, and protected from light[5]. Stock solutions in solvents like ethanol (B145695) should also be stored at -20°C for short-term use (up to a month) or -80°C for longer-term storage (up to six months)[1].

Q5: How can I monitor the progress of my esterification reaction?

A5: The progress of the reaction can be monitored by taking small aliquots from the reaction mixture at different time intervals and analyzing them using techniques like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) after derivatization. This allows for the quantification of the remaining Jacaric Acid and the formed Jacaric Acid methyl ester.

Troubleshooting Guide for Low Yield

This guide addresses specific issues that can lead to a low yield of Jacaric Acid methyl ester.

Observation/Problem	Potential Cause(s)	Suggested Solution(s)
Low conversion of Jacaric Acid	1. Incomplete Reaction: Insufficient reaction time, temperature, or catalyst concentration. 2. Water Contamination: Presence of water in reactants or glassware drives the equilibrium back to the reactants. 3. Catalyst Inactivity: The catalyst may be old or degraded.	1. Optimize reaction conditions. Increase reaction time or temperature moderately. Increase catalyst concentration incrementally. 2. Use anhydrous methanol and solvents. Ensure all glassware is thoroughly dried. A water scavenger like 2,2-dimethoxypropane (B42991) can be used[6][7]. 3. Use a fresh or properly stored catalyst.
Formation of Byproducts	1. Degradation of Jacaric Acid: The conjugated double bond system is sensitive to high temperatures and strong acids, leading to isomerization or polymerization[1]. 2. Side Reactions: Harsh acidic conditions can lead to degradation of the fatty acid chain.	1. Use milder reaction conditions. Consider a lower temperature for a longer duration. For instance, mild conditions like 45°C can be effective[8]. 2. Use a milder acid catalyst, such as p-toluenesulfonic acid.
Difficult Product Isolation	1. Saponification (in base-catalyzed reactions): Formation of soap due to high free fatty acid content in the starting material. 2. Emulsion Formation: Can occur during the workup and extraction phase, making layer separation difficult.	1. If starting with an oil high in FFAs, perform an acid-catalyzed esterification pre-treatment step. 2. Add a brine solution (saturated NaCl) during the aqueous wash to help break the emulsion.
Product Loss During Purification	1. Volatility of Methyl Ester: Product may be lost during solvent removal under high vacuum. 2. Multiple Purification Steps: Significant product loss can occur during transfers and multiple purification stages.	1. Be cautious during solvent evaporation. Use moderate temperatures on the rotary evaporator. 2. Streamline the purification process. Ensure efficient extraction and minimize the number of transfers.

Experimental Protocols

Protocol 1: Acid-Catalyzed Methylation of Jacaric Acid

This protocol is suitable for converting purified Jacaric Acid to its methyl ester.

Materials:

• Jacaric Acid

• Anhydrous Methanol (containing 2% sulfuric acid)

• Hexane (B92381)

• Deionized Water

• Screw-cap glass tubes

• Nitrogen gas

Procedure:

• Place a known quantity of Jacaric Acid into a screw-cap glass tube.

• Add 2 mL of 2% sulfuric acid in anhydrous methanol.

• Flush the tube with nitrogen gas, cap it tightly, and heat at 70°C for 2 hours[1].

• After cooling the mixture to room temperature, add 1 mL of hexane and 0.5 mL of water.

• Vortex the tube thoroughly to mix the phases.

• Centrifuge the tube to achieve complete phase separation.

• Carefully transfer the upper hexane layer, which contains the Jacaric Acid methyl ester, to a clean vial for analysis or further purification[1].

Protocol 2: One-Step Transesterification (for oils)

This protocol is for the conversion of oils containing Jacaric Acid triglycerides to fatty acid methyl esters (FAMEs).

Materials:

• Oil containing Jacaric Acid

• Methanol

• Sodium Hydroxide (NaOH)

• 6M Hydrochloric Acid (HCl) for neutralization

• Erlenmeyer flask, condenser, magnetic stirrer with hotplate

Procedure:

• Heat 100g of the oil to 50°C in an Erlenmeyer flask to decrease its viscosity[3].

• Separately prepare a sodium methoxide (B1231860) solution by dissolving 1.25g of NaOH in 22 mL of methanol (this corresponds to a 6:1 methanol-to-oil molar ratio)[3].

• Once the oil reaches 50°C, add the sodium methoxide solution.

• Increase the temperature to 60 ± 2°C and maintain it below the boiling point of methanol (64.7°C)[3].

• Stir the mixture at 600 rpm for the desired reaction time (e.g., 1 hour)[3].

• After the reaction, cool the mixture and add a stoichiometric amount of 6M HCl to neutralize the NaOH catalyst. This step is crucial to stop the reaction and prevent the reverse reaction, which can decrease the yield[3].

• Transfer the neutralized mixture to a separatory funnel and allow it to stand overnight for the glycerol (B35011) and methyl ester layers to separate.

• Collect the upper methyl ester layer.

Data Presentation

Table 1: Influence of Reaction Parameters on FAME Yield

Parameter	Condition	Effect on Yield	Reference
Catalyst Concentration	Increasing concentration	Generally increases yield up to an optimal point, after which it may not significantly improve or could promote side reactions.	[9]
Temperature	Increasing temperature	Increases reaction rate, but excessive heat can cause methanol evaporation and degradation of polyunsaturated fatty acids.	[4][10]
Methanol-to-Oil Ratio	Increasing ratio	Shifts the equilibrium towards product formation, increasing the yield. A 6:1 molar ratio is commonly cited as effective.	[3][10]
Reaction Time	Increasing time	Yield increases with time until equilibrium is reached. Prolonged times at high temperatures can lead to product degradation.	[3]
Water Content	Presence of water	Decreases yield in acid-catalyzed esterification due to the reversible nature of the reaction. Promotes saponification in base-catalyzed reactions.	[4]

Visualizations

Experimental Workflow for Acid-Catalyzed Methylation

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Intensification and Optimization of FAME Synthesis via Acid-Catalyzed Esterification Using Central Composite Design (CCD) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Preparation of fatty acid methyl esters for gas-liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 9. seahipublications.org [seahipublications.org]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Stabilizing Jacaric Acid Methyl Ester During Storage

Welcome to the technical support center for Jacaric Acid methyl ester. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing its oxidation during storage and ensuring the integrity of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Jacaric Acid methyl ester and why is it prone to oxidation?

Jacaric Acid methyl ester is the methyl ester form of Jacaric Acid, a conjugated linolenic acid (CLNA). Its structure contains a conjugated triene system (three alternating double bonds), which makes it highly susceptible to oxidation. Factors like exposure to oxygen, light, and elevated temperatures can initiate a free radical chain reaction, leading to the degradation of the molecule.[1] This degradation can result in the formation of various oxidation byproducts, including hydroperoxides, aldehydes, and ketones, which can interfere with experimental assays and reduce the compound's biological activity.

Q2: What are the optimal storage conditions for neat Jacaric Acid methyl ester?

To minimize degradation, neat Jacaric Acid methyl ester should be stored under the following conditions:

• Temperature: For short-term storage (up to one month), -20°C is recommended. For long-term storage, -80°C is ideal.[1]

• Atmosphere: The vial should be flushed with an inert gas, such as argon or nitrogen, before sealing to displace oxygen.[1]

• Light: Store in an amber or light-blocking vial to prevent photodegradation.[1]

Q3: How should I prepare and store stock solutions of Jacaric Acid methyl ester?

Stock solutions should be prepared using high-purity, anhydrous solvents such as ethanol, dimethyl sulfoxide (B87167) (DMSO), or chloroform (B151607) to minimize exposure to water and potential contaminants.[1] After preparation, aliquot the stock solution into smaller volumes in amber vials to avoid repeated freeze-thaw cycles.[1] These aliquots should be stored under an inert atmosphere at -80°C for long-term stability.[1]

Q4: Can antioxidants be used to prevent the oxidation of Jacaric Acid methyl ester?

Yes, the use of antioxidants is highly recommended to mitigate oxidative degradation. Lipophilic antioxidants are particularly effective. Commonly used antioxidants include:

• Butylated Hydroxytoluene (BHT): A synthetic antioxidant that can be added to solvents and storage solutions.

• α-Tocopherol (Vitamin E): A natural antioxidant that can also be used to protect Jacaric Acid methyl ester.

The choice and concentration of the antioxidant should be optimized for your specific application to avoid potential interference with your experiments.[1]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Inconsistent experimental results between batches.	Degradation of older batches due to improper storage.	- Always use freshly prepared solutions when possible. - Verify the purity of your stock solution using HPLC-UV or GC-FID before use. - Ensure consistent and optimal storage conditions (-80°C, inert gas, light protection) for all batches.[1]
Loss of biological activity in cellular assays.	- Oxidation of Jacaric Acid methyl ester. - Repeated freeze-thaw cycles of stock solutions.	- Confirm the integrity of your compound with analytical methods. - Prepare fresh dilutions from a new aliquot for each experiment.[1] - Add a suitable antioxidant (e.g., BHT) to your experimental media, ensuring it does not interfere with the assay.
Appearance of unknown peaks in chromatograms (HPLC/GC).	Degradation of Jacaric Acid methyl ester into oxidation byproducts.	- Review and optimize your storage and handling procedures immediately. - Use freshly prepared samples for analysis. - Characterize the degradation products if necessary for your research.
Precipitation of the compound in aqueous buffers.	Low solubility of the fatty acid methyl ester in aqueous solutions.	- Prepare a high-concentration stock solution in an appropriate organic solvent (e.g., DMSO, ethanol). - For the final working solution, dilute the stock solution into the aqueous buffer with vigorous mixing. Ensure the final concentration of the organic solvent is compatible with your experimental system.

Data on Storage Stability

To illustrate the importance of proper storage conditions and the use of antioxidants, the following table summarizes the expected stability of Jacaric Acid methyl ester under various storage protocols.

Disclaimer: The following data is illustrative and based on the known stability of conjugated linolenic acid methyl esters. Actual results may vary.

Storage Condition	Antioxidant	Time Point	Expected Purity (%)
-80°C, Argon, Dark	None	6 Months	>98%
-80°C, Argon, Dark	BHT (0.01%)	6 Months	>99%
-20°C, Argon, Dark	None	6 Months	~90-95%
-20°C, Argon, Dark	BHT (0.01%)	6 Months	>97%
4°C, Air, Light	None	1 Month	<70%
Room Temp, Air, Light	None	1 Week	<50%

Experimental Protocols

Protocol 1: Stability Assessment by HPLC-UV

This method is suitable for monitoring the degradation of Jacaric Acid methyl ester by quantifying the decrease in the parent compound over time.

1. Sample Preparation:

• Prepare a stock solution of Jacaric Acid methyl ester (e.g., 10 mg/mL) in ethanol.
• For the antioxidant-treated group, prepare a similar stock solution containing 0.01% BHT.
• Aliquot the solutions into amber glass vials.
• Flush the headspace of each vial with argon or nitrogen before sealing.
• Store the aliquots under the desired conditions (e.g., -80°C, -20°C, 4°C).
• At each time point (e.g., 0, 1, 3, 6 months), retrieve an aliquot for analysis.
• Dilute the sample to a suitable concentration (e.g., 100 µg/mL) with the mobile phase.[1]

2. HPLC-UV Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).[1]
• Mobile Phase: Acetonitrile:Water:Acetic Acid (85:15:0.1, v/v/v).[1]
• Flow Rate: 1.0 mL/min.[1]
• Detection Wavelength: 270 nm (due to the conjugated triene system).[1]
• Injection Volume: 20 µL.[1]
• Column Temperature: 30°C.[1]

3. Data Analysis:

• Identify the Jacaric Acid methyl ester peak based on its retention time, confirmed with a fresh standard.
• Determine the stability by comparing the peak area of the Jacaric Acid methyl ester at each time point to the initial peak area at time zero. A decrease in the peak area indicates degradation.[1]

Protocol 2: Analysis of Oxidation by GC-FID

This method is used to quantify the remaining Jacaric Acid methyl ester and detect the formation of volatile oxidation products.

1. Derivatization to Fatty Acid Methyl Esters (FAMEs): (This step is for Jacaric Acid, if starting from the free acid. If you already have the methyl ester, you can proceed to GC-FID analysis after appropriate sample preparation.)

• Place a known amount of the Jacaric Acid sample into a screw-cap glass tube.
• Add 2 mL of 2% sulfuric acid in methanol.
• Flush the tube with nitrogen, seal tightly, and heat at 70°C for 2 hours.
• After cooling, add 1 mL of hexane (B92381) and 0.5 mL of water.
• Vortex and centrifuge to separate the phases.
• Carefully transfer the upper hexane layer containing the FAMEs for GC analysis.[1]

2. GC-FID Conditions:

• Column: A polar capillary column suitable for FAME analysis (e.g., DB-23, SP-2560).[1]
• Carrier Gas: Helium or Hydrogen.[1]
• Injector Temperature: 250°C.[1]
• Detector Temperature: 260°C.[1]
• Oven Temperature Program:
• Initial temperature: 150°C, hold for 1 min.
• Ramp to 200°C at 10°C/min.
• Ramp to 240°C at 5°C/min, hold for 10 min.[1]
• Injection Volume: 1 µL.[1]

3. Data Analysis:

• Identify the Jacaric Acid methyl ester peak by comparing its retention time with a standard.
• Quantify the amount of Jacaric Acid methyl ester by comparing its peak area to that of an internal standard (e.g., C17:0 methyl ester) added before any sample preparation steps.[1]

Visualizations

Caption: Experimental workflow for assessing the stability of Jacaric Acid methyl ester.

Caption: Simplified pathway of Jacaric Acid methyl ester oxidation and the role of antioxidants.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Jacaric Acid Methyl Ester Treatment in Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing cell culture protocols for treatment with Jacaric Acid methyl ester. This resource includes frequently asked questions (FAQs), troubleshooting guides, detailed experimental protocols, and summaries of quantitative data to facilitate successful experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Jacaric Acid methyl ester and what are its known biological effects?

Jacaric Acid is a conjugated linolenic acid (CLNA) isomer found in the seeds of the Jacaranda mimosifolia plant.[1][2] Its methyl ester form is often used in research as a molecular tool.[3] Jacaric Acid has demonstrated potent anti-proliferative and pro-apoptotic effects in various cancer cell lines, including prostate, colon, breast, and leukemia.[2][4] Its primary mechanisms of action include the induction of cell cycle arrest and apoptosis.[4][5]

Q2: How do I prepare Jacaric Acid methyl ester for cell culture experiments?

Due to its lipophilic nature, Jacaric Acid methyl ester is poorly soluble in aqueous solutions like cell culture media.[6] Therefore, it is essential to first dissolve it in an organic solvent, such as ethanol (B145695) or DMSO, to create a stock solution.[6] To enhance solubility and bioavailability in cell culture, it is highly recommended to complex the fatty acid methyl ester with fatty acid-free bovine serum albumin (BSA).[1]

Q3: What is the optimal concentration of Jacaric Acid methyl ester to use?

The optimal concentration is cell-line dependent and should be determined empirically through dose-response experiments. Based on studies with Jacaric Acid, cytotoxic effects have been observed in the low micromolar (µM) range.[7] A typical starting range for a dose-response study could be from 1 µM to 100 µM.[4]

Q4: What are the potential signaling pathways affected by Jacaric Acid and its isomers?

Jacaric Acid has been shown to induce apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[3][4] While direct evidence for Jacaric Acid methyl ester is limited, studies on other conjugated linolenic acids suggest potential involvement of the MAPK/ERK and PI3K/Akt signaling pathways.[1][8][9][10] Further investigation is needed to confirm the specific effects of Jacaric Acid methyl ester on these pathways.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution(s)
Precipitation of Jacaric Acid methyl ester in culture medium.	Poor solubility of the compound in aqueous media.	1. Ensure the stock solution is fully dissolved in the organic solvent before dilution. 2. Prepare a Jacaric Acid methyl ester-BSA complex to improve solubility. 3. Pre-warm the cell culture medium to 37°C before adding the compound. 4. Avoid high concentrations of the organic solvent in the final culture medium (typically <0.5%).
Inconsistent or no biological activity observed.	1. Degradation of the compound. 2. Suboptimal concentration.	1. Store stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. 2. Prepare fresh working solutions for each experiment. 3. Perform a dose-response experiment to determine the optimal concentration for your cell line.
High background or non-specific effects in assays.	1. Solvent toxicity. 2. Contaminants in the compound.	1. Include a vehicle control (medium with the same concentration of the organic solvent and/or BSA) in all experiments. 2. Ensure the final solvent concentration is not cytotoxic to your cells. 3. Use high-purity Jacaric Acid methyl ester.
Difficulty in detecting changes in signaling pathways (e.g., MAPK, PI3K/Akt).	1. Inappropriate time point for analysis. 2. Low protein concentration in lysates.	1. Perform a time-course experiment to identify the optimal time point for detecting changes in protein phosphorylation. 2. Ensure sufficient protein is loaded for Western blot analysis (typically 20-50 µg).

Quantitative Data Summary

The following table summarizes the reported cytotoxic efficacy of Jacaric Acid in various cancer cell lines. This data can serve as a reference for designing dose-response experiments with Jacaric Acid methyl ester.

Cell Line	Cancer Type	IC50 Value	Key Observations	Reference(s)
LNCaP	Prostate Cancer	2.2 µM	Induction of apoptosis	[7]
PC-3	Prostate Cancer	11.8 µM	Induction of apoptosis	[7]
DLD-1	Colon Adenocarcinoma	Strongest effect among CLnA isomers	Induction of apoptosis via lipid peroxidation	[7][11]
PU5-1.8	Murine Macrophage-like Leukemia	Most potent among 6 CLnA isomers tested	Induction of cell cycle arrest and apoptosis	[7]
EoL-1	Human Eosinophilic Leukemia	More potent than other CLnA isomers	Induction of cell cycle arrest and apoptosis	[5][7]

Experimental Protocols

Protocol 1: Preparation of Jacaric Acid Methyl Ester-BSA Complex

This protocol describes the preparation of a Jacaric Acid methyl ester solution complexed with BSA for improved solubility and delivery to cells in culture.[1]

Materials:

• Jacaric Acid methyl ester

• Anhydrous ethanol or DMSO (cell culture grade)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Sterile Phosphate-Buffered Saline (PBS) or serum-free culture medium

• Sterile conical tubes

• Water bath at 37°C

Procedure:

• Prepare a 10 mM stock solution of Jacaric Acid methyl ester: Dissolve the appropriate amount of Jacaric Acid methyl ester in anhydrous ethanol or DMSO.

• Prepare a 10% (w/v) BSA solution: Dissolve fatty acid-free BSA in sterile PBS or serum-free medium. Gently mix to avoid foaming and filter-sterilize.

• Complexation: a. In a sterile conical tube, add the required volume of the 10% BSA solution and warm it in a 37°C water bath for 15-30 minutes. b. Slowly add the Jacaric Acid methyl ester stock solution to the pre-warmed BSA solution while gently vortexing. A common molar ratio of fatty acid to BSA is between 2:1 and 6:1.[1] c. Incubate the mixture at 37°C for at least 30 minutes with gentle agitation to allow for complex formation.

• Preparation of Working Solution: The Jacaric Acid methyl ester-BSA complex can now be diluted in your complete cell culture medium to the desired final concentrations for treatment.

• Vehicle Control: Prepare a vehicle control containing the same final concentrations of the organic solvent and BSA in the cell culture medium.

Protocol 2: Cell Viability Assessment using MTT Assay

This protocol is used to determine the cytotoxic effects of Jacaric Acid methyl ester on a given cell line.[1][6]

Materials:

• Cells seeded in a 96-well plate

• Jacaric Acid methyl ester-BSA complex working solutions

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density that will allow for logarithmic growth during the treatment period and allow them to adhere overnight.

• Treatment: Remove the old medium and add fresh medium containing various concentrations of the Jacaric Acid methyl ester-BSA complex and a vehicle control.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Protocol 3: Apoptosis Detection by Annexin V/PI Staining

This protocol allows for the differentiation between viable, early apoptotic, late apoptotic, and necrotic cells.[12]

Materials:

• Treated and control cells

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Harvesting: Harvest cells after treatment and wash them with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate for 15 minutes in the dark at room temperature.

• Analysis: Analyze the stained cells by flow cytometry.

  • Viable cells: Annexin V- / PI-

  • Early apoptotic cells: Annexin V+ / PI-

  • Late apoptotic/necrotic cells: Annexin V+ / PI+

Protocol 4: Western Blot Analysis of MAPK and PI3K/Akt Pathways

This protocol outlines the general steps for analyzing the phosphorylation status of key proteins in the MAPK (e.g., ERK1/2) and PI3K/Akt (e.g., Akt) pathways.

Materials:

• Treated and control cell lysates

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (total and phosphorylated forms of target proteins)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Cell Lysis and Protein Quantification: Lyse treated and control cells and determine the protein concentration of each lysate.

• SDS-PAGE and Transfer: Separate equal amounts of protein (20-50 µg) on an SDS-PAGE gel and transfer the proteins to a membrane.

• Immunoblotting: a. Block the membrane with blocking buffer for 1 hour at room temperature. b. Incubate the membrane with the primary antibody (e.g., anti-phospho-ERK or anti-phospho-Akt) overnight at 4°C. c. Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Visualizations

Caption: Workflow for cell-based experiments with Jacaric Acid methyl ester.

Caption: Hypothesized signaling pathways affected by Jacaric Acid treatment.

References

• 1. cis-9, trans-11, trans-13-Conjugated linolenic acid induces apoptosis and sustained ERK phosphorylation in 3T3-L1 preadipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Jacaric acid and its octadecatrienoic acid geoisomers induce apoptosis selectively in cancerous human prostate cells: a mechanistic and 3-D structure-activity study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. academic.oup.com [academic.oup.com]
• 6. Natural products targeting the MAPK-signaling pathway in cancer: overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. PI3K-AKT Signaling Activation and Icariin: The Potential Effects on the Perimenopausal Depression-Like Rat Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Activation of phosphatidylinositol-3 kinase, AMP-activated kinase and Akt substrate-160 kDa by trans-10, cis-12 conjugated linoleic acid mediates skeletal muscle glucose uptake - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 10. Conjugated linoleic acid inhibits Caco-2 cell growth via ERK-MAPK signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Evidence for potential mechanisms for the effect of conjugated linoleic acid on tumor metabolism and immune function: lessons from n-3 fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Jacaric Acid Methyl Ester Quantification in Plasma

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methodologies for the quantification of Jacaric Acid methyl ester in plasma. Jacaric acid, a conjugated linolenic acid (CLNA), has garnered research interest for its potential biological activities. Accurate and precise quantification in biological matrices like plasma is crucial for pharmacokinetic and metabolic studies. This document outlines the validation and performance characteristics of three common analytical techniques: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Comparative Performance of Analytical Methods

The selection of an analytical method for quantifying Jacaric Acid methyl ester in plasma depends on various factors, including the required sensitivity, selectivity, sample throughput, and available instrumentation. Below is a summary of typical performance characteristics for each method, based on validated assays for conjugated fatty acids.

Performance Metric	HPLC-UV	GC-MS	LC-MS/MS	Key Considerations
Linearity (r²)	> 0.99	> 0.99	> 0.99	All three methods demonstrate excellent linearity over a defined concentration range.
Precision (%RSD)	< 15%	< 10%[1]	< 15%[2]	GC-MS often shows slightly better precision.
Accuracy (% Recovery)	85-115%	90-110%	85-115%[2]	All methods can achieve high accuracy with appropriate internal standards.
Limit of Quantification (LOQ)	ng/mL range	low femtomol on column[1]	Low nM range[3]	LC-MS/MS and GC-MS offer significantly higher sensitivity than HPLC-UV.
Selectivity	Moderate	High	Very High	Mass spectrometry-based methods provide superior selectivity, crucial for complex plasma matrices.
Sample Throughput	Moderate	Low to Moderate	High	LC-MS/MS can be automated for high-throughput analysis.
Derivatization Required	No (for UV detection)	Yes (to FAMEs)	Optional	GC-MS requires derivatization to the volatile methyl ester. LC-MS/MS can analyze the free acid, though derivatization can improve ionization.
Cost	Low	Moderate	High	HPLC-UV is the most cost-effective option.

Experimental Protocols

Detailed methodologies for the quantification of Jacaric Acid methyl ester in plasma are outlined below for each technique.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is adapted from established protocols for conjugated linolenic acids.[4]

• Sample Preparation (Lipid Extraction and Saponification):

  • To 100 µL of plasma, add an internal standard (e.g., a non-endogenous conjugated fatty acid).

  • Extract total lipids using a 2:1 (v/v) chloroform:methanol (B129727) solution.

  • Evaporate the organic solvent under a stream of nitrogen.

  • Saponify the lipid extract with 0.5 M KOH in methanol at 60°C for 10 minutes to hydrolyze esterified fatty acids.

  • Neutralize with HCl and extract the free fatty acids with hexane (B92381).

  • Evaporate the hexane and reconstitute the sample in the mobile phase.

• HPLC-UV Conditions:

  • Column: Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

  • Mobile Phase: Isocratic elution with acetonitrile (B52724):water:acetic acid (e.g., 85:15:0.1, v/v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector set at 232 nm, the characteristic absorbance for conjugated dienes.

  • Quantification: Based on a calibration curve prepared with authentic Jacaric Acid standard.

Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is based on a validated method for the analysis of conjugated linoleic acid (CLA) isomers.[1]

• Sample Preparation (Lipid Extraction and Derivatization):

  • Perform lipid extraction and saponification as described for the HPLC-UV method.

  • Methylate the extracted fatty acids to their fatty acid methyl esters (FAMEs) using a suitable reagent such as 14% boron trifluoride in methanol (BF₃/methanol) or methanolic HCl at a controlled temperature to avoid isomerization of the conjugated double bonds.[1]

  • Extract the FAMEs with hexane.

  • Concentrate the hexane extract before injection.

• GC-MS Conditions:

  • Column: A highly polar capillary column (e.g., SP-2560, 100 m x 0.25 mm x 0.20 µm).

  • Carrier Gas: Helium.

  • Oven Temperature Program: A programmed temperature gradient to separate the FAMEs.

  • Ionization Mode: Electron Ionization (EI).

  • Mass Analyzer: Quadrupole or Ion Trap.

  • Detection Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity, monitoring characteristic ions for Jacaric Acid methyl ester.

  • Quantification: Using an internal standard (e.g., C17:0 or a deuterated analog) and a calibration curve of Jacaric Acid methyl ester.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method is adapted from validated procedures for polyunsaturated fatty acids in plasma.[3][5]

• Sample Preparation (Protein Precipitation and Extraction):

  • To 100 µL of plasma, add a deuterated internal standard (e.g., d4-linoleic acid).

  • Precipitate proteins with a cold organic solvent like acetonitrile or methanol.

  • Centrifuge to pellet the proteins.

  • The supernatant can be directly injected or subjected to solid-phase extraction (SPE) for further cleanup and concentration.

• LC-MS/MS Conditions:

  • Column: Reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase: A gradient elution using water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.3-0.5 mL/min.

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Mass Spectrometry: Triple quadrupole mass spectrometer.

  • Detection Mode: Multiple Reaction Monitoring (MRM) of the precursor-to-product ion transition specific for Jacaric Acid.

  • Quantification: Based on the peak area ratio of the analyte to the internal standard against a calibration curve.

Mandatory Visualizations

Caption: A generalized workflow for the validation of Jacaric Acid methyl ester quantification in plasma.

Caption: A simplified diagram of potential Jacaric Acid cellular signaling pathways.

References

• 1. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development and validation of an LC–MS/MS method for the quantification of artificial sweeteners in human matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development and Validation of a LC⁻MS/MS-Based Assay for Quantification of Free and Total Omega 3 and 6 Fatty Acids from Human Plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]

comparing the cytotoxicity of Jacaric Acid methyl ester and its geometric isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cytotoxic properties of Jacaric Acid methyl ester and its geometric isomers, focusing on their differential effects on cancer cells. The information presented is supported by experimental data from peer-reviewed studies, offering insights into the therapeutic potential of these conjugated linolenic acids (CLnAs).

Comparative Cytotoxicity Data

Jacaric Acid, a conjugated linolenic acid with an 8Z, 10E, 12Z octadecatrienoic acid structure, has demonstrated significant anti-tumor effects in various cancer cell lines.[1] Its unique spatial conformation is crucial for its cytotoxic potency, often showing superior activity compared to its geometric isomers.[1] Studies have consistently shown that Jacaric Acid is a potent inducer of cell death in cancer cells, while exhibiting minimal cytotoxicity to normal cells.[1][2]

The cytotoxic efficacy of Jacaric Acid and its isomers is commonly evaluated using the MTT assay, which measures cell viability. The half-maximal inhibitory concentration (IC50) is a key parameter for comparing the potency of these compounds.

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
Jacaric Acid	PC-3	Prostate Cancer	11.8	[1]
LNCaP	Prostate Cancer	2.2	[1]
DLD-1	Colon Adenocarcinoma	Strongest effect among CLnA isomers	[1][3]
PU5-1.8	Murine Macrophage-like Leukemia	Most potent among 6 CLnA isomers tested	[1]
EoL-1	Human Eosinophilic Leukemia	More potent than other CLnA isomers	[1][4]
Punicic Acid	HCT-116	Colon Carcinoma	~5	[5]
(cis-9, trans-11, cis-13)	FaDu	Pharynx Carcinoma	~9	[5]
K562	Chronic Myeloid Leukemia	50 µg/mL	[6]
MCF-7	Breast Cancer	10-50 µg/mL	[7]
α-Eleostearic Acid	HL60	Leukemia	<20	[8]
(cis-9, trans-11, trans-13)	HT29	Colon Carcinoma	<20	[8]
MDA-MB-231	Breast Cancer	~40	[9]
MDA-ERalpha7	Breast Cancer	~40	[9]
β-Calendic Acid	PU5-1.8	Murine Macrophage-like Leukemia	Less potent than Jacaric Acid	[1]
Catalpic Acid	-	Tested for cytotoxicity	-	[2]

Mechanisms of Action: Induction of Apoptosis

The primary mechanism by which Jacaric Acid and its isomers exert their anti-cancer effects is through the induction of apoptosis, or programmed cell death.[1][3] This process involves a cascade of molecular events that lead to characteristic cellular changes and eventual cell death. Jacaric Acid has been shown to activate both the intrinsic and extrinsic apoptotic pathways, depending on the cancer cell type.[1][2]

Signaling Pathways in Jacaric Acid-Induced Apoptosis

Jacaric Acid initiates apoptosis through a dual-pronged approach, engaging both the extrinsic (death receptor-mediated) and intrinsic (mitochondrial) pathways. In some cancer cell lines, such as LNCaP human prostate cancer cells, Jacaric Acid upregulates Death Receptor 5 (DR5), leading to the activation of caspase-8.[2] Activated caspase-8 can then directly activate the executioner caspase-3, or it can cleave Bid to tBid, which in turn activates the intrinsic pathway.

The intrinsic pathway is characterized by the modulation of the Bcl-2 family of proteins.[2] Jacaric Acid can lead to the upregulation of pro-apoptotic proteins like Bax and the downregulation of anti-apoptotic proteins like Bcl-2. This shift in balance leads to mitochondrial outer membrane permeabilization (MOMP) and the release of cytochrome c into the cytoplasm. Cytochrome c then binds to Apaf-1, forming the apoptosome, which activates caspase-9. Both pathways converge on the activation of caspase-3, which orchestrates the execution phase of apoptosis, resulting in DNA fragmentation and cell death.[2]

Jacaric Acid-Induced Apoptotic Pathways

Experimental Protocols

MTT Assay for Cell Viability

This protocol outlines the key steps for assessing cell viability using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.[10][11]

Materials:

• 96-well plates

• Cancer cell lines

• Complete culture medium

• Jacaric Acid methyl ester and its isomers

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, acidified isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treatment: Treat cells with various concentrations of the test compounds for the desired time period (e.g., 24, 48, 72 hours). Include a vehicle control (e.g., DMSO).

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC50 value can be determined by plotting the percentage of cell viability against the compound concentration.

Annexin V/PI Staining for Apoptosis Detection

This protocol describes the detection of apoptosis using Annexin V and Propidium Iodide (PI) staining followed by flow cytometry.[12][13]

Materials:

• 6-well plates

• Cancer cell lines

• Test compounds

• Phosphate-buffered saline (PBS)

• Annexin V-FITC staining kit (containing Annexin V-FITC, Propidium Iodide, and binding buffer)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with the test compounds for the desired time.

• Cell Harvesting: Collect both adherent and floating cells, wash with cold PBS, and centrifuge.

• Resuspension: Resuspend the cell pellet in 1X binding buffer.

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension. Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells by flow cytometry. Early apoptotic cells will be Annexin V positive and PI negative, while late apoptotic/necrotic cells will be positive for both Annexin V and PI.

Experimental Workflow for Cytotoxicity Assessment

Conclusion

The available evidence strongly suggests that Jacaric Acid and its geometric isomers are promising anti-cancer agents.[1] The unique cis, trans, cis configuration of Jacaric Acid appears to be a critical determinant of its superior cytotoxic bioactivity.[2] Its ability to selectively induce apoptosis in cancer cells through both intrinsic and extrinsic pathways highlights its therapeutic potential. Further in vivo studies are warranted to fully elucidate the efficacy and safety of these compounds for potential clinical applications in cancer therapy.

References

• 1. benchchem.com [benchchem.com]
• 2. Jacaric acid and its octadecatrienoic acid geoisomers induce apoptosis selectively in cancerous human prostate cells: a mechanistic and 3-D structure-activity study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Jacaric acid, a linolenic acid isomer with a conjugated triene system, has a strong antitumor effect in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Apoptosis- and differentiation-inducing activities of jacaric acid, a conjugated linolenic acid isomer, on human eosinophilic leukemia EoL-1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Punicic Acid Triggers Ferroptotic Cell Death in Carcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cytotoxic effect of punisic Acid of pomegranate seed oil on the cellular line of blood cancer (K652) - Research in Medicine [pejouhesh.sbmu.ac.ir]
• 7. clinmedjournals.org [clinmedjournals.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Eleostearic Acid inhibits breast cancer proliferation by means of an oxidation-dependent mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. broadpharm.com [broadpharm.com]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 13. bosterbio.com [bosterbio.com]

Jacaric Acid Methyl Ester vs. Punicic Acid: A Comparative Analysis of Bioactive Lipids

A detailed examination of two conjugated linolenic acid isomers, Jacaric Acid Methyl Ester and Punicic Acid, reveals distinct yet overlapping mechanisms of action with significant therapeutic potential. This guide provides a comparative analysis of their efficacy, supported by experimental data, to inform researchers, scientists, and drug development professionals.

Jacaric acid, a conjugated linolenic acid (CLnA) isomer found in the seeds of the Jacaranda mimosifolia plant, and punicic acid, an omega-5 fatty acid abundant in pomegranate seed oil, have both garnered considerable attention for their potent biological activities.[1][2] While both are isomers of linolenic acid, their unique structural differences lead to distinct interactions with cellular machinery, resulting in varied biological outcomes, particularly in the realms of oncology and immunology.

Comparative Efficacy: A Quantitative Overview

The cytotoxic effects of both jacaric acid and punicic acid have been demonstrated across a variety of cancer cell lines. Jacaric acid has shown potent activity in inducing cell death in prostate, colon, and leukemia cell lines.[1] Punicic acid has also exhibited significant inhibitory effects on the proliferation of breast cancer cells.[3] A summary of their in vitro cytotoxic activities is presented below.

Fatty Acid	Cancer Cell Line	Cancer Type	Efficacy Metric	Key Findings	Reference
Jacaric Acid	LNCaP	Prostate Cancer	IC50: 2.2 µM	Selectively induced apoptosis through both intrinsic and extrinsic pathways.	[1][4]
PC-3	Prostate Cancer	IC50: 11.8 µM	Induced apoptosis via the intrinsic pathway.	[1][4]
DLD-1	Human Adenocarcinoma	Strong cytotoxic effect	Induces apoptosis via lipid peroxidation.	[1]
EoL-1	Human Eosinophilic Leukemia	Time- and concentration-dependent inhibition	Inhibited growth by inducing G0/G1 cell cycle arrest and apoptosis.	[5]
Punicic Acid	MDA-MB-231	Breast Cancer	92% inhibition at 40 µM	Inhibition of proliferation is dependent on lipid peroxidation and the PKC pathway.	[3][6]
MDA-ERα7	Breast Cancer	96% inhibition at 40 µM	Inhibition of proliferation is dependent on lipid peroxidation and the PKC pathway.	[3][6]
MCF-7	Breast Cancer	~50% reduction in viable cells at 10 and 50 µg/ml after 72 hours	Induces apoptosis.	[7]

Mechanisms of Action: Signaling Pathways

Jacaric acid and punicic acid employ distinct molecular pathways to exert their biological effects. Jacaric acid is a potent inducer of apoptosis, engaging both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[4] In contrast, punicic acid's effects are largely mediated through its role as a peroxisome proliferator-activated receptor (PPAR) agonist, particularly PPARγ, and its influence on the protein kinase C (PKC) pathway.[3][8]

Jacaric Acid-Induced Apoptosis

Jacaric acid's pro-apoptotic activity involves the activation of a cascade of caspases, modulation of the Bcl-2 family of proteins, and cleavage of PARP-1.[4] In some cancer cell lines, it also triggers cell cycle arrest at the G0/G1 phase.[5]

Jacaric Acid-Induced Apoptosis Pathway

Punicic Acid and PPARγ Signaling

Punicic acid binds to and activates PPARγ, a nuclear receptor that plays a key role in lipid metabolism and inflammation.[8][9] Activation of PPARγ by punicic acid can lead to the inhibition of pro-inflammatory transcription factors like NF-κB, thereby reducing inflammation.[10]

Punicic Acid's PPARγ Signaling Pathway

Experimental Protocols

The following are generalized methodologies for key experiments cited in the study of jacaric acid methyl ester and punicic acid.

Cell Viability Assay (MTT Assay)

This assay is a colorimetric method used to assess cell viability.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and allow them to adhere overnight.[11]

• Treatment: Treat the cells with various concentrations of jacaric acid methyl ester or punicic acid for 24, 48, or 72 hours.[11]

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.[11]

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[11]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. Cell viability is expressed as a percentage of the control.[11]

Apoptosis Detection by Annexin V/PI Staining

This flow cytometry-based assay is used to detect apoptosis.

• Cell Treatment: Treat cells with the desired concentrations of the fatty acid for a specified time.[12]

• Cell Harvesting and Staining: Harvest the cells and resuspend them in 1X Annexin V binding buffer. Add Annexin V-FITC and propidium (B1200493) iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.[12]

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. Early apoptotic cells will be Annexin V positive and PI negative, while late apoptotic/necrotic cells will be positive for both Annexin V and PI.[13]

A Generalized Experimental Workflow

Conclusion

Jacaric acid methyl ester and punicic acid, while both being conjugated linolenic acids, exhibit distinct and potent biological activities. Jacaric acid demonstrates strong pro-apoptotic effects through the activation of both intrinsic and extrinsic cellular pathways, making it a compelling candidate for anti-cancer therapies. Punicic acid, on the other hand, exerts its influence primarily through the modulation of PPARγ and PKC signaling, highlighting its potential in addressing conditions related to inflammation and metabolic disorders. Further research into the specific activities of jacaric acid in its methyl ester form is warranted to fully elucidate its therapeutic potential in comparison to its free fatty acid counterpart and other bioactive lipids like punicic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. Bioactivity and biotechnological production of punicic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. experts.umn.edu [experts.umn.edu]
• 4. Jacaric acid and its octadecatrienoic acid geoisomers induce apoptosis selectively in cancerous human prostate cells: a mechanistic and 3-D structure-activity study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Apoptosis- and differentiation-inducing activities of jacaric acid, a conjugated linolenic acid isomer, on human eosinophilic leukemia EoL-1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. clinmedjournals.org [clinmedjournals.org]
• 8. benchchem.com [benchchem.com]
• 9. Activation of PPAR gamma and alpha by punicic acid ameliorates glucose tolerance and suppresses obesity-related inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

A Comparative Analysis of the Anti-Cancer Activities of Jacaric Acid Methyl Ester and Alpha-Eleostearic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the anti-cancer properties of two conjugated linolenic acid isomers: Jacaric Acid Methyl Ester and alpha-Eleostearic Acid. The information presented is based on available preclinical data to facilitate further research and drug development efforts in oncology.

Quantitative Data Summary

The cytotoxic and pro-apoptotic activities of Jacaric Acid and alpha-Eleostearic Acid have been evaluated in various cancer cell lines. The following tables summarize the key quantitative findings from these studies. It is important to note that the data for Jacaric Acid is for the free acid, as specific data for the methyl ester was not available in the reviewed literature. The biological activity of the methyl ester is anticipated to be similar.

Compound	Cancer Cell Line	Assay	Efficacy Metric (IC50)	Reference
Jacaric Acid	LNCaP (Prostate)	Not Specified	2.2 µM	[1][2]
PC-3 (Prostate)	Not Specified	11.8 µM	[1][2]
DLD-1 (Colon Adenocarcinoma)	Not Specified	Strongest effect among CLnA isomers	[1]
PU5-1.8 (Murine Macrophage-like Leukemia)	MTT Assay	Most potent among 6 CLnA isomers	[1]
EoL-1 (Human Eosinophilic Leukemia)	Not Specified	More potent than other CLnA isomers	[1]
alpha-Eleostearic Acid	MDA-MB-231 (Breast)	Apoptosis Assay	70-90% apoptosis at 40 µM	[3]
MDA-ERα7 (Breast)	Apoptosis Assay	70-90% apoptosis at 40 µM	[3]
SKBR3 (Breast)	MTT Assay	>60% reduction in viability at 80 µM (24h)	[4]
T47D (Breast)	MTT Assay	~38% reduction in viability at 80 µM (24h)	[4]

Table 1: Comparative Cytotoxicity of Jacaric Acid and alpha-Eleostearic Acid in Various Cancer Cell Lines. This table summarizes the half-maximal inhibitory concentration (IC50) values and other measures of efficacy for the two compounds across different cancer models. Direct comparison should be approached with caution as the data is derived from separate studies with potentially different experimental conditions.

Mechanisms of Action: Induction of Apoptosis

Both Jacaric Acid and alpha-Eleostearic Acid exert their anti-cancer effects primarily through the induction of programmed cell death, or apoptosis.

Jacaric Acid has been shown to induce apoptosis in a manner that is selective for cancer cells, with minimal impact on normal cells.[1] In hormone-dependent prostate cancer cells (LNCaP), it activates both the intrinsic (mitochondrial) and extrinsic (death receptor) apoptotic pathways.[5] This involves the modulation of Bcl-2 family proteins and the activation of caspases.[5] In hormone-independent prostate cancer cells (PC-3), apoptosis is induced primarily through the intrinsic pathway.[5]

alpha-Eleostearic Acid is also a potent inducer of apoptosis. In breast cancer cells, its pro-apoptotic activity is associated with the loss of mitochondrial membrane potential and the translocation of apoptosis-inducing factor (AIF) and endonuclease G from the mitochondria to the nucleus.[3] The mechanism of action also involves the inhibition of the Akt/GSK-3β survival pathway and the reduction of the anti-apoptotic protein Bcl-2.[6]

Signaling Pathways

The following diagrams illustrate the key signaling pathways involved in the anti-cancer activity of Jacaric Acid and alpha-Eleostearic Acid.

Jacaric Acid-Induced Apoptotic Pathways

alpha-Eleostearic Acid-Induced Apoptotic Pathway

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol provides a general framework for assessing the cytotoxic effects of Jacaric Acid Methyl Ester and alpha-Eleostearic Acid.

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well. Incubate for 24 hours to allow for cell attachment.

• Treatment: Prepare serial dilutions of the test compounds in culture medium. Replace the existing medium with the compound-containing medium and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT-containing medium and add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. Cell viability is calculated relative to untreated control cells.

Apoptosis Detection by Annexin V/Propidium Iodide (PI) Staining

This protocol outlines the steps for quantifying apoptosis using flow cytometry.

• Cell Treatment: Seed cells in 6-well plates and treat with the test compounds for the desired time.

• Cell Harvesting: Collect both floating and adherent cells.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry.

  • Annexin V-negative/PI-negative: Live cells

  • Annexin V-positive/PI-negative: Early apoptotic cells

  • Annexin V-positive/PI-positive: Late apoptotic/necrotic cells

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the comparative analysis of the anti-cancer activities of Jacaric Acid Methyl Ester and alpha-Eleostearic Acid.

Workflow for Comparative Anti-Cancer Activity Assessment

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Eleostearic Acid inhibits breast cancer proliferation by means of an oxidation-dependent mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Jacaric acid and its octadecatrienoic acid geoisomers induce apoptosis selectively in cancerous human prostate cells: a mechanistic and 3-D structure-activity study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Α-eleostearic acid inhibits growth and induces apoptosis in breast cancer cells via HER2/HER3 signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

inter-laboratory validation of Jacaric Acid methyl ester analytical methods

For Researchers, Scientists, and Drug Development Professionals

Overview of Analytical Methods

The quantification of Jacaric Acid, a conjugated linolenic acid, first requires its conversion to a more volatile form, the fatty acid methyl ester (FAME), through a process called esterification or transesterification. The resulting Jacaric Acid methyl ester is then typically analyzed by Gas Chromatography (GC).

• Gas Chromatography with Flame Ionization Detection (GC-FID): This is the most common and robust method for the quantitative analysis of FAMEs. It offers high resolution, sensitivity, and reproducibility. The separation of different FAMEs is achieved on a capillary column, and the FID provides a signal proportional to the amount of carbon atoms in the eluted compound. For complex mixtures and the challenging separation of isomers, highly polar capillary columns are essential.[1]

• Gas Chromatography-Mass Spectrometry (GC-MS): For unambiguous identification and structural confirmation of Jacaric Acid isomers, GC-MS is the recommended technique. While GC-FID is excellent for quantification, GC-MS provides mass spectral data that can confirm the identity of the analyte.[1]

Data Presentation: Performance of GC-FID for Fatty Acid Methyl Ester Analysis

The following table summarizes typical validation parameters for the quantification of FAMEs using GC-FID, based on data from single-laboratory validation studies of various fatty acids. These parameters are indicative of the expected performance for a validated Jacaric Acid methyl ester method.

Validation Parameter	Typical Performance Range	Description
Linearity (R²)	> 0.99	Indicates a direct proportional relationship between the concentration of the analyte and the instrument's response over a specified range.[2]
Precision (RSD%)	< 5% for individual FAMEs	The closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.
Accuracy (Recovery %)	97 - 103%	The closeness of the mean of a set of results to the true value. It is often determined by analyzing a sample with a known concentration of the analyte.[3][4]
Limit of Detection (LOD)	0.21 - 2.36 µg/mL	The lowest amount of an analyte in a sample which can be detected but not necessarily quantitated as an exact value.[2]
Limit of Quantitation (LOQ)	0.63 - 7.87 µg/mL	The lowest amount of an analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[2]

Experimental Protocols

A successful analysis of Jacaric Acid methyl ester relies on meticulous sample preparation and derivatization, followed by optimized chromatographic conditions.

1. Lipid Extraction (Folch Method)

This protocol is suitable for extracting total lipids from biological samples such as seeds or tissues.[1]

• Materials: Chloroform (B151607), Methanol (B129727), 0.9% KCl solution.

• Procedure:

  • Homogenize the sample in a 2:1 (v/v) mixture of chloroform:methanol.

  • Centrifuge to separate the liquid and solid phases.

  • Collect the supernatant and wash with 0.2 volumes of 0.9% KCl solution to remove non-lipid contaminants.

  • The lower chloroform layer containing the lipids is collected.

  • Evaporate the solvent under a stream of nitrogen to obtain the total lipid extract.[1]

2. Preparation of Fatty Acid Methyl Esters (FAMEs)

The conversion of fatty acids to their methyl esters is a critical step. Base-catalyzed methods are generally preferred for esterified lipids to avoid isomerization of conjugated double bonds, while acid-catalyzed methods are used for free fatty acids.[5]

• Acid-Catalyzed Esterification (for samples containing free fatty acids):

  • Reagent: 14% Boron trifluoride (BF₃) in methanol.[1]

  • Procedure:

    • Add toluene (B28343) and 14% BF₃ in methanol to the dried lipid extract.

    • Heat the mixture at 100°C for 1 hour.

    • After cooling, add water and hexane (B92381) to extract the FAMEs into the hexane layer.

    • The hexane layer is collected for GC analysis.[1]

• Base-Catalyzed Transesterification (for esterified lipids):

  • Reagent: 0.5 M Sodium methoxide (B1231860) in anhydrous methanol.[5]

  • Procedure:

    • Dissolve the lipid sample in dry toluene and add 0.5 M sodium methoxide in methanol.

    • Maintain the solution at 50°C for 10 minutes.

    • Neutralize the reaction with glacial acetic acid and add water.

    • Extract the FAMEs with hexane.

    • The hexane layer is collected for GC analysis.[5]

3. GC-FID Analysis

• Column: A highly polar capillary column is crucial for the separation of conjugated linolenic acid isomers. A common choice is a cyanopropyl polysiloxane stationary phase column (e.g., SP-2560, 100 m x 0.25 mm ID, 0.20 µm film thickness).[1]

• Carrier Gas: Helium or Hydrogen.

• Oven Temperature Program: A typical program starts at a lower temperature, holds for a few minutes, and then ramps up to a final temperature to ensure the separation of all FAMEs. For example: 140°C (hold 5 min), then increase to 240°C at a rate of 4°C/min, and hold for 20 min.[1]

• Injector and Detector Temperature: Typically set around 250°C and 260°C, respectively.[6]

• Quantification: The concentration of Jacaric Acid methyl ester is determined by comparing its peak area to that of an internal or external standard.

Mandatory Visualization

Caption: Workflow for Inter-Laboratory Validation of Jacaric Acid Methyl Ester Analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. jppres.com [jppres.com]
• 4. researchgate.net [researchgate.net]
• 5. aocs.org [aocs.org]
• 6. chem.ubbcluj.ro [chem.ubbcluj.ro]

A Comparative Analysis of the Biological Effects of Jacaric Acid Methyl Ester and Other Conjugated Linolenic Acids

For Researchers, Scientists, and Drug Development Professionals

Conjugated linolenic acids (CLnAs), a group of positional and geometric isomers of α-linolenic acid, have garnered significant attention for their potent biological activities. Among these, jacaric acid, primarily found in the seeds of the Jacaranda mimosifolia plant, has emerged as a promising therapeutic agent, particularly in oncology.[1][2] This guide provides a comparative overview of the biological effects of jacaric acid, presented here as its methyl ester for research applications, alongside other prominent CLnAs such as punicic acid, α-eleostearic acid, and catalpic acid. The information is supported by experimental data to aid in the evaluation of their therapeutic potential.

Comparative Biological Activities: A Tabular Summary

The following table summarizes the key biological effects of jacaric acid and other CLnAs based on available in vitro and in vivo data. This allows for a direct comparison of their potency and mechanisms of action across different biological systems.

Biological Effect	Jacaric Acid	Punicic Acid	α-Eleostearic Acid	Catalpic Acid	References
Anti-Cancer
Prostate Cancer (LNCaP)	Induces apoptosis via intrinsic and extrinsic pathways.[3]	Potent cytotoxic reference compound.[3]	Not specified	Not specified	[3]
Prostate Cancer (PC-3)	Induces apoptosis via the intrinsic pathway.[3]	Not specified	Inhibits proliferation.[4]	Not specified	[3][4]
Colon Adenocarcinoma (DLD-1)	Strongest cytotoxic effect among CLnA isomers tested.[5][6]	Not specified	Induces apoptosis.[7]	Not specified	[5][6][7]
Leukemia (HL60)	Not specified	Not specified	Induces apoptosis at 20 μM.[7][8]	Not specified	[7][8]
Breast Cancer (MDA-MB-231)	Not specified	Not specified	Inhibits proliferation and induces apoptosis (70-90% at 40 μmol/L).[4]	Not specified	[4]
Anti-Inflammatory
Mechanism	Suppresses allergic response in activated human mast cells.[9]	Potent anti-inflammatory effects.[10][11]	Acts as an antioxidant.[12]	Not specified	[9][10][11][12]
Key Target	Reduces secretion of β-N-acetylglucosaminidase, tryptase, IL-4, and IL-13.[9]	Inhibits TNF-α induced neutrophil hyperactivation.[13]	Restores antioxidant enzyme activity.[7]	Not specified	[7][9][13]
Metabolic Effects
Anti-Obesity	Reduces stearoyl-CoA desaturase expression in the liver of mice.[14]	Prevents diet-induced obesity and insulin (B600854) resistance in mice.[13]	Not specified	Decreases abdominal fat deposition.[15]	[13][14][15]
PPAR Activation	Not specified	Activates PPAR-α and -γ.[13]	Not specified	Upregulates PPAR-α expression in adipose tissue.[15]	[13][15]

Key Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and experimental approaches discussed, the following diagrams have been generated.

Caption: Jacaric acid induces apoptosis through both extrinsic and intrinsic pathways.

Caption: Standard workflow for determining the cytotoxic effects of CLnAs on cancer cells.

Detailed Experimental Protocols

To ensure the reproducibility and accurate interpretation of the presented data, this section details the methodologies for key experiments.

Cell Viability (MTT) Assay

This protocol is used to assess the cytotoxic effects of CLnAs on cancer cell lines.

• Cell Culture: Cancer cell lines (e.g., DLD-1, LNCaP, PC-3) are maintained in a suitable medium supplemented with fetal bovine serum and antibiotics in a humidified incubator at 37°C with 5% CO2.[16]

• Cell Seeding: Cells are seeded into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and allowed to attach overnight.[16]

• Treatment: Cells are treated with various concentrations of Jacaric Acid Methyl Ester or other CLnAs for 24, 48, or 72 hours.[16]

• MTT Addition: Following treatment, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 2-4 hours, allowing viable cells to form formazan (B1609692) crystals.

• Solubilization: A solubilizing agent (e.g., DMSO or a specialized buffer) is added to dissolve the formazan crystals.

• Absorbance Reading: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Cell viability is calculated as a percentage relative to the untreated control cells. The half-maximal inhibitory concentration (IC50) is determined from the dose-response curves.

Apoptosis Analysis by Flow Cytometry

This method quantifies the percentage of cells undergoing apoptosis after treatment with CLnAs.

• Cell Treatment: Cells are seeded in 6-well plates and treated with the desired concentrations of CLnAs for a specified time.

• Cell Harvesting: Both adherent and floating cells are collected. Adherent cells are detached using trypsin.

• Staining: Cells are washed with PBS and then stained with Annexin V-FITC and Propidium Iodide (PI) in a binding buffer according to the manufacturer's protocol.

• Flow Cytometry: The stained cells are analyzed using a flow cytometer. Annexin V-positive/PI-negative cells are identified as early apoptotic, while Annexin V-positive/PI-positive cells are considered late apoptotic or necrotic.

• Data Analysis: The percentage of apoptotic cells in each treatment group is quantified and compared to the control group.

In Vivo Antitumor Activity in a Xenograft Model

This protocol assesses the anti-tumor efficacy of CLnAs in a living organism.

• Animal Model: Immunodeficient mice, such as athymic nude mice, are used.[2]

• Tumor Cell Implantation: A suspension of cancer cells (e.g., 5 x 10⁶ DLD-1 cells) is injected subcutaneously into the flank of each mouse.[2]

• Treatment: Once tumors reach a palpable size (e.g., 100 mm³), the mice are randomized into control and treatment groups. The CLnA is administered orally (e.g., by gavage) at a specified dose (e.g., 1 mg/day/mouse) for a defined period.[2]

• Tumor Measurement: Tumor volume is measured regularly (e.g., twice a week) using calipers.

• Endpoint: At the end of the study, mice are euthanized, and the tumors are excised, weighed, and may be used for further analysis (e.g., histology, western blotting).

Conclusion

The available data strongly indicate that jacaric acid and other conjugated linolenic acids possess significant therapeutic potential, particularly as anti-cancer and anti-inflammatory agents. Jacaric acid, in several instances, demonstrates superior or comparable activity to other CLnAs, highlighting its promise for further investigation. The unique cis, trans, cis configuration of jacaric and punicic acids appears to be a critical factor for their enhanced biological activity.[3] Further research, especially in vivo and clinical studies, is warranted to fully elucidate the therapeutic applications of these natural compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Jacaric acid and its octadecatrienoic acid geoisomers induce apoptosis selectively in cancerous human prostate cells: a mechanistic and 3-D structure-activity study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. benchchem.com [benchchem.com]
• 6. Jacaric acid, a linolenic acid isomer with a conjugated triene system, has a strong antitumor effect in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. α-Eleostearic acid - Wikipedia [en.wikipedia.org]
• 9. Anti-allergic effect of the naturally-occurring conjugated linolenic acid isomer, jacaric acid, on the activated human mast cell line-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Punicic Acid and Its Role in the Prevention of Neurological Disorders: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Comparative study of antioxidant activity of alpha-eleostearic acid and punicic acid against oxidative stress generated by sodium arsenite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ijpsonline.com [ijpsonline.com]
• 14. jacaric acid, a linolenic acid isomer with a conjugated triene system, reduces stearoyl-CoA desaturase expression in liver of mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Catalpic acid decreases abdominal fat deposition, improves glucose homeostasis and upregulates PPAR alpha expression in adipose tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]

A Comparative Analysis of the Immunomodulatory Activities of Jacaric Acid Methyl Ester and Calendic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jacaric acid, a conjugated linolenic acid (CLNA) isomer found in the seeds of the Jacaranda mimosifolia plant, and calendic acid, a CLNA isomer present in pot marigold (Calendula officinalis), are both polyunsaturated fatty acids with potential biological activities. This guide provides a comparative overview of their effects on inflammatory pathways, primarily focusing on their activity in macrophages. While direct comparative studies are limited, this document synthesizes available experimental data to highlight their distinct immunomodulatory profiles. The information presented herein is intended to support further research and drug development efforts in the field of inflammation.

Quantitative Data Summary

The available quantitative data from in vitro studies on the effects of jacaric acid and calendula extract (containing calendic acid) on key inflammatory markers are summarized below. It is important to note that these data are from separate studies and not from a direct head-to-head comparison.

Table 1: Comparative Effects on Inflammatory Markers in Macrophages

Parameter	Jacaric Acid	Calendula Extract (containing Calendic Acid)	Source
Nitric Oxide (NO) Production	Increased production in murine peritoneal macrophages.	Dose-dependent inhibition of NO production in LPS-stimulated RAW 264.7 macrophages, with 50% inhibition at 147 µL/mL.[1][2][3]	[4][5]
Pro-inflammatory Cytokines	Increased secretion of TNF-α, IL-1β, and IFN-γ in a concentration-dependent manner in murine peritoneal macrophages.[4][5]	Significant inhibition of LPS-induced TNF-α, IL-1β, IL-6, and IFN-γ production.[1][6][7]	[1][4][5][6][7]
Cyclooxygenase-2 (COX-2)	Not explicitly reported, but pro-inflammatory effects suggest potential upregulation.	Inhibition of LPS-induced COX-2 expression.[1][6][7]	[1][6][7]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature for assessing the anti-inflammatory or immunomodulatory activity of these compounds.

Cell Culture and Treatment

• Cell Line: Murine macrophage cell lines (e.g., RAW 264.7) or primary murine peritoneal macrophages are commonly used.[1][4][5]

• Culture Conditions: Cells are typically cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and antibiotics (penicillin-streptomycin) at 37°C in a humidified atmosphere with 5% CO2.

• Treatment: Cells are pre-treated with various concentrations of the test compound (jacaric acid or calendula extract) for a specified period (e.g., 1-2 hours) before stimulation with an inflammatory agent like lipopolysaccharide (LPS).

Assessment of Nitric Oxide (NO) Production

• Principle: The production of NO is indirectly measured by quantifying the accumulation of its stable metabolite, nitrite (B80452), in the cell culture supernatant using the Griess reagent.

• Procedure:

  • After cell treatment and stimulation, the culture supernatant is collected.

  • An equal volume of Griess reagent (typically a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in phosphoric acid) is added to the supernatant.

  • The mixture is incubated at room temperature for a short period (e.g., 10-15 minutes) to allow for a colorimetric reaction to occur.

  • The absorbance is measured at a specific wavelength (e.g., 540 nm) using a microplate reader.

  • The nitrite concentration is determined from a standard curve prepared with known concentrations of sodium nitrite.

Quantification of Pro-inflammatory Cytokines

• Principle: The levels of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6) in the cell culture supernatant are measured using enzyme-linked immunosorbent assay (ELISA).

• Procedure:

  • Commercially available ELISA kits specific for each cytokine are used.

  • The culture supernatants are added to microplate wells pre-coated with a capture antibody specific for the target cytokine.

  • After incubation and washing, a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase) is added.

  • A substrate solution is then added, which reacts with the enzyme to produce a measurable color change.

  • The reaction is stopped, and the absorbance is read at a specific wavelength.

  • The cytokine concentration is calculated based on a standard curve generated with known concentrations of the recombinant cytokine.

Signaling Pathways and Mechanisms of Action

The distinct effects of jacaric acid and calendic acid on inflammation are attributed to their differential modulation of key signaling pathways.

Jacaric Acid: A Pro-inflammatory Modulator in Macrophages

Jacaric acid appears to act as an immunopotentiator in macrophages, enhancing their pro-inflammatory responses. The proposed mechanism involves the activation of key transcription factors that drive the expression of inflammatory genes.

Figure 1. Proposed pro-inflammatory signaling of jacaric acid in macrophages.

Calendic Acid: An Anti-inflammatory Agent

In contrast, calendic acid, as a component of calendula extract, exhibits anti-inflammatory properties by suppressing the activation of pro-inflammatory signaling pathways.

Figure 2. Proposed anti-inflammatory signaling of calendic acid in macrophages.

Experimental Workflow Visualization

The following diagram illustrates a general experimental workflow for evaluating the in vitro anti-inflammatory activity of test compounds.

Figure 3. In vitro anti-inflammatory activity screening workflow.

Conclusion

The available evidence suggests that jacaric acid and calendic acid have opposing effects on macrophage-mediated inflammation. Jacaric acid acts as a pro-inflammatory agent, enhancing the production of nitric oxide and pro-inflammatory cytokines. In contrast, calendic acid, a key component of calendula extract, demonstrates anti-inflammatory properties by inhibiting these same inflammatory mediators.

It is crucial to emphasize that this comparison is based on data from separate studies, and the biological activity of jacaric acid methyl ester may not be identical to the free acid form, although it is expected to be similar following cellular hydrolysis. Furthermore, the effects of isolated calendic acid may differ from those of the whole calendula extract.

Direct, head-to-head comparative studies are necessary to definitively elucidate the relative potency and efficacy of jacaric acid methyl ester and calendic acid as modulators of inflammation. Such research would provide valuable insights for the development of novel therapeutic strategies targeting inflammatory diseases.

References

• 1. mdpi.com [mdpi.com]
• 2. An Updated Review on the Multifaceted Therapeutic Potential of Calendula officinalis L - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Immunomodulatory Activity of Jacaric Acid, a Conjugated Linolenic Acid Isomer, on Murine Peritoneal Macrophages | PLOS One [journals.plos.org]
• 5. The Immunomodulatory Activity of Jacaric Acid, a Conjugated Linolenic Acid Isomer, on Murine Peritoneal Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Anti-inflammatory activity of flower extract of Calendula officinalis Linn. and its possible mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. nopr.niscpr.res.in [nopr.niscpr.res.in]

Comparative Analysis of Jacaric Acid's Efficacy Across Diverse Cancer Cell Lines

Jacaric acid, a conjugated linolenic acid isomer found in the seeds of plants from the Jacaranda genus, has emerged as a compound of significant interest in oncology research.[1] Its potent anti-proliferative and pro-apoptotic effects have been demonstrated across a variety of cancer cell lines, with a noteworthy selectivity for cancer cells over their normal counterparts.[2][3] This guide provides a comparative analysis of jacaric acid's performance in different cancer cell lines, supported by experimental data, detailed methodologies, and visualizations of the key signaling pathways involved.

Quantitative Analysis of Cytotoxic Activity

The cytotoxic efficacy of jacaric acid is commonly quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the compound required to inhibit the growth of 50% of a cancer cell population. The IC50 values for jacaric acid vary across different cancer cell lines, indicating a degree of cell-type-specific activity.

Cell Line	Cancer Type	IC50 Value (µM)	Reference
LNCaP	Prostate Cancer	2.2	[4][5]
PC-3	Prostate Cancer	11.8	[4][5]
DLD-1	Colon Adenocarcinoma	Strongest effect among CLnA isomers	[4][6]
PU5-1.8	Murine Macrophage-like Leukemia	Most potent among 6 CLnA isomers tested	[4]
EoL-1	Human Eosinophilic Leukemia	More potent than other CLnA isomers	[4]

Note: The unique cis, trans, cis configuration of the conjugated double bonds in jacaric acid is believed to be a critical factor for its potent bioactivity.[4][7]

Mechanisms of Action: A Multi-pronged Attack on Cancer Cells

Jacaric acid employs several mechanisms to inhibit cancer cell growth, primarily through the induction of programmed cell death (apoptosis), ferroptosis, and cell cycle arrest.[1]

• Apoptosis Induction: The primary anti-cancer mechanism of jacaric acid is the induction of apoptosis.[4] It has been shown to activate both the intrinsic (mitochondrial) and extrinsic (death receptor) apoptotic pathways, depending on the cancer cell type.[4][7] For instance, in LNCaP prostate cancer cells, both pathways are activated, whereas in PC-3 prostate cancer cells, apoptosis is induced primarily through the intrinsic pathway.[7] The induction of apoptosis is often preceded by an increase in intracellular reactive oxygen species (ROS) and lipid peroxidation.[4][6]

• Ferroptosis: A more recently identified mechanism is the induction of ferroptosis, an iron-dependent form of regulated cell death characterized by the accumulation of lipid peroxides.[1]

• Cell Cycle Arrest: Jacaric acid has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest.[1][8]

Signaling Pathways Modulated by Jacaric Acid

The pro-apoptotic effects of jacaric acid are mediated through the modulation of specific signaling cascades.

In the intrinsic pathway , jacaric acid treatment leads to an increase in intracellular ROS, which in turn triggers the upregulation of the pro-apoptotic protein Bax and the downregulation of anti-apoptotic proteins like Bcl-2 and Bcl-xL.[2][4] This leads to mitochondrial dysfunction and the subsequent activation of caspase-9 and the executioner caspase-3, ultimately resulting in apoptosis.[4]

The extrinsic pathway is initiated by the binding of ligands to death receptors on the cell surface. Jacaric acid has been shown to upregulate Death Receptor 5 (DR5), leading to the activation of caspase-8.[2][7] Activated caspase-8 can then directly activate caspase-3 or cleave Bid to tBid, which further amplifies the apoptotic signal through the intrinsic pathway.[5] A key event in the final stages of apoptosis is the cleavage of poly(ADP-ribose) polymerase-1 (PARP-1) by activated caspases.[1][7]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Jacaric acid, a linolenic acid isomer with a conjugated triene system, has a strong antitumor effect in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Jacaric acid and its octadecatrienoic acid geoisomers induce apoptosis selectively in cancerous human prostate cells: a mechanistic and 3-D structure-activity study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. moleculardepot.com [moleculardepot.com]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of Jacaric Acid Methyl Ester

This guide provides immediate, critical safety and logistical information for the proper disposal of Jacaric Acid methyl ester, tailored for researchers, scientists, and drug development professionals. Following these procedural steps ensures laboratory safety and regulatory compliance.

Immediate Safety Protocols

Before handling or disposing of Jacaric Acid methyl ester, adhere to the following personal protective equipment (PPE) and spill management protocols.

1. Personal Protective Equipment (PPE)

All personnel must wear the following to minimize exposure and ensure safety:

• Gloves: Chemical-resistant nitrile or neoprene gloves.

• Eye Protection: ANSI-rated safety goggles to protect against splashes.

• Protective Clothing: A flame-retardant lab coat.

2. Spill Management Protocol

In the event of a spill, immediately execute the following steps:

• Alert & Evacuate: Notify all personnel in the immediate vicinity and evacuate the area.

• Ventilate: Increase airflow by opening a fume hood sash or activating emergency ventilation systems.

• Contain: Cover the spill with a chemical absorbent material such as vermiculite (B1170534) or sand.

• Collect: Carefully scoop the absorbed material into a designated, sealable hazardous waste container.

• Decontaminate: Clean the spill area thoroughly with soap and water.

Step-by-Step Disposal Procedure

The disposal of Jacaric Acid methyl ester is governed by its classification as a flammable and potentially reactive chemical. The following workflow must be strictly followed.

Step 1: Waste Classification and Segregation

• Classify Jacaric Acid methyl ester waste as Hazardous Chemical Waste .

• Segregate it from all other waste streams, particularly aqueous and non-compatible chemical waste.

Step 2: Containerization

• Use only approved, leak-proof, and clearly labeled hazardous waste containers.

• The label must include: "Jacaric Acid Methyl Ester," "Hazardous Waste," "Flammable Liquid," and the accumulation start date.

Step 3: Temporary Storage

• Store the sealed waste container in a designated, well-ventilated, and cool hazardous waste accumulation area.

• Ensure the storage area is away from sources of ignition, such as heat, sparks, or open flames.

Step 4: Final Disposal

• Coordinate with your institution's Environmental Health & Safety (EHS) department for scheduled pickup.

• Disposal must be conducted by a licensed and certified hazardous waste management contractor.

Summary of Safety and Disposal Data

The table below summarizes the critical quantitative and qualitative data for the safe handling of Jacaric Acid methyl ester.

Parameter	Specification
Chemical Name	Jacaric Acid Methyl Ester
Hazard Class	Flammable Liquid
Required PPE	Nitrile Gloves, Safety Goggles, Lab Coat
Spill Containment	Chemical Absorbent (Vermiculite, Sand)
Waste Container	Labeled, Leak-Proof Hazardous Waste Container
Disposal Method	Licensed Hazardous Waste Contractor

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process, from initial handling to final disposal.

Figure 1: Procedural workflow for the safe disposal of Jacaric Acid methyl ester.